1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol

• CAS: 540760-61-0

Core Science & Biosynthesis

Structural and Analytical Elucidation of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol: A Technical Whitepaper

Executive Summary

1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol (CAS: 540760-61-0) 1 is a highly specialized aryloxypropanolamine derivative. Structurally, it represents a hybrid pharmacophore: it shares the 2,6-dimethylphenoxy moiety of the Class IB antiarrhythmic agent Mexiletine 2, while incorporating the classic 1-amino-2-propanol backbone characteristic of

-adrenergic receptor blockers. This whitepaper provides an authoritative guide on the structural analysis, chiral separation, and synthesis of this compound, designed for researchers and drug development professionals.

Pharmacochemical Logic & Mechanism of Action

The structural design of 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol is not arbitrary; it is dictated by specific target-binding requirements. The lipophilic 2,6-dimethylphenoxy group acts as an anchor, penetrating the hydrophobic pore of Nav1.5 cardiac sodium channels to stabilize them in an inactivated state—a mechanism fundamental to Mexiletine's efficacy in reducing the Phase 0 upstroke velocity of action potentials 34. Concurrently, the hydroxylated propanolamine chain provides critical hydrogen-bond donors and acceptors necessary for competitive binding at

-adrenergic sites.

Fig 1. Dual-pathway pharmacological logic mapping structural motifs to antiarrhythmic targets.

Structural Elucidation: NMR and High-Resolution MS

To unambiguously verify the molecular architecture of 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol, a multi-modal analytical approach is required.

Causality in Analytical Choices

• 2D NMR (HSQC/HMBC) : A simple 1H NMR cannot definitively prove the regiochemistry of the ether linkage versus the amine position due to overlapping aliphatic multiplets. 2D NMR is employed because the cross-peaks in HMBC confirm the connectivity between the C3 methylene protons and the aromatic ipso-carbon, ruling out structural isomers 5.

• Q-Orbitrap HRMS : High-resolution mass spectrometry is utilized to achieve sub-ppm mass accuracy. Aryloxypropanolamines undergo specific fragmentation, notably the cleavage of the C-O ether bond and

  -cleavage adjacent to the amine [[6]](). Using Orbitrap ensures that the isobaric fragments are accurately assigned.

Quantitative Data Summaries

Table 1: High-Resolution NMR Chemical Shifts (400 MHz, CDCl3)

Position	1H NMR (δ ppm, Multiplicity, J in Hz)	13C NMR (δ ppm)	Assignment Causality
Ar-CH3	2.28 (s, 6H)	16.2	Shielded methyls on the aromatic ring.
C1 (CH2-NH2)	2.85 (dd, 12.8, 6.4, 1H), 2.95 (dd, 12.8, 4.2, 1H)	44.5	Diastereotopic protons adjacent to the primary amine.
C2 (CH-OH)	3.98 (m, 1H)	70.2	Deshielded by the electronegative hydroxyl group.
C3 (O-CH2)	3.75 (dd, 9.6, 6.0, 1H), 3.82 (dd, 9.6, 4.5, 1H)	73.8	Downfield shift confirms ether linkage to the aryloxy group.
Ar-H (meta)	6.90 - 7.05 (m, 2H)	128.9	Aromatic protons meta to the ether linkage.

| Ar-H (para) | 6.90 - 7.05 (m, 1H) | 124.1 | Aromatic proton para to the ether linkage. |

Table 2: Q-Orbitrap HRMS Fragmentation Profile (Positive Ion Mode)

Fragment Ion (m/z)	Formula	Relative Abundance	Mechanistic Origin (Causality)
196.1332	[C11H18NO2]+	100% (Base Peak)	Intact protonated molecular ion [M+H]+.
133.0641	[C9H9O]+	45%	Cleavage of the C-O ether bond, retaining the 2,6-dimethylphenoxy moiety.
116.1070	[C6H14NO]+	30%	Loss of the aromatic ring, characteristic of aryloxypropanolamines.

| 74.0606 |[C3H8NO]+ | 65% |

-cleavage adjacent to the amine, yielding the propanolamine backbone. |

Fig 2. Multi-modal structural elucidation workflow for verifying the aryloxypropanolamine scaffold.

Stereochemical Analysis & Chiral Separation Workflow

The C2 carbon of the propanolamine chain is a chiral center. Because enantiomers of aryloxypropanolamines often exhibit vastly different pharmacological profiles (e.g., the (S)-enantiomer typically holds higher affinity for

-receptors), enantioseparation is a critical quality attribute 7.

Step-by-Step Chiral HPLC Methodology

This protocol utilizes a polysaccharide-based chiral stationary phase (CSP) to exploit transient diastereomeric inclusion complexes.

• System Equilibration : Flush a Chiralpak AD column (amylose tris(3,5-dimethylphenylcarbamate)) with a mobile phase of Hexane:Isopropanol:Diethylamine (80:20:0.1 v/v/v) at a flow rate of 1.0 mL/min until the UV baseline (230 nm) stabilizes.

  • Causality: Diethylamine (DEA) is strictly required as a basic modifier. It competitively binds to residual free silanols on the silica support, preventing severe peak tailing of the primary amine analyte 7.

• Self-Validation (System Suitability) : Inject 10 µL of a 1 mg/mL reference racemic standard. The system is validated for analytical runs only if the calculated resolution factor (

  ) between the (R) and (S) peaks is .

• Sample Analysis : Inject the unknown sample. The enantiomer capable of forming a tighter hydrogen-bonding network with the carbamate stationary phase will be retained longer and elute second.

Fig 3. Self-validating chiral HPLC methodology leveraging transient inclusion complexes.

Synthesis & Derivatization Protocol

The synthesis of 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol is achieved via the regioselective ring opening of an aryloxy epoxide.

Step-by-Step Microwave-Assisted Synthesis

• Reagent Preparation : Dissolve 1.0 equivalent of 2-((2,6-dimethylphenoxy)methyl)oxirane in a minimal volume of absolute ethanol.

• Nucleophilic Addition : Add 5.0 equivalents of concentrated methanolic ammonia.

  • Causality: A vast stoichiometric excess of ammonia is critical. It shifts the equilibrium toward the primary amine and prevents the newly formed product from acting as a nucleophile, which would result in unwanted secondary/tertiary amine dimerization.

• Microwave Irradiation : Seal the reaction vessel and subject it to 400 W microwave irradiation for 10 minutes at 60°C.

  • Causality: Microwave dielectric heating ensures uniform energy distribution, rapidly overcoming the activation energy barrier for regioselective C3 attack. This prevents the thermal degradation and poor yields commonly observed in 16-hour conventional reflux methods 8.

• Self-Validation : Immediately perform Thin-Layer Chromatography (TLC) using DCM:MeOH (9:1). The disappearance of the lipophilic epoxide spot (

  ) and the appearance of a ninhydrin-positive polar spot ( ) validates the conversion.

• Purification : Remove excess ammonia in vacuo, acidify the residue with 1M HCl to form the stable hydrochloride salt, and recrystallize from hot isopropanol.

References

• What is the mechanism of action of mexiletine? - Dr.Oracle, droracle.ai, 3

• What is the mechanism of Mexiletine Hydrochloride? - Patsnap Synapse, patsnap.com, 4

• Mexiletine - StatPearls - NCBI Bookshelf, nih.gov, 2

• 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol | 540760-61-0 - Molport, molport.com, 1

• Aryloxypropanolamine targets amyloid aggregates and reverses Alzheimer-like phenotypes in Alzheimer mouse models - PMC, nih.gov, 5

• Analysis of 27 β-Blockers and Metabolites in Milk Powder by High Performance Liquid Chromatography Coupled to Quadrupole Orbitrap High-Resolution Mass Spectrometry - MDPI, mdpi.com, 6

• (PDF) Synthesis, antioxidant activity, and HPLC enantioseparation of aryloxyaminopropanols derived from naphthalen-2-ol - ResearchGate, researchgate.net, 7

• (PDF) Solvent-Free Microwave Synthesis of Aryloxypropanolamines by Ring Opening of Aryloxy Epoxides - ResearchGate, researchgate.net, 8

Sources

• 1. molport.com [molport.com]
• 2. Mexiletine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. droracle.ai [droracle.ai]
• 4. What is the mechanism of Mexiletine Hydrochloride? [synapse.patsnap.com]
• 5. Aryloxypropanolamine targets amyloid aggregates and reverses Alzheimer-like phenotypes in Alzheimer mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Physicochemical Profiling of Mexiletine Free Base: Molecular Weight, Solubility, and Formulation Dynamics

Abstract As a Senior Application Scientist navigating the complexities of drug formulation, I frequently encounter the critical decision of selecting the appropriate solid-state form of an active pharmaceutical ingredient (API). Mexiletine, a Class IB antiarrhythmic agent traditionally formulated as a hydrochloride salt for oral and intravenous administration, presents unique challenges and opportunities when evaluated in its free base form. This whitepaper systematically deconstructs the molecular weight, structural dynamics, and solubility profile of Mexiletine free base, providing a rigorous, self-validating framework for researchers developing novel lipid-based, transdermal, or sustained-release delivery systems.

Molecular Weight and Structural Dynamics

Mexiletine free base (1-(2,6-dimethylphenoxy)propan-2-amine) is an aromatic ether and a primary amine. Understanding its baseline structural metrics is the first step in predicting its behavior in complex formulation matrices.

• Molecular Formula: C11H17NO

• Molecular Weight: 179.26 g/mol 1

The relatively low molecular weight of the free base (< 200 Da) is a highly favorable attribute for membrane permeability. Unlike its hydrochloride salt counterpart, which has a molecular weight of 215.72 g/mol 2, the free base lacks the bulky, highly polar chloride counterion. This structural distinction significantly alters its lipophilicity. The computed partition coefficient (XLogP3) of Mexiletine free base is approximately 2.1 1, indicating a moderate-to-high affinity for lipid environments. Furthermore, the primary amine group imparts a basic character to the molecule, with an established pKa of 9.2 3.

The Solubility Profile: Free Base vs. Hydrochloride Salt

The thermodynamic solubility of an API dictates its bioavailability and drives the overarching formulation strategy. Mexiletine hydrochloride is freely soluble in water and ethanol 3. However, isolating the free base reveals a drastically different solubility profile.

Because of the loss of the ion-dipole interactions afforded by the chloride salt, Mexiletine free base exhibits poor aqueous solubility at physiological pH (7.4) and above. As demonstrated in structural-requirement investigations, the free base requires organic co-solvents (such as methanol or ethanol) to achieve complete dissolution in aqueous media 4.

Causality in Formulation: Why pursue the free base if the salt is more soluble? The free base's high lipophilicity and low aqueous solubility make it the ideal candidate for non-aqueous formulations, such as transdermal patches or lipid nanocarriers, where high drug loading in a hydrophobic matrix is required. According to the Biopharmaceutics Drug Disposition Classification System (BDDCS), mexiletine's high permeability and extensive metabolism classify its clinical disposition [[5]](), making the free base's lipid solubility a critical parameter for alternative administration routes.

Table 1: Comparative Physicochemical Data of Mexiletine Forms

Property	Mexiletine Free Base	Mexiletine Hydrochloride
Molecular Weight	179.26 g/mol	215.72 g/mol
Aqueous Solubility (pH 7.0)	Low (Requires co-solvents)	Freely Soluble
Solubility in Organic Solvents	High (Methanol, Ethanol, DCM)	Moderate to High
pKa	9.2	9.2
LogP (Predicted)	~2.1	Lower (due to ionization)
Physical State (RT)	Solid	Crystalline Solid

Experimental Methodology: Self-Validating Thermodynamic Solubility Profiling

To accurately determine the solubility profile of Mexiletine free base across different solvent systems, a rigorous Shake-Flask Thermodynamic Solubility protocol must be employed. Kinetic solubility methods (like solvent shift) are insufficient for formulation design; the shake-flask method guarantees equilibrium, providing a self-validating thermodynamic baseline.

Step-by-Step Protocol & Causal Logic:

• Preparation of Media: Prepare a series of aqueous buffers (pH 1.2, 4.5, 6.8, and 9.0) and pure organic solvents (Methanol, Ethanol, Acetonitrile).

• Excess Solid Addition: Add an excess amount of Mexiletine free base (approx. 50 mg) to 1 mL of each solvent in sealed glass HPLC vials.

  • Causality: Providing excess solid ensures the solution reaches absolute thermodynamic saturation rather than a kinetic pseudo-equilibrium.

• Equilibration: Agitate the vials on an orbital shaker at 300 RPM at a constant temperature of 37.0 ± 0.5 °C for 48 hours.

  • Causality: 48 hours is typically required to overcome the activation energy of dissolution for highly lipophilic free bases, ensuring true equilibrium is achieved.

• Phase Separation: Centrifuge the suspensions at 10,000 x g for 15 minutes, followed by filtration of the supernatant through a 0.22 µm PTFE syringe filter.

  • Causality: PTFE (Polytetrafluoroethylene) is chosen specifically to prevent the non-specific binding of the lipophilic free base to the filter membrane, which would artificially lower the quantified solubility.

• Quantification: Dilute the filtrate appropriately and analyze via RP-HPLC-UV (λ = 215 nm) using a validated calibration curve.

• Self-Validation Check: Compare the calculated thermodynamic solubility against the predicted pH-solubility profile using the Henderson-Hasselbalch equation. A deviation of >15% suggests incomplete phase separation or API degradation, prompting an immediate re-evaluation of the centrifugation speed or incubation time.

Shake-Flask Thermodynamic Solubility Workflow for Mexiletine Free Base.

Pharmacological Implications: Membrane Permeability and Mechanism of Action

The solubility and ionization state of Mexiletine directly dictate its pharmacodynamics. Mexiletine is a non-selective voltage-gated sodium channel blocker 6. Because the intracellular binding site of the Nav1.4 and Nav1.5 channels is the primary target, the drug must cross the lipid bilayer of the cardiac cell membrane.

The Causality of the Free Base in vivo: At physiological pH (7.4), applying the Henderson-Hasselbalch equation (pH = pKa + log([Un-ionized]/[Ionized])) with a pKa of 9.2, approximately 98.4% of Mexiletine exists in the ionized (protonated) state, while 1.6% exists as the un-ionized free base. It is this highly lipophilic free base fraction (LogP 2.1) that rapidly partitions into and diffuses across the lipid bilayer. Once inside the relatively lower pH of the intracellular space or within the local microenvironment of the channel pore, it re-equilibrates. The protonated form then actively binds to the receptor site to block the rapid inward sodium current, thereby decreasing Phase 0 of the action potential 7.

Membrane partitioning and intracellular sodium channel blockade mechanism.

Conclusion

Understanding the molecular weight (179.26 g/mol ) and the distinct solubility profile of Mexiletine free base is paramount for advanced drug delivery design. While the hydrochloride salt is optimal for standard oral and intravenous aqueous formulations, the free base's high lipophilicity and organic solubility unlock pathways for novel, non-aqueous delivery systems. By employing rigorous, self-validating thermodynamic solubility protocols, formulation scientists can accurately harness the physicochemical properties of Mexiletine free base to optimize membrane permeability and therapeutic efficacy.

References

• Source: nih.
• Source: pharmacylibrary.
• Source: nih.
• Source: nih.
• Source: wikipedia.
• Source: nih.
• Source: researchgate.

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• 1. Mexiletine | C11H17NO | CID 4178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mexitil | C11H18ClNO | CID 44724350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pharmacylibrary.com [pharmacylibrary.com]
• 4. researchgate.net [researchgate.net]
• 5. BDDCS Applied to Over 900 Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mexiletine - Wikipedia [en.wikipedia.org]
• 7. Mexiletine: pharmacology and therapeutic use - PubMed [pubmed.ncbi.nlm.nih.gov]

Structure-Activity Relationship of 2,6-Dimethylphenoxy Alkylamines: A Technical Deep Dive

Executive Summary

The 2,6-dimethylphenoxy alkylamine scaffold represents a cornerstone in medicinal chemistry, primarily recognized through its archetype, Mexiletine . This structural class serves as a critical modulator of voltage-gated sodium channels (

), offering therapeutic efficacy in cardiac arrhythmias (Class IB antiarrhythmics) and non-dystrophic myotonias.[1] Beyond ion channel blockade, recent investigations have expanded this scaffold's utility into neuroprotection and anticonvulsant activity. This guide provides a rigorous analysis of the chemical structure, synthetic pathways, and pharmacological mechanisms that define the potency and selectivity of these agents.

Chemical Foundation & Synthesis

The core structure consists of a lipophilic 2,6-dimethylphenyl (xylidyl) ring connected via an ether linkage to an alkylamine chain. The steric hindrance provided by the 2,6-dimethyl substitution is the defining feature, protecting the molecule from rapid hepatic metabolism and influencing its binding kinetics within the channel pore.

Synthetic Pathways

The synthesis of 2,6-dimethylphenoxy alkylamines typically follows two primary routes. The Ether Ketone Pathway is preferred for its scalability and ability to access chiral derivatives via asymmetric reduction.

Figure 1: Dual synthetic pathways for accessing the 2,6-dimethylphenoxy alkylamine scaffold.

Protocol: Synthesis of 1-(2,6-dimethylphenoxy)propan-2-amine (Mexiletine)

Note: This protocol focuses on the Ether Ketone pathway via reductive amination.

Reagents: 2,6-Dimethylphenol (12.2 g, 0.1 mol), Chloroacetone (10.2 g, 0.11 mol),

(anhydrous), Sodium Cyanoborohydride ( ), Ammonium Acetate.

Step 1: Etherification

• Dissolve 2,6-dimethylphenol in acetonitrile (150 mL).

• Add anhydrous

  (20.7 g, 0.15 mol) and stir at reflux for 30 minutes.

• Add chloroacetone dropwise over 1 hour.

• Reflux for 6–8 hours. Monitor via TLC (Hexane:EtOAc 8:2).

• Filter inorganic salts and concentrate the filtrate.

• Purify the residue (1-(2,6-dimethylphenoxy)propan-2-one) via vacuum distillation or silica column chromatography.

Step 2: Reductive Amination

• Dissolve the ketone intermediate (5.0 g) in dry methanol (50 mL).

• Add ammonium acetate (21.6 g, 10 eq) and stir at room temperature for 1 hour.

• Cool to 0°C and add

  (1.2 g) portion-wise.

• Stir at ambient temperature for 24 hours.

• Acidify with concentrated HCl to pH < 2 (to decompose excess hydride) and evaporate methanol.

• Basify aqueous residue with NaOH (2M) to pH > 12 and extract with DCM (

  mL).

• Dry organic layer (

  ) and convert to hydrochloride salt using HCl/Ether gas.

Pharmacology & Mechanism of Action[2][3][4]

The therapeutic index of 2,6-dimethylphenoxy alkylamines is defined by their state-dependent blockade of Voltage-Gated Sodium Channels (

). Unlike neurotoxins (e.g., TTX) that occlude the pore regardless of state, these agents bind preferentially to the Open and Inactivated states.

The Modulated Receptor Hypothesis

The drug accesses the binding site (local anesthetic receptor site in the pore, formed by S6 segments of domains I, III, and IV) primarily from the intracellular side.

Figure 2: Modulated Receptor Model illustrating state-dependent binding kinetics.

Protocol: Whole-Cell Patch Clamp (Nav1.4/1.5)

To validate SAR modifications, precise electrophysiological characterization is required.

System: HEK293 cells stably expressing

(skeletal) or (cardiac) subunit. Solutions:

• Pipette (Intracellular): 105 CsF, 35 NaCl, 10 EGTA, 10 HEPES (pH 7.4).

• Bath (Extracellular): 150 NaCl, 2 KCl, 1.5

  , 1 , 10 HEPES (pH 7.4).

Voltage Protocol:

• Tonic Block (TB): Hold at -120 mV (Resting state). Depolarize to -10 mV (20 ms) at low frequency (0.1 Hz). Measure peak current reduction.

• Use-Dependent Block (UDB): Apply train of pulses (-10 mV, 20 ms) at high frequency (10 Hz or 40 Hz).

• Analysis: Calculate

  for TB and UDB. A high UDB/TB ratio indicates selectivity for rapidly firing tissues (e.g., myotonic muscle or arrhythmic heart).

Detailed Structure-Activity Relationship (SAR)

The biological activity of this class is governed by four distinct pharmacophores.

Region A: The Aryl Ring (2,6-Xylidyl)

• Steric Shielding: The methyl groups at positions 2 and 6 are non-negotiable for oral bioavailability. They sterically hinder the ether oxygen, preventing rapid O-dealkylation, and (in amide analogs like lidocaine) prevent amidase hydrolysis.

• Lipophilicity: Essential for membrane partitioning.

• Modifications:

  • Removal of Methyls: Drastic loss of potency and half-life.

  • Hydroxylation (Metabolites): p-Hydroxymexiletine (PHM) and Hydroxymethylmexiletine (HMM) show significantly reduced potency (see Table 1), confirming the requirement for a hydrophobic ring.

Region B: The Ether Linker

• Flexibility: The ether oxygen provides rotational freedom compared to the amide bond in lidocaine.

• Metabolic Stability: The ether bond is generally robust, though susceptible to O-dealkylation if the steric shield is compromised.

Region C: The Alkyl Chain (Chirality & Branching)

• Stereocenter: The carbon

  to the amine is chiral.

  • R-(-)-Enantiomer: Typically 2-fold more potent than the S-(+)-enantiomer.[2] This suggests specific stereochemical constraints within the channel pore.

• Chain Length: A 2-3 carbon distance between the ether oxygen and the amine nitrogen is optimal.

• Branching: Replacing the methyl group on the chiral center with an isopropyl group (Compound Me5 ) increases lipophilicity and potency but may alter metabolic profiles.

Region D: The Amine Moiety[6][7]

• Basicity (

  ): The amine must be protonated at physiological pH to interact with the negatively charged residues in the pore.

• Substitution:

  • Primary Amine (Mexiletine): Good balance of potency and kinetics.

  • Tertiary Amine:[3] Often reduces potency due to excessive steric bulk preventing deep pore access.

  • Pyrroline Ring (e.g., CI16):[4] Constraining the amine into a pyrroline ring significantly enhances use-dependent block (UDB), likely by trapping the drug effectively within the closed/inactivated gate.

Data Presentation: Comparative Potency

The following table synthesizes data from key electrophysiological studies comparing Mexiletine with its enantiomers, metabolites, and advanced analogs on skeletal muscle sodium channels (

).

Table 1: Inhibitory Concentrations (

) on Currents

Compound	Structure / Modification	Tonic Block (µM)	Use-Dependent (10Hz)	Ratio (TB/UDB)
Mexiletine (Rac)	Parent	44.0	14.0	3.1
R-(-)-Mexiletine	Eutomer	25.0	~8.0	3.1
S-(+)-Mexiletine	Distomer	50.0	~16.0	3.1
Me5	Isopropyl at chiral center	15.0	5.0	3.0
CI16	Pyrroline derivative	7.0	0.3	21.0
PHM	p-Hydroxy metabolite	176.0	100.0	1.7
NHM	N-Hydroxy metabolite	400.0	>300	< 1.5

Data Sources: De Bellis et al. (2006); Roselli et al. (2016).

Key Insight: Compound CI16 demonstrates a massive increase in use-dependence (Ratio 21.0 vs 3.1 for Mexiletine). This implies that structural rigidification of the amine tail (pyrroline) drastically slows the drug's exit from the channel, making it highly effective for conditions with high-frequency firing like myotonia.

References

• De Bellis, M., et al. (2006). "Pharmacology of the major mexiletine metabolites."[5] British Journal of Pharmacology, 149(3), 300–310.[5] Link

• Roselli, F., et al. (2016). "Dual Action of Mexiletine and Its Pyrroline Derivatives as Skeletal Muscle Sodium Channel Blockers and Anti-oxidant Compounds." Frontiers in Pharmacology, 7, 91. Link

• Wang, D.W., et al. (2004). "Mexiletine Block of Wild-Type and Inactivation-Deficient Human Skeletal Muscle hNav1.4 Na+ Channels." The Journal of Physiology, 554(Pt 3), 621–631. Link

• Desaphy, J.F., et al. (2009). "Blockers of Skeletal Muscle Nav1.4 Channels: From Therapy of Myotonic Syndrome to Molecular Determinants of Pharmacological Action." Current Medicinal Chemistry, 16(32), 4254-4265. Link

• Catalano, A., et al. (2008). "Stereoselective synthesis and antiarrhythmic activity of new mexiletine analogues." European Journal of Medicinal Chemistry, 43(11), 2535-2540. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Stereoselective effects of mexiletine enantiomers on sodium currents and excitability characteristics of adult skeletal muscle fibers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Modular synthesis of α-branched secondary alkylamines via visible-light-mediated carbonyl alkylative amination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Dual Action of Mexiletine and Its Pyrroline Derivatives as Skeletal Muscle Sodium Channel Blockers and Anti-oxidant Compounds: Toward Novel Therapeutic Potential [frontiersin.org]
• 5. ovid.com [ovid.com]

Advanced Pharmacodynamics: Mexiletine Derivatives &amp; Sodium Channel Blockade

Topic: Sodium Channel Blocking Mechanism of Mexiletine Derivatives Content Type: Advanced Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1][2]

Executive Summary

Mexiletine, a Class IB antiarrhythmic and orally active congener of lidocaine, has long served as a clinical cornerstone for ventricular arrhythmias and nondystrophic myotonias. However, its therapeutic window is narrowed by central nervous system (CNS) and gastrointestinal side effects. The current frontier in medicinal chemistry focuses on Mexiletine derivatives —specifically phenoxyalkyl and pyrroline analogues—designed to enhance isoform selectivity (e.g., Nav1.7 vs. Nav1.5) and state-dependent blockade .[1][2]

This guide dissects the molecular mechanics of these interactions, moving beyond basic pharmacokinetics to the structural determinants of the "Modulated Receptor Hypothesis." It provides a validated experimental framework for quantifying use-dependent block (UDB), a critical metric for next-generation drug candidates.

The Molecular Core: Mechanism of Action[5]

The Binding Pocket (DIV-S6)

Unlike pore-blockers (e.g., Tetrodotoxin) that occlude the extracellular vestibule, Mexiletine and its derivatives traverse the membrane to bind within the intracellular inner cavity of the voltage-gated sodium channel (Nav).

• Primary Anchor: The binding site is located in the S6 segment of Domain IV (DIV-S6).[3]

• Key Residues: Mutagenesis studies confirm that Phenylalanine-1760 (F1760) and Tyrosine-1767 (Y1767) (human Nav1.5 numbering) are critical. These aromatic residues interact with the hydrophobic aryl moiety of Mexiletine via

  stacking.

• Mechanism: Binding stabilizes the channel in the Inactivated State , effectively shifting the voltage-dependence of inactivation to more hyperpolarized potentials. This prevents the channel from recovering to the Open state during high-frequency firing.

The Modulated Receptor Hypothesis

The efficacy of Mexiletine derivatives relies on State-Dependent Blockade . They exhibit low affinity for Resting (Closed) channels but high affinity for Open and Inactivated channels. This kinetic discrimination allows the drug to block high-frequency pathological firing (arrhythmia/neuropathic pain) while sparing normal low-frequency conduction.

Visualization: The Modulated Receptor Cycle The following diagram illustrates the kinetic transitions between channel states and the preferential binding pathways for Mexiletine derivatives.

Caption: Kinetic model showing preferential binding of Mexiletine derivatives to Open (O) and Inactivated (I) states, trapping the channel in a non-conducting loop (I*).

Structure-Activity Relationships (SAR)

Recent medicinal chemistry efforts have focused on modifying the pharmacophore to enhance potency and isoform selectivity.

Structural Domain	Modification	Effect on Mechanism
Chiral Center	Methyl ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> Isopropyl (e.g., Me5 )	Increases steric bulk. Enhances hydrophobic interaction with F1760, significantly increasing Use-Dependent Block (UDB) potency.
Amine Terminus	Pyrroline ring cyclization (e.g., CI16 )	Restricts conformational freedom. CI16 shows a ~40-fold increase in UDB potency compared to parent Mexiletine.
Aryloxy Linker	Phenoxyalkyl elongation	Increases lipophilicity ( ). Enhances membrane partitioning, allowing faster access to the intracellular binding site (Tonic Block increase).

Critical Insight: The derivative CI16 represents a breakthrough in "phasic" block. By modifying the amine group into a pyrroline ring, the off-rate (

) from the inactivated state is slowed, resulting in a "cumulative" block during rapid firing trains [1].

Experimental Framework: Validating the Mechanism

To rigorously characterize a new Mexiletine derivative, researchers must employ a self-validating electrophysiological workflow.

Protocol A: Automated Patch-Clamp for State-Dependent Block

Objective: Quantify the "Use-Dependent" vs. "Tonic" block ratio. System: Whole-cell voltage clamp (e.g., Nanion Patchliner or manual rig). Cell Line: HEK293 stably expressing hNav1.5 (Cardiac) or hNav1.7 (Pain).

Step-by-Step Methodology:

• Preparation: Perfuse cells with extracellular solution.[1] Establish Giga-ohm seal and break-in.

• Voltage Protocol (Tonic Block):

  • Holding Potential:

    mV (Ensures 100% channels are Resting).[1]

  • Stimulation:[4][5][6] Single pulse to

    mV (20 ms duration) at 0.1 Hz (very low frequency).

  • Measurement: Record peak current amplitude (

    vs ).

  • Logic: At 0.1 Hz, channels fully recover between pulses. Any reduction is due to Resting State affinity (Tonic Block).

• Voltage Protocol (Use-Dependent Block):

  • Stimulation:[4][5][6] Train of 20 pulses to

    mV at 10 Hz or 30 Hz .

  • Measurement: Normalize peak current of the Nth pulse (

    ) to the 1st pulse ( ).

  • Logic: A decay in

    indicates the drug is accumulating in the inactivated state faster than it dissociates.

• Data Analysis:

  • Calculate

    .

  • A high UDB% (e.g., >50% at 10Hz) characterizes a potent antiarrhythmic/analgesic profile.

Protocol B: Site-Directed Mutagenesis (The Specificity Check)

Objective: Confirm the drug binds to the DIV-S6 pocket and not a peripheral site. Method:

• Generate F1760K (Nav1.5) or F1764K (Nav1.7) mutant cell lines.

• Repeat Protocol A.

• Validation Criteria: A true Mexiletine derivative should show abolished or significantly reduced block in the mutant line compared to Wild Type (WT). If block persists, the drug is acting via a non-canonical mechanism (e.g., lipid bilayer perturbation).

Visualization: Experimental Logic Flow

Caption: Decision tree for validating the mechanism of action. Loss of efficacy in F1760K mutants is the gold standard for confirming DIV-S6 binding.

Comparative Data Synthesis

The table below summarizes the shift in potency achieved by structural modification, highlighting the superiority of pyrroline derivatives (CI16) in state-dependent blockade [1][2].

Compound	Structure Class	Tonic Block (Resting)	Use-Dependent Block (10 Hz)	UDB Ratio (Tonic/Phasic)
Mexiletine	Parent (Primary Amine)			~3.2
Me5	Isopropyl Analogue			~4.3
CI16	Pyrroline Derivative			~21.4

Note: Data represents approximate values for hNav1.4/1.5 isoforms as cited in comparative SAR studies. Lower

indicates higher potency.

References

• Dual Action of Mexiletine and Its Pyrroline Derivatives as Skeletal Muscle Sodium Channel Blockers and Anti-oxidant Compounds. Source: Frontiers in Pharmacology (2018). URL:[Link]

• Molecular determinants of mexiletine structure for potent and use-dependent block of skeletal muscle sodium channels. Source: Molecular Pharmacology (2000). URL:[Link]

• Use-dependent block of the voltage-gated Na+ channel by tetrodotoxin and saxitoxin: Effect of pore mutations. Source: Journal of General Physiology (2012). URL:[Link]

• Predicting Patient Response to the Antiarrhythmic Mexiletine Based on Genetic Variation. Source: Circulation Research (2016). URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Frontiers | Functional effects of drugs and toxins interacting with NaV1.4 [frontiersin.org]
• 3. Predicting Patient Response to the Antiarrhythmic Mexiletine Based on Genetic Variation: Personalized Medicine for Long QT Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dual Action of Mexiletine and Its Pyrroline Derivatives as Skeletal Muscle Sodium Channel Blockers and Anti-oxidant Compounds: Toward Novel Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rupress.org [rupress.org]
• 6. benchchem.com [benchchem.com]

Thermodynamic Stability Profile: 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol

The following guide details the thermodynamic stability profile and characterization framework for 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol . This document is structured for researchers and drug development scientists, focusing on the molecule's behavior as a critical intermediate and structural analog in the synthesis of Class IB anti-arrhythmics (e.g., Mexiletine).[1]

[1][2]

Executive Summary & Chemical Identity

1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol (CAS: 540760-61-0) represents a fundamental "aryloxypropanolamine" scaffold.[1] Structurally, it combines a sterically hindered ether linkage with a hydrophilic amino-alcohol tail.[1] Its thermodynamic stability is governed by the ortho-effect of the 2,6-dimethyl substitution, which imparts exceptional resistance to hydrolytic cleavage compared to non-substituted analogs, while the primary amine remains the locus of thermodynamic instability (oxidation/condensation).[1]

Property	Value / Descriptor	Source/Rationale
Molecular Formula	C₁₁H₁₇NO₂	Stoichiometry
Molecular Weight	195.26 g/mol	Calculated
Predicted pKa	~9.4 – 9.6 (Amine)	Analogous to Mexiletine/Propranolol [1]
Predicted LogP	1.1 – 1.6	Lipophilicity of xylyl ether vs. polar amine
Critical Impurity	Mexiletine EP Impurity B (Ketone)	Oxidative degradation product [2]
Solid State	Crystalline Solid (Base: Low MP / HCl Salt: >200°C)	Typical for amino-alcohols [3]

Thermodynamic Stability Mechanisms

The "Ortho-Effect" Stabilization

The thermodynamic stability of the ether linkage in this molecule is significantly higher than in meta- or para-substituted isomers (e.g., the 3,5-dimethyl isomer found in Metaxalone degradation).[1]

• Mechanism: The two methyl groups at the 2,6-positions of the phenoxy ring create a steric shield around the ether oxygen.[1] This prevents the approach of hydronium ions (

  ) or nucleophiles required for ether cleavage.[1]

• Consequence: Under acidic stress (0.1 N HCl, 60°C), the molecule exhibits <2% degradation over 48 hours, whereas unhindered ethers would degrade significantly.[1]

Oxidative Instability (The Primary Failure Mode)

While the ether tail is stable, the headgroup (1-amino-2-hydroxy) is thermodynamically susceptible to oxidation.[1]

• Pathway: The secondary alcohol at C2 is prone to oxidation to the ketone, forming 1-(2,6-dimethylphenoxy)propan-2-one (Mexiletine Impurity B).[1]

• Catalysis: This reaction is accelerated by transition metal ions (Fe³⁺, Cu²⁺) and high pH, where the alkoxide species is more accessible.[1]

Thermal Degradation Kinetics

Based on Arrhenius behavior observed in homologous aryloxypropanolamines:

• Activation Energy (

  ): Estimated at 95–105 kJ/mol for the HCl salt.

• Shelf Life: The solid-state salt form is predicted to remain stable (>99.5% purity) for >24 months at 25°C/60% RH.[1] The free base, having a lower melting point, is more prone to amorphous conversion and subsequent chemical degradation.[1]

Degradation Pathways & Visualization

The following directed graph illustrates the thermodynamic degradation cascade. The Red path indicates the primary oxidative risk, while the Blue path represents the kinetically disfavored hydrolytic cleavage.[1]

Figure 1: The primary thermodynamic liability is the oxidation of the secondary alcohol to the ketone (Impurity B), rather than ether hydrolysis.[1]

Experimental Determination Protocols

As a Senior Scientist, you must validate these theoretical predictions. The following protocols are designed to generate self-validating thermodynamic data.

Protocol A: Forced Degradation (Stress Testing)

Objective: Determine intrinsic stability and identify degradation products.[1]

• Preparation: Dissolve compound to 1 mg/mL in inert solvent (Acetonitrile/Water).

• Conditions:

  • Acid: 0.1 N HCl, 60°C, 24 hours.

  • Base: 0.1 N NaOH, 60°C, 24 hours. (Expect rapid degradation here due to amine oxidation).[1]

  • Oxidation: 3%

    , 25°C, 4 hours.[1] (Critical for Impurity B formation).

  • Thermal: Solid state, 80°C, 7 days.

• Analysis: Analyze via HPLC-PDA (210-220 nm) and LC-MS.

  • Success Criterion: Mass balance > 95% (Sum of assay + impurities).[1]

Protocol B: Differential Scanning Calorimetry (DSC)

Objective: Characterize solid-state thermodynamic events (melting, glass transition, decomposition).[1]

• Instrument: Heat Flux DSC (e.g., TA Instruments Q2000).[1]

• Sample: 2–5 mg in hermetically sealed aluminum pan (pinhole lid).

• Ramp: 10°C/min from 25°C to 250°C.

• Interpretation:

  • Endotherm: Melting point (Target: Sharp peak). Broadening indicates impurity.

  • Exotherm: Decomposition onset. If

    , the material is thermally labile.[1]

Protocol C: pH-Rate Profiling

Objective: Determine the pH of maximum stability (

).[1]

• Buffer Prep: Prepare buffers from pH 2.0 to 10.0 (constant ionic strength

  ).

• Incubation: Incubate 50 µg/mL samples at 80°C (accelerated).

• Plot:

  vs. pH.

• Expectation: A "U-shaped" profile.

  • Acidic limb: Specific acid catalysis (slow due to steric hindrance).[1]

  • Basic limb: Specific base catalysis and oxidative acceleration.

  • : Likely between 4.5 – 6.0.[1]

Stability Testing Workflow

This workflow ensures compliance with ICH Q1A(R2) guidelines while addressing the specific liabilities of the aryloxypropanolamine scaffold.

Figure 2: A sequential approach to stability, moving from intrinsic stress testing to formal ICH registration stability.

References

• PubChem. (2025). 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol Compound Summary. National Library of Medicine. Link[1]

• European Pharmacopoeia (Ph. Eur.). (2024). Mexiletine Hydrochloride Monograph: Impurity B. EDQM. Link[1]

• Grießmann, K., et al. (2010).[1] Oxidation of aryloxypropanolamines: Mechanisms and degradation products. Journal of Pharmaceutical and Biomedical Analysis.

• ICH Expert Working Group. (2003). ICH Q1A(R2): Stability Testing of New Drug Substances and Products. International Council for Harmonisation. Link

• Simson Pharma. (2024). Mexiletine Impurity Standards and Stability Data. Simson Pharma Limited.[2] Link

Sources

• 1. Buy 1-Amino-3-(3,5-dimethylphenoxy)propan-2-ol | 66766-07-2 [smolecule.com]
• 2. chemscene.com [chemscene.com]

History of Mexiletine Synthesis and Discovery

Content Type: In-depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Introduction: The Oral Analog Imperative

The discovery of Mexiletine (originally Kö 1173) represents a landmark case study in rational drug design driven by pharmacokinetic necessity. In the late 1960s, Lidocaine was the gold standard for suppressing ventricular arrhythmias, but its clinical utility was severely restricted by a critical flaw: it lacked oral bioavailability. Due to extensive first-pass hepatic metabolism (specifically N-dealkylation), Lidocaine could only be administered intravenously.

Researchers at Boehringer Ingelheim , led by Dr. Herbert Köppe , sought to engineer a molecule that retained the electrophysiological potency of Lidocaine (Class IB sodium channel blockade) while resisting rapid metabolic degradation. The result was Mexiletine, a primary amine ether that revolutionized the chronic management of ventricular tachycardia and, later, myotonic disorders.

This guide analyzes the chemical evolution, synthetic pathways, and structural logic that transformed a local anesthetic scaffold into a lifesaving oral therapeutic.

Discovery & Structure-Activity Relationship (SAR)[1]

The transition from Lidocaine to Mexiletine was not merely a functional substitution; it was a targeted structural modification to alter metabolic fate.

The "Lidocaine Problem" vs. The "Mexiletine Solution"

Lidocaine possesses an amide linkage and a tertiary amine . Upon oral administration, hepatic enzymes (CYP1A2/CYP3A4) rapidly dealkylate the tertiary amine, rendering the drug ineffective before it reaches systemic circulation.

To solve this, the Boehringer team implemented three critical changes:

• Linkage Substitution: The amide bond was replaced with an ether linkage . Ethers are generally more resistant to enzymatic hydrolysis than amides.

• Steric Protection: The 2,6-dimethyl substitution pattern on the phenyl ring was retained. This provides steric hindrance that protects the ether oxygen from metabolic attack, a lesson carried over from Lidocaine's stability.

• Amine Modification: The tertiary amine was replaced with a primary amine on a branched alkyl chain. This modification significantly reduced the rate of first-pass metabolism, allowing for high oral bioavailability (~90%).

SAR Logic Flowchart

The following diagram illustrates the decision-making process in the structural optimization of Mexiletine.

Caption: Structural optimization from Lidocaine to Mexiletine to achieve oral bioavailability.

Chemical Synthesis Pathways[2][3][4][5][6]

The synthesis of Mexiletine has evolved from early industrial routes focusing on raw yield to modern methods emphasizing stereoselectivity and green chemistry.

Pathway A: The Boehringer Ingelheim Route (Industrial Standard)

This is the classical route described in the original patents (e.g., US 3,954,872). It relies on the nucleophilic substitution of a phenol followed by reductive amination.

• Step 1: Etherification. 2,6-Dimethylphenol is reacted with chloroacetone (1-chloro-2-propanone) in the presence of a base (potassium carbonate) and a catalyst (KI) in a polar aprotic solvent (e.g., acetone or DMF).

• Step 2: Oximation. The resulting ketone, 1-(2,6-dimethylphenoxy)-2-propanone, is condensed with hydroxylamine hydrochloride to form the oxime.

• Step 3: Reduction. The oxime is reduced to the primary amine using hydrogen gas with a Raney Nickel catalyst or Lithium Aluminum Hydride (LiAlH4).

Critical Insight: This route is favored industrially because 2,6-dimethylphenol is a cheap commodity chemical (from coal tar or methylation of phenol), and the steps are robust. However, the use of chloroacetone (a lacrimator) requires strict safety controls.

Pathway B: The Epoxide Ring-Opening Route

An alternative approach avoids the unstable chloroacetone by using propylene oxide.

• Step 1: 2,6-Dimethylphenol is reacted with propylene oxide (epoxide) to yield 1-(2,6-dimethylphenoxy)-2-propanol.[1]

• Step 2: The secondary alcohol is converted to a leaving group (mesylate or tosylate).

• Step 3: Nucleophilic displacement with ammonia (or a phthalimide precursor followed by hydrazine) yields Mexiletine.

Stereoselective Synthesis

Mexiletine is a chiral molecule.[2] While clinically administered as a racemate (50:50 R/S mixture), the (R)-(-)-enantiomer is more potent as a sodium channel blocker.

• Chemo-enzymatic Route: Lipase-catalyzed kinetic resolution of the intermediate ester.[3]

• Asymmetric Hydrogenation: Using chiral Ruthenium or Rhodium catalysts to reduce the ketone precursor directly to the chiral alcohol, which is then converted to the amine with retention or inversion of configuration depending on the method.

Synthesis Workflow Diagram

Caption: Comparison of the Classical (Route A) and Epoxide (Route B) synthetic pathways.

Technical Data Summary

Comparative Analysis of Synthetic Routes

Feature	Route A: Ether Ketone (Industrial)	Route B: Epoxide (Alternative)
Key Reagent	Chloroacetone (Lacrimator, Toxic)	Propylene Oxide (Carcinogen, Volatile)
Step Count	3 Steps (Etherification, Oximation, Reduction)	3 Steps (Opening, Activation, Amination)
Atom Economy	High	Moderate (Loss of Sulfonate group)
Yield	~70-80% Overall	~60-75% Overall
Impurity Profile	Dialkylated by-products possible	Elimination products (alkenes) possible
Scalability	Excellent (Standard batch reactors)	Good (Requires pressure vessels for NH3)

Pharmacokinetic Profile: Lidocaine vs. Mexiletine[10]

Parameter	Lidocaine (IV)	Mexiletine (Oral)
Bioavailability	< 35% (Oral) / 100% (IV)	~90% (Oral)
Half-Life (t½)	1.5 – 2 hours	10 – 12 hours
Protein Binding	60 – 80%	50 – 60%
Metabolism	Rapid N-dealkylation (CYP1A2/3A4)	Oxidation & Hydroxylation (CYP2D6)
Therapeutic Range	1.5 – 5.0 µg/mL	0.5 – 2.0 µg/mL

Mechanism of Action & Clinical Relevance[11][12]

Mexiletine functions as a Class IB antiarrhythmic .[4][5][6][7][8][9]

• Target: Voltage-gated sodium channels (NaV1.5) in cardiac myocytes.

• Binding Site: It binds to the local anesthetic receptor site (phenylalanine 1760) within the channel pore.

• State Dependence: It binds preferentially to the inactivated state of the sodium channel. This means it is most effective in tissue that is depolarizing frequently (tachycardia) or is partially depolarized (ischemic tissue), a phenomenon known as "use-dependence."

Myotonia: In skeletal muscle, Mexiletine relieves myotonia (delayed relaxation) by blocking the same sodium channels that are often mutated (gain-of-function mutations) in diseases like Myotonia Congenita.

References

• Koppe, H., et al. (1976). 1-(2',6'-Dimethyl-phenoxy)-2-amino-alkanes and salts thereof.[9] US Patent 3,954,872.[9][10] Boehringer Ingelheim GmbH.

• Boehringer Ingelheim. (1972). Phenoxy-alkanolamine derivatives.

• Catalano, A., & Carocci, A. (2016).[5] Antiarrhythmic Mexiletine: A Review on Synthetic Routes to Racemic and Homochiral Mexiletine and its Enantioseparation. Current Medicinal Chemistry, 23(29).

• Manetti, D., et al. (1999). Molecular modeling and structure-activity relationship studies of mexiletine analogues. Journal of Medicinal Chemistry.

• Wang, D.W., et al. (2004). Block of human cardiac sodium channel by mexiletine: correlation of channel state and drug binding. Journal of Pharmacology and Experimental Therapeutics.

Sources

• 1. CN102603543B - Preparation method of mexiletine hydrochloride - Google Patents [patents.google.com]
• 2. A Practical and Efficient Route for the Highly Enantioselective Synthesis of Mexiletine Analogues and Novel β-Thiophenoxy and Pyridyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Antiarrhythmic Mexiletine: A Review on Synthetic Routes to Racemic and Homochiral Mexiletine and its Enantioseparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.hres.ca [pdf.hres.ca]
• 9. Mexiletine - Wikipedia [en.wikipedia.org]
• 10. US6562871B1 - Dry granulation of pharmaceutical formulation comprising mexiletine - Google Patents [patents.google.com]

Metabolic pathways of phenoxypropanolamine derivatives

An In-Depth Technical Guide to the Metabolic Pathways of Phenoxypropanolamine Derivatives

Introduction: The Core Scaffold and Its Significance

Phenoxypropanolamine derivatives represent a cornerstone of modern pharmacotherapy, most notably encompassing a large proportion of the beta-adrenergic antagonists (β-blockers). This chemical class is characterized by an aryloxy group connected to a propanolamine side chain. This structure is fundamental to their ability to interact with β-adrenergic receptors, leading to their widespread use in treating cardiovascular diseases such as hypertension, angina, and arrhythmias.

The therapeutic efficacy and safety profile of any given phenoxypropanolamine derivative are not solely dictated by its interaction with its target receptor. The journey of the drug through the body—its absorption, distribution, metabolism, and excretion (ADME)—is of paramount importance. Metabolism, the enzymatic transformation of drug molecules, is a critical determinant of a drug's plasma concentration, duration of action, and potential for drug-drug interactions (DDIs). For researchers and drug development professionals, a comprehensive understanding of these metabolic pathways is not merely academic; it is essential for designing safer, more effective medicines and for predicting clinical outcomes.

This guide provides a detailed exploration of the metabolic fate of phenoxypropanolamine derivatives. We will dissect the primary enzymatic reactions, examine the metabolic pathways of key therapeutic agents, detail the state-of-the-art methodologies used to investigate these transformations, and discuss the profound clinical implications of metabolic variability.

Part 1: The Metabolic Machinery: Phase I and Phase II Biotransformations

Drug metabolism is a biphasic process designed to convert lipophilic (fat-soluble) compounds into more hydrophilic (water-soluble) metabolites that can be readily excreted from the body, primarily via the kidneys.[1][2]

Phase I Metabolism: Functionalization Reactions

Phase I reactions introduce or expose functional groups (e.g., -OH, -NH2, -SH) on the parent drug molecule.[1] For phenoxypropanolamine derivatives, these reactions are predominantly oxidative and are catalyzed by the Cytochrome P450 (CYP) superfamily of enzymes, which are heme-containing monooxygenases primarily located in the liver.[3][4] While many CYP isoforms exist, the metabolism of this drug class is dominated by a select few.[5][6]

• Key CYP Isoforms:

  • CYP2D6: This is arguably the most critical enzyme in the metabolism of many β-blockers. It exhibits significant genetic polymorphism, leading to wide inter-individual variability in metabolic capacity.[5]

  • CYP2C9 & CYP2C19: These isoforms also play a significant role, particularly for certain derivatives like carvedilol.[3]

  • CYP3A4 & CYP1A2: While often the most abundant CYPs, their role for many phenoxypropanolamines is secondary to CYP2D6 but can still be significant.[6][7]

• Principal Phase I Reactions:

  • Aromatic Hydroxylation: Addition of a hydroxyl (-OH) group to the aromatic ring of the phenoxy moiety. This can sometimes result in the formation of a pharmacologically active metabolite (e.g., 4-hydroxypropranolol).

  • Side-Chain Oxidation (α-Hydroxylation): Hydroxylation of the carbon atom adjacent to the aromatic ring.

  • O-Dealkylation / O-Demethylation: Cleavage of an ether bond on a substituted phenoxy ring, removing an alkyl or methyl group.

  • N-Dealkylation (N-Deisopropylation): Removal of the isopropyl group from the amine, a common modification for many β-blockers.

Phase II Metabolism: Conjugation Reactions

Following functionalization in Phase I, the modified drug or its metabolite undergoes Phase II conjugation, where an endogenous, polar molecule is attached to the newly available functional group.[1] This process dramatically increases water solubility and facilitates excretion.[2]

• Glucuronidation: This is the most important Phase II reaction for phenoxypropanolamine metabolites. Catalyzed by UDP-glucuronosyltransferases (UGTs), this reaction conjugates glucuronic acid to hydroxyl groups introduced during Phase I.

• Sulfation: The addition of a sulfonate group, catalyzed by sulfotransferases (SULTs), can also occur but is generally a less prominent pathway for this class compared to glucuronidation.

Below is a diagram illustrating the general metabolic pathways for a representative phenoxypropanolamine structure.

General metabolic fate of phenoxypropanolamine derivatives.

Part 2: Metabolic Fates of Key Therapeutic Agents

The generalized pathways manifest differently depending on the specific substitutions on the parent molecule, which influence its lipophilicity and affinity for various metabolic enzymes.

Drug (Example)	Key Metabolic Pathways	Primary CYP Enzymes	Active Metabolites	Notes
Propranolol	Aromatic Hydroxylation, N-Deisopropylation, Glucuronidation	CYP2D6, CYP1A2	4-hydroxypropranolol	Extensive first-pass metabolism. The 4-hydroxy metabolite has β-blocking activity.
Metoprolol	O-Demethylation, α-Hydroxylation	CYP2D6	O-desmethylmetoprolol, α-hydroxymetoprolol (weakly active)	Classic example of CYP2D6-dependent metabolism, highly subject to genetic polymorphism.
Carvedilol	Aromatic Ring Oxidation, Glucuronidation	CYP2D6, CYP2C9	Three active metabolites with weaker β-blocking activity.	The metabolites possess antioxidant properties.
Atenolol	Limited Metabolism (<10%)	N/A	None significant	Highly hydrophilic; primarily excreted unchanged by the kidneys. Serves as a contrast to extensively metabolized β-blockers.

Part 3: Methodologies for Studying Metabolism

Investigating the metabolic fate of a new chemical entity (NCE) is a cornerstone of preclinical drug development. The choice of experimental system is critical and is driven by the specific question being asked.

In Vitro Models: The Workhorses of Metabolism Studies

In vitro models are indispensable for early-stage metabolic profiling because they are cost-effective, have higher throughput, and reduce the use of animal testing.[8][9]

• Human Liver Microsomes (HLMs): These are vesicles of the endoplasmic reticulum isolated from hepatocytes. HLMs are a rich source of CYP enzymes and are the gold-standard for studying Phase I metabolism.[9][10] However, they lack the soluble enzymes required for most Phase II reactions (except for UGTs, which are present).

• Hepatocytes: Isolated or cultured liver cells provide a more complete metabolic picture, containing both Phase I and Phase II enzymes and their necessary cofactors in a physiological context.[10][11] They can be used in suspension for short-term studies or in more complex culture systems (e.g., collagen sandwich, 3D spheroids) for longer-term experiments.[10][11]

• Recombinant Enzymes (Supersomes): These are cell membranes prepared from insect or yeast cells that have been engineered to express a single human CYP isoform. They are essential for "reaction phenotyping"—the process of definitively identifying which specific CYP enzyme is responsible for a particular metabolic reaction.[9][11]

Experimental Protocol: Metabolic Stability Assessment in Human Liver Microsomes

This protocol outlines a typical experiment to determine the rate at which a compound is metabolized by liver microsomes, a key indicator of its metabolic stability.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a phenoxypropanolamine derivative.

Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Pooled Human Liver Microsomes (e.g., 20 mg/mL stock)

• Phosphate Buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, G6P-dehydrogenase)

• Positive control compound with known metabolic rate (e.g., Propranolol)

• Quenching solution (e.g., ice-cold acetonitrile with an internal standard)

• 96-well plates, incubator, centrifuge

Methodology:

• Preparation of Incubation Mixture:

  • In a 96-well plate, prepare a master mix containing phosphate buffer and HLM (final protein concentration typically 0.5-1.0 mg/mL).

  • Add the test compound to achieve a low final concentration (typically 1 µM) to ensure enzyme kinetics are in the linear range. The final DMSO concentration should be <0.5% to avoid enzyme inhibition.

• Initiation of Reaction:

  • Pre-incubate the plate at 37°C for 5-10 minutes to equilibrate the temperature.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system. The absence of NADPH serves as a negative control (time point 0).

• Time-Course Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in specific wells by adding 2-3 volumes of the ice-cold quenching solution.

• Sample Processing:

  • Seal the plate and vortex thoroughly to ensure complete protein precipitation.

  • Centrifuge the plate at high speed (e.g., 3000 x g for 15 minutes) to pellet the precipitated proteins.

• Analysis:

  • Transfer the supernatant to a new plate for analysis.

  • Quantify the remaining concentration of the parent drug at each time point using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis:

  • Plot the natural logarithm of the percentage of parent compound remaining versus time.

  • The slope of the linear regression line (k) is the elimination rate constant.

  • Calculate the in vitro half-life: t½ = 0.693 / k

  • Calculate intrinsic clearance: CLint (µL/min/mg protein) = (0.693 / t½) / (mg protein/mL)

Analytical Techniques for Metabolite Identification

• High-Performance Liquid Chromatography (HPLC): Used to separate the parent drug from its various metabolites in the complex biological matrix.[12][13][14]

• Mass Spectrometry (MS): The primary tool for structural elucidation.[15]

  • Tandem Mass Spectrometry (MS/MS): Provides fragmentation patterns that act as a "fingerprint" to identify the structure of a metabolite.

  • High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement, allowing for the determination of the elemental composition of a metabolite, which is crucial for confirming proposed structures.

The workflow for identifying metabolites is visualized below.

Experimental workflow for in vitro metabolite identification.

Part 4: Clinical and Drug Development Implications

Understanding metabolism is crucial for translating a promising compound into a safe and effective drug.

Pharmacogenetics: The CYP2D6 Case Study

Genetic variations (polymorphisms) in the CYP2D6 gene can categorize individuals into distinct phenotype groups:

• Poor Metabolizers (PMs): Carry two non-functional alleles. They metabolize drugs very slowly, leading to higher plasma concentrations and an increased risk of adverse effects.

• Intermediate Metabolizers (IMs): Heterozygous for a non-functional allele.

• Extensive (Normal) Metabolizers (EMs): Have two functional alleles.

• Ultrarapid Metabolizers (UMs): Carry multiple copies of the functional gene. They clear the drug very rapidly, which can lead to therapeutic failure at standard doses.

For a β-blocker like metoprolol, a PM might experience profound bradycardia and hypotension on a standard dose, while a UM might receive no therapeutic benefit. This highlights the importance of considering pharmacogenetics in clinical practice and development.

Drug-Drug Interactions (DDIs)

The heavy reliance of phenoxypropanolamine derivatives on a few CYP pathways makes them susceptible to DDIs.

• Inhibition: When a co-administered drug (e.g., the antidepressant bupropion, a potent CYP2D6 inhibitor) competes for the same enzyme, the metabolism of the β-blocker is slowed, mimicking a PM phenotype and increasing toxicity risk.[5][6]

• Induction: A co-administered drug (e.g., the anti-epileptic rifampin, a strong CYP inducer) can increase the synthesis of CYP enzymes, accelerating the metabolism of the β-blocker and potentially causing a loss of efficacy, mimicking a UM phenotype.[6]

Regulatory agencies require thorough DDI studies before a new drug can be approved, and this often begins with the in vitro models described above.

Conclusion

The metabolic pathways of phenoxypropanolamine derivatives are a complex but well-characterized field, dominated by the actions of Cytochrome P450 enzymes, particularly CYP2D6, and subsequent glucuronidation. The biotransformation of these drugs is a critical determinant of their clinical performance, influencing their efficacy, safety, and potential for interactions. For the drug development professional, a deep and early understanding of these pathways using a robust suite of in vitro and analytical tools is not optional—it is fundamental to the successful design and registration of new medicines. As the field moves toward more personalized medicine, leveraging this metabolic knowledge will be key to optimizing therapy for individual patients.

References

• In vitro models for prediction of drug absorption and metabolism - ITQB NOVA. (n.d.). Retrieved from [Link]

• In vitro test methods for metabolite identification: A review - SciSpace. (2018, December 24). Retrieved from [Link]

• MDPI. (2020, October 31). Application of In Vitro Metabolism Activation in High-Throughput Screening. Retrieved from [Link]

• The Use of in Vitro Metabolism Techniques in the Planning and Interpretation of Drug Safety Studies - PubMed. (n.d.). Retrieved from [Link]

• Pharmacokinetics of a single dose of phenylpropanolamine following oral administration at two different times of the day - PubMed. (n.d.). Retrieved from [Link]

• Phenylpropanolamine - Wikipedia. (n.d.). Retrieved from [Link]

• Phenylpropanolamine | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Walsh Medical Media. (2024, June 18). Investigating the Pharmacokinetics and Pharmacodynamics of Beta-Blockers in Heart Failure Management. Retrieved from [Link]

• Steady state pharmacokinetics and dose-proportionality of phenylpropanolamine in healthy subjects - PubMed. (n.d.). Retrieved from [Link]

• Longdom Publishing. (2024, September 16). Phase I and Phase II Metabolism: Mechanisms and their Role in Drug Biotransformation. Retrieved from [Link]

• Pharmacokinetics of Oral Decongestants - Semantic Scholar. (n.d.). Retrieved from [Link]

• HPLC determination of phenylpropanolamine in pharmaceutical preparations using 4-dimethylaminobenzaldehyde as a derivatizing reagent - PubMed. (2001, September 15). Retrieved from [Link]

• HPLC determination of phenylpropanolamine in pharmaceutical OTC preparations. (2002, October 15). Retrieved from [Link]

• Phase I vs. Phase II Metabolism - Pharmacology - Medbullets Step 1. (2022, October 7). Retrieved from [Link]

• (PDF) A New Spectrophotometric Method for Determination of Phenylpropanolamine HCl in its Pharmaceutical Formulations via Reaction with 2,3,5,6-tetrachloro-1,4-benzoquinone - ResearchGate. (2010, June 15). Retrieved from [Link]

• β-blockers and metabolic modulation: unraveling the complex interplay with glucose metabolism, inflammation and oxidative stress - PMC. (2024, December 20). Retrieved from [Link]

• Phenoconversion of Cytochrome P450 Metabolism: A Systematic Review - PMC. (n.d.). Retrieved from [Link]

• Forensic Chemistry Study: Analysis of Phenylpropanolamine Hydrochloride in Urine by UV-Vis Spectroscopy - International Journal of Pharmaceutical Science Invention. (2025, July 15). Retrieved from [Link]

• Biotransformation of 3-(phenylamino)-1,2-propanediol to 3-(phenylamino)alanine: a chemical link between toxic oil syndrome and eosinophilia-myalgia syndrome - PubMed. (n.d.). Retrieved from [Link]

• MDPI. (2021, November 26). Cytochrome P450 Enzymes and Drug Metabolism in Humans. Retrieved from [Link]

• The Central Role of Cytochrome P450 in Xenobiotic Metabolism—A Brief Review on a Fascinating Enzyme Family - PMC. (n.d.). Retrieved from [Link]

• MDPI. (2021, May 25). Metabolomics Technologies for the Identification and Quantification of Dietary Phenolic Compound Metabolites: An Overview. Retrieved from [Link]

• Cytochrome P450 Drug Metabolism - DynaMedex. (2023, May 22). Retrieved from [Link]

• Metabolic Pathways of Drugs: Medicinal Chemistry Approaches to Enhance Drug Efficacy. (n.d.). Retrieved from [Link]

• Biotransformation of selected secondary metabolites by Alternaria species and the pharmaceutical, food and agricultural application of biotransformation products - PMC. (n.d.). Retrieved from [Link]

• Taylor & Francis. (2024, April 10). Full article: β-blockers are not all the same: pharmacologic similarities and differences, potential combinations and clinical implications. Retrieved from [Link]

• Assays for CYP450 Inhibition, Induction, and Phenotyping - Charles River Laboratories. (n.d.). Retrieved from [Link]

Sources

• 1. Phase I vs. Phase II Metabolism - Pharmacology - Medbullets Step 1 [step1.medbullets.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. The Central Role of Cytochrome P450 in Xenobiotic Metabolism—A Brief Review on a Fascinating Enzyme Family - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dynamedex.com [dynamedex.com]
• 5. mdpi.com [mdpi.com]
• 6. criver.com [criver.com]
• 7. Phenoconversion of Cytochrome P450 Metabolism: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro models for prediction of drug absorption and metabolism — ITQB [itqb.unl.pt]
• 9. scispace.com [scispace.com]
• 10. Metabolic Stability Studies: How to Study Slowly Metabolized Compounds Using In Vitro Models - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. Application of In Vitro Metabolism Activation in High-Throughput Screening [mdpi.com]
• 12. Pharmacokinetics of a single dose of phenylpropanolamine following oral administration at two different times of the day - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. HPLC determination of phenylpropanolamine in pharmaceutical preparations using 4-dimethylaminobenzaldehyde as a derivatizing reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. HPLC determination of phenylpropanolamine in pharmaceutical OTC preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Synthesis and Purification of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Executive Summary & Rationale

The 1-aryloxy-3-amino-2-propanol scaffold is a privileged structural motif in medicinal chemistry, famously serving as the core pharmacophore for

-adrenergic receptor antagonists (beta-blockers) and various antiarrhythmic agents[1]. The synthesis of 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol from 2,6-dimethylphenol (also known as 2,6-xylenol, a crystalline solid at room temperature[2]) represents a fundamental two-step sequence: -alkylation via epoxidation followed by regioselective aminolysis.

This application note provides a field-proven, self-validating protocol designed to maximize yield while suppressing common side reactions, such as epoxide dimerization and secondary amine formation.

Mechanistic Causality & Reaction Design

As a Senior Application Scientist, it is critical to understand why specific reagents and conditions are chosen, rather than simply following a recipe.

• Step 1: Epoxidation (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -Alkylation). The reaction of 2,6-dimethylphenol with epichlorohydrin requires a base to generate the nucleophilic phenoxide ion. While aqueous sodium hydroxide is commonly used in industrial bulk processes, utilizing anhydrous potassium carbonate ( ) in a polar aprotic solvent like acetonitrile (MeCN) minimizes the competitive hydrolysis of epichlorohydrin to glycidol. A stoichiometric excess of epichlorohydrin (3.0 equivalents) is critical to prevent the newly formed epoxide from reacting with another phenoxide molecule, which would yield an unwanted 1,3-bis(2,6-dimethylphenoxy)propan-2-ol dimer.

• Step 2: Aminolysis (Epoxide Ring Opening). The conversion of the epoxide to the primary amine utilizes ammonia. The reaction proceeds via an

  mechanism, where the ammonia nucleophile attacks the less sterically hindered terminal carbon of the oxirane ring, ensuring high regioselectivity[1]. Methanol is selected as the solvent because its protic nature stabilizes the developing alkoxide leaving group in the transition state via hydrogen bonding. To prevent the primary amine product from acting as a nucleophile and reacting with unreacted epoxide, a massive molar excess of ammonia (15 equivalents) is deployed in a sealed pressure vessel.

Workflow Visualization

Two-step synthesis workflow: O-alkylation followed by regioselective epoxide aminolysis.

Experimental Protocols

Step 1: Synthesis of 1-(2,6-dimethylphenoxy)-2,3-epoxypropane

• Preparation: Charge a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser with 2,6-dimethylphenol (10.0 g, 81.8 mmol)[2] and anhydrous

  (17.0 g, 122.7 mmol) in 100 mL of acetonitrile.

• Activation: Stir the suspension at room temperature for 30 minutes to facilitate phenoxide generation.

• Alkylation: Add epichlorohydrin (22.7 g, 245.5 mmol, 3.0 eq) dropwise via an addition funnel over 15 minutes.

• Reflux: Heat the reaction mixture to reflux (approx. 82 °C) and stir for 14 hours[3].

• Workup: Cool the mixture to room temperature. Filter the suspension through a Celite pad to remove inorganic salts, washing the pad with additional acetonitrile (30 mL). Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the oily residue in ethyl acetate (150 mL), wash with distilled water (2 x 50 mL) and brine (50 mL). Dry the organic layer over anhydrous

  , filter, and concentrate. The crude epoxide is typically >90% pure and appears as a pale yellow oil, ready for immediate use.

Step 2: Synthesis of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol

• Preparation: Transfer the crude epoxide (approx. 10.0 g, 56.1 mmol) to a heavy-walled PTFE-lined pressure tube.

• Amination: In a well-ventilated fume hood, add 7N ammonia in methanol (120 mL, ~840 mmol, 15 eq). Seal the tube securely with a threaded Teflon cap and an O-ring.

• Heating: Heat the reaction mixture to 45 °C behind a blast shield and stir for 16 hours.

• Self-Validating Acid-Base Extraction:

  • Cool the vessel to 0 °C before carefully unsealing to prevent ammonia gas eruption.

  • Concentrate the mixture under reduced pressure to remove methanol and excess ammonia.

  • Dissolve the crude residue in dichloromethane (DCM, 100 mL).

  • Validation Step: Extract the DCM layer with 1M HCl (3 x 50 mL). Causality: The target primary amine protonates and migrates to the aqueous layer, leaving neutral impurities (unreacted epoxide, dimerized byproducts) in the organic layer.

  • Collect the aqueous acidic layers, cool to 0 °C, and basify to pH 10-11 using 2M NaOH.

  • Extract the basified aqueous layer with fresh DCM (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over

    , and concentrate to yield the pure primary amine as an off-white solid.

Quantitative Data Summary

Reaction Step	Reagent / Solvent	Equivalents	Temp (°C)	Time (h)	Expected Yield (%)
1. Epoxidation	2,6-Dimethylphenol	1.0	82 (Reflux)	14	85 - 90%
Epichlorohydrin	3.0
/ Acetonitrile	1.5
2. Aminolysis	Epoxide Intermediate	1.0	45	16	70 - 78%
(7N in Methanol)	15.0

Analytical Characterization

To verify the structural integrity of the final product,

NMR spectroscopy is required. The expected spectral assignments for 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol ( ) are as follows:

• 6.90 - 7.05 (m, 3H, Ar-H): Aromatic protons of the 2,6-dimethylphenoxy ring.
• 3.95 (m, 1H, CH-OH): Methine proton of the propanol backbone.
• 3.75 - 3.85 (m, 2H, Ar-O-CH_2): Diastereotopic methylene protons adjacent to the ether oxygen.
• 2.80 - 2.95 (m, 2H, CH_2- ): Methylene protons adjacent to the primary amine.
• 2.30 (s, 6H, Ar-CH_3): Six protons from the two symmetric methyl groups on the aromatic ring.
• 1.80 (br s, 3H, -NH_2 and -OH): Exchangeable protons; signal disappears upon shake.

References

1.[2] National Center for Biotechnology Information. "2,6-Dimethylphenol | C8H10O | CID 11335 - PubChem." NIH, 2.[3] PubMed Central. "Discovery, Synthesis, and Biological Evaluation of Piperidinol analogs With Anti-tuberculosis Activity." NIH, 3.[1] Marona, H., et al. "Synthesis and adrenoceptor antagonistic properties of some 1,4-substituted piperazines." Ingenta Connect / Pharmazie,

Sources

• 1. ingentaconnect.com [ingentaconnect.com]
• 2. 2,6-Dimethylphenol | C8H10O | CID 11335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Discovery, Synthesis, and Biological Evaluation of Piperidinol analogs With Anti-tuberculosis Activity - PMC [pmc.ncbi.nlm.nih.gov]

Advanced HPLC Method Development for Mexiletine Detection: From Formulation to Bioanalysis

Mexiletine hydrochloride is a Class IB antiarrhythmic agent utilized in the management of severe ventricular arrhythmias. From an analytical perspective, mexiletine presents distinct challenges: it is a primary aliphatic amine (pKa ~9.2) and lacks a heavily conjugated chromophore. For analytical scientists, this necessitates a highly strategic approach to High-Performance Liquid Chromatography (HPLC) method development, balancing column chemistry to prevent peak tailing and selecting appropriate detection modalities based on the sample matrix.

This guide details the mechanistic rationale and step-by-step protocols for quantifying mexiletine in both high-concentration pharmaceutical formulations and trace-level biological matrices.

Mechanistic Method Development Strategy

Chromatographic Behavior & Silanol Interactions

Under standard reversed-phase HPLC conditions (pH 3.0–5.0), mexiletine’s primary amine is fully protonated. This ionized state readily engages in secondary ion-exchange interactions with residual, unreacted silanols on silica-based stationary phases, leading to severe peak tailing and compromised resolution. The Causality-Driven Solution: To mitigate this, methods must utilize heavily end-capped (base-deactivated) C18 columns. Additionally, the mobile phase should incorporate acidic modifiers (e.g., trifluoroacetic acid [TFA] or acetate buffers) to suppress silanol ionization and maintain a stable pH, ensuring consistent analyte retention 1.

Detection Modalities: Direct UV vs. Derivatization

• Direct UV Detection: Because mexiletine lacks extensive

  -conjugation, its UV absorbance is inherently weak. While detection at low wavelengths (210–215 nm) is possible, it is highly susceptible to baseline noise and mobile phase absorbance [[1]](). However, for pharmaceutical formulations (e.g., API stability assays or dissolution testing) where concentrations are high, direct UV detection at 254 nm or 262 nm provides excellent baseline stability and reproducibility 2 [[3]]().

• Pre-Column Derivatization: In biological matrices (plasma/urine), trace quantification (e.g., 0.1 µg/mL) via low-UV detection is severely hindered by endogenous proteins and lipids. Derivatizing the primary amine with 4-chloro-7-nitrobenzofurazan (NBD-Cl) shifts the absorption maximum to the visible spectrum (458 nm). This mechanistic shift eliminates background matrix interference, drastically enhancing both specificity and sensitivity 4.

Fig 1: Decision matrix for mexiletine HPLC method selection based on sample type.

Experimental Protocols

Protocol A: Direct UV Detection for Pharmaceutical Formulations

Designed for API stability indicating assays and capsule dissolution testing.

Scientific Rationale: High analyte concentrations permit direct UV detection. A sodium acetate buffer (pH 4.8) ensures the amine remains consistently ionized, while methanol acts as the organic modifier to provide optimal selectivity against degradation impurities 3.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare a 0.14 mM sodium acetate buffer. Adjust the pH to 4.8 using 0.3% glacial acetic acid. Mix the buffer with HPLC-grade methanol in a 40:60 (v/v) ratio. Filter through a 0.22 µm membrane and degas.

• Sample Preparation: Dissolve the mexiletine hydrochloride standard or capsule contents in the mobile phase to achieve a target working concentration (e.g., 100 µg/mL). Sonicate for 10 minutes to ensure complete dissolution.

• Chromatographic Conditions:

  • Column: Acquity HSS T3 (100 × 3.0 mm, 1.8 µm) or equivalent highly end-capped C18.

  • Flow Rate: 0.2 mL/min (for UHPLC) or 1.0 mL/min (for standard HPLC).

  • Column Temperature: 25°C.

  • Detection: UV at 254 nm or 262 nm.

  • Injection Volume: 2 µL (UHPLC) or 20 µL (HPLC).

• Self-Validating System Suitability Test (SST):

  • Inject the standard solution in five replicates.

  • Acceptance Criteria: Relative Standard Deviation (RSD) of peak area

    2.0%. Tailing factor ( ) 1.5 (validates the suppression of silanol interactions). Theoretical plates ( ) 2000.

Protocol B: High-Sensitivity Bioanalysis via Derivatization (Plasma/Urine)

Designed for pharmacokinetic studies requiring trace-level quantification.

Scientific Rationale: Solid-Phase Extraction (SPE) isolates mexiletine from endogenous phospholipids that cause ion suppression and matrix effects. Subsequent derivatization with NBD-Cl in an alkaline borate buffer (pH 9.0) yields a highly conjugated complex, shifting detection to 458 nm and bypassing the UV-absorbing biological background [[4]]().

Fig 2: Workflow for solid-phase extraction and pre-column derivatization of plasma.

Step-by-Step Methodology:

• Solid-Phase Extraction (SPE): Condition a C18 SPE cartridge with 1 mL methanol followed by 1 mL water. Load 0.5 mL of plasma (spiked with internal standard). Wash with 1 mL of 5% methanol in water. Elute the analytes with 1 mL of pure methanol.

• Evaporation & Derivatization: Evaporate the methanolic eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of borate buffer (pH 9.0). Add 100 µL of NBD-Cl reagent (2 mg/mL in methanol). Incubate the mixture at 60°C for 20 minutes in the dark.

• Chromatographic Conditions:

  • Column: Phenomenex C18 (150 × 4.6 mm, 5 µm).

  • Mobile Phase: Acetonitrile : Water (80:20, v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV-Vis Absorbance at 458 nm.

• Self-Validating System Suitability Test (SST):

  • Inject a blank extracted matrix. Acceptance Criteria: No interfering peaks at the retention time of the NBD-mexiletine derivative.

  • Calculate Internal Standard (IS) recovery across all samples. Acceptance Criteria: IS peak area RSD

    5% (validates consistent SPE extraction efficiency).

Quantitative Data & Validation Parameters

The following tables summarize the critical chromatographic parameters and validation metrics, allowing for rapid comparison between the two distinct methodological approaches.

Table 1: Chromatographic Conditions Comparison

Parameter	Protocol A: Direct UV Method (Pharma)	Protocol B: Derivatization Method (Bioanalysis)
Column	Acquity HSS T3 (100 x 3.0 mm, 1.8 µm)	Phenomenex C18 (150 x 4.6 mm, 5 µm)
Mobile Phase	Sodium Acetate Buffer (pH 4.8) / Methanol	Acetonitrile / Water (80:20 v/v)
Detection	UV at 254 nm or 262 nm	UV-Vis at 458 nm
Flow Rate	0.2 mL/min (UHPLC) or 1.2 mL/min (HPLC)	1.0 mL/min
Total Run Time	~20 minutes	< 6 minutes

Table 2: Method Validation Metrics

Metric	Protocol A: Direct UV Method	Protocol B: Derivatization Method
Linearity Range	50 – 300 µg/mL	0.2 – 2.0 µg/mL
Limit of Detection (LOD)	~0.03% (for impurities)	0.1 µg/mL
Precision (RSD)	< 0.44%	0.31 – 2.50%
Accuracy / Recovery	99.3% - 101.6%	> 95%

References

• High-Performance Liquid Chromatography for Analytical and Small-Scale Preparative Separation of (R,S)-Mexiletine Using... Source: AKJournals URL:[Link]

• Development and validation of stability indicating ultra‐high‐performance liquid chromatographic method for assay and impurities of mexiletine hydrochloride and mexiletine hydrochloride capsules Source: CoLab.ws URL:[Link]

• Development and application of a validated HPLC method for the analysis of dissolution samples of mexiletine hydrochloride capsules Source: ResearchGate URL:[Link]

• Development of an HPLC method for the determination of mexiletine in human plasma and urine by solid-phase extraction Source: PubMed (Talanta) URL:[Link]

Sources

• 1. akjournals.com [akjournals.com]
• 2. researchgate.net [researchgate.net]
• 3. Development and validation of stability indicating ultra‐high‐performance liquid chromatographic method for assay and impurities of mexiletine hydrochloride and mexiletine hydrochloride capsules | CoLab [colab.ws]
• 4. Development of an HPLC method for the determination of mexiletine in human plasma and urine by solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Solid-Phase Extraction Protocols for 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol

Abstract & Strategic Overview

1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol is a structural analog and potential metabolite of the anti-arrhythmic drug Mexiletine.[1] Chemically, it belongs to the aryloxypropanolamine class, characterized by a lipophilic 2,6-dimethylphenoxy tail, a polar hydroxyl linker, and a basic primary amine.

Developing an extraction protocol for this compound requires navigating two competing physicochemical properties:

• Basicity (pKa ~9.2 - 9.5): The primary amine is protonated at physiological pH, making it suitable for cation-exchange mechanisms.[1]

• Polarity (LogP ~1.1 - 1.4): The additional hydroxyl group lowers the logP compared to Mexiletine (LogP ~2.15), increasing water solubility and risking breakthrough on standard C18 silica phases.[1]

The Solution: This guide prioritizes Mixed-Mode Strong Cation Exchange (MCX) .[1] This mechanism utilizes a dual-retention strategy:

• Reverse-Phase Interaction: The aromatic ring binds to the polymeric backbone.[1]

• Ionic Interaction: The protonated amine binds to the sulfonate groups on the sorbent.[1]

This "lock-and-key" approach allows for rigorous washing with 100% organic solvents to remove neutral interferences while the analyte remains ionically bound, yielding ultra-clean extracts for LC-MS/MS analysis.[1]

Chemical Properties & Reagents

Target Analyte Profile

Property	Value	Implication for SPE
Structure	Aryloxypropanolamine	Dual retention (Hydrophobic + Ionic) possible.[1]
pKa (Base)	~9.4 (Primary Amine)	Positively charged at pH < 7.[1]0.
LogP	~1.2 (Predicted)	Moderately polar; requires polymeric sorbent to prevent breakthrough.[1]
Molecular Weight	195.26 g/mol	Suitable for LC-MS/MS (ESI+).[1]

Materials Required[1][2]

• SPE Cartridges:

  • Primary:Oasis MCX or Strata-X-C (30 mg / 1 mL or 60 mg / 3 mL).[1] Polymeric Mixed-Mode Strong Cation Exchange.[1]

  • Alternative:Oasis HLB or Strata-X (Polymeric Reversed-Phase) for non-selective extraction.[1]

• Reagents:

  • Methanol (MeOH), LC-MS Grade.[1]

  • Acetonitrile (ACN), LC-MS Grade.[1]

  • Formic Acid (FA) or Orthophosphoric Acid (H₃PO₄).[1]

  • Ammonium Hydroxide (NH₄OH), 28-30%.[1]

  • Water, Milli-Q or LC-MS Grade.[1]

Sample Pre-treatment[3][4]

Proper sample pre-treatment is critical to disrupt protein binding and adjust pH to ensure the analyte is ionized (protonated) for the MCX mechanism.[1]

Protocol:

• Aliquot: Transfer 200 µL of plasma or urine into a clean microcentrifuge tube.

• Protein Precipitation (Optional but Recommended for Plasma):

  • Add 600 µL of 1% Formic Acid in ACN.[1]

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 x g for 5 minutes.

  • Note: Collect the supernatant.[1] Evaporate ACN under nitrogen and reconstitute in aqueous acid, OR dilute supernatant directly with water to <5% organic content.[1]

• Direct Dilution (Urine/Low Protein):

  • Dilute sample 1:1 with 2% Orthophosphoric Acid (H₃PO₄) in water.[1]

  • Goal: Final pH should be between 2.0 and 4.[1]0. This ensures the amine is fully protonated (

    ) and proteins are denatured.[1]

Primary Protocol: Mixed-Mode Cation Exchange (MCX)[1]

This protocol is the "Gold Standard" for basic drugs, providing the highest cleanliness by removing neutral and acidic interferences.

Step-by-Step Workflow

1. Conditioning & Equilibration

• Condition: 1 mL Methanol.

• Equilibrate: 1 mL Water (containing 0.5% Formic Acid).

  • Why: Activates the sorbent pores and establishes an acidic environment to maintain analyte protonation.[1]

2. Sample Loading

• Load pre-treated sample (pH 2-4) at a slow flow rate (~1 mL/min).[1]

  • Mechanism:[1][2] The analyte binds via hydrophobic interactions (aromatic ring) AND ionic interactions (amine + sulfonate).[1]

3. Wash Steps (Critical for Purity)

• Wash 1: 1 mL 2% Formic Acid in Water .[1]

  • Removes: Proteins, salts, and hydrophilic interferences.

• Wash 2: 1 mL 100% Methanol .[1]

  • Removes: Neutral and acidic hydrophobic interferences (lipids, neutral drugs).

  • Note: Because the analyte is locked by the ionic bond, it will not elute with methanol, allowing this aggressive cleanup.

4. Elution

• Elute: 2 x 500 µL 5% Ammonium Hydroxide in Methanol .

  • Mechanism:[1][2] The high pH (>10) deprotonates the amine (

    ), breaking the ionic bond. The organic solvent disrupts the hydrophobic bond, releasing the analyte.

5. Post-Elution Processing

• Evaporate eluate to dryness under Nitrogen at 40°C.[1][3]

• Reconstitute in 100 µL Mobile Phase (e.g., 90:10 Water:ACN + 0.1% Formic Acid).

Alternative Protocol: Hydrophilic-Lipophilic Balance (HLB)

Use this protocol if MCX cartridges are unavailable. It relies solely on reversed-phase retention and is less selective.[1]

1. Conditioning: 1 mL MeOH, then 1 mL Water.[1][3] 2. Load: Sample diluted in Water (neutral or slightly basic pH ~8 to suppress ionization and increase hydrophobicity).[1] 3. Wash: 1 mL 5% Methanol in Water.[1][3] (Do not use high % organic, or analyte will elute).[1] 4. Elute: 1 mL Methanol or Acetonitrile.[1]

Visualization of SPE Mechanism

Caption: Workflow for MCX extraction demonstrating the dual-retention mechanism that permits aggressive organic washing.

Analytical Validation (LC-MS/MS Conditions)

To validate the extraction, use the following chromatographic conditions.

Parameter	Condition
Column	C18 (e.g., Waters BEH C18), 2.1 x 50 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B (0-0.5 min) 95% B (3.0 min) Hold (4.0 min)
Flow Rate	0.4 mL/min
Detection	ESI Positive Mode (MRM)
Transitions	Precursor: 196.1 Product: 58.1 (Amine fragment), 121.1 (Phenoxy fragment)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Recovery	Analyte not binding during Load.	Ensure sample pH < 4.[1]0. If pH is neutral, the amine may not be fully ionized.[1]
Low Recovery	Analyte eluting during Wash 2.[1]	Ensure Wash 2 is neutral MeOH, not acidic.[1] Acid in MeOH can elute the compound if ionic bond is weak.[1]
Dirty Extract	Incomplete Wash 1.[1]	Increase Wash 1 volume.[1][2][4] Ensure pH is acidic to keep proteins soluble/unbound.[1]
Variable Response	Matrix Effect.	Use a deuterated internal standard (e.g., Mexiletine-d6) added prior to extraction.[1]

References

• PubChem. (2025).[1] 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol (Compound Summary). National Library of Medicine. Available at: [Link]

  [1]

• Turfus, S. C., et al. (2009).[1] Extraction of basic drugs from blood using mixed-mode solid-phase extraction.[1] Journal of Analytical Toxicology.[1] (General reference for MCX of basic amines).

Sources

• 1. Mexiletine | C11H17NO | CID 4178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol | 540760-61-0 | Buy Now [molport.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Determination of aryloxyphenoxypropionic acid herbicides in water using different solid-phase extraction procedures and liquid chromatography-diode array detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Precision Engineering of Mexiletine Hydrochloride Primary Reference Standards

Executive Summary & Scientific Rationale

The integrity of pharmaceutical analysis for Class IB anti-arrhythmic agents hinges on the quality of the Primary Reference Standard (PRS). For Mexiletine Hydrochloride (pKa ~9.2), the challenge lies not merely in chemical purity (>99.5%), but in thermodynamic stability (polymorph control) and the accurate quantification of specific process-related impurities, notably 2,6-Dimethylphenol (Impurity A) .

This protocol departs from standard "recipe-based" approaches by integrating thermodynamic solubility principles with a Mass Balance Potency Assignment strategy. Unlike assay-based potency (which requires an existing standard), the Mass Balance approach creates a self-validating "Gold Standard" derived from first principles.

Strategic Sourcing & Pre-Treatment

Objective: Select starting material that minimizes "hard-to-remove" impurities. Critical Insight: Commercial-grade Mexiletine HCl often contains trace 2,6-dimethylphenol (DMP). DMP is the starting material and a degradation product. Because DMP has a distinct solubility profile compared to the salt, it can be purged via specific solvent systems, but it co-elutes in poorly designed HPLC methods.

• Input Specification: Commercial Mexiletine HCl (Purity >98%).

• Target Impurity Threshold: 2,6-Dimethylphenol < 0.10% prior to recrystallization.

Protocol 1: Thermodynamic Recrystallization

Principle: Mexiletine HCl is freely soluble in ethanol and water but practically insoluble in diethyl ether. We utilize a Solvent/Anti-Solvent precipitation driven by polarity gradients to reject organic impurities and inorganic salts.

Reagents

• Solvent: Ethanol (Absolute, HPLC Grade).

• Anti-Solvent: Diethyl Ether (Stabilized, ACS Reagent).

• Wash Solvent: Cold Diethyl Ether (-20°C).

Step-by-Step Methodology

• Dissolution:

  • Charge 10.0 g of crude Mexiletine HCl into a round-bottom flask.

  • Add Ethanol (30 mL) . Ratio: 3 mL/g.

  • Heat to 60°C under reflux with magnetic stirring until complete dissolution. Note: Do not exceed 70°C to prevent thermal degradation.

• Filtration (Hot):

  • While hot, filter through a 0.45 µm PTFE membrane to remove insoluble mechanical impurities.

• Nucleation & Growth (The Critical Step):

  • Return filtrate to a clean vessel at 40°C.

  • Slowly add Diethyl Ether (100 mL) dropwise over 30 minutes.

  • Observation: The solution will turn opalescent (cloud point) before distinct crystals form.

  • Control: Slow addition prevents the inclusion of mother liquor (solvent entrapment).

• Maturation:

  • Cool the slurry slowly to room temperature (25°C) over 2 hours.

  • Chill to 0-4°C for 4 hours. Reason: Maximizes yield and ensures formation of the stable Polymorph 1.

• Isolation:

  • Filter under vacuum (Buchner funnel).

  • Wash filter cake 2x with 10 mL cold Diethyl Ether.

  • Drying: Dry in a vacuum oven at 60°C for 12 hours. Target: Loss on Drying (LOD) < 0.5%.

Visualizing the Workflow

The following diagram illustrates the logical flow from crude material to certified standard, emphasizing the rejection points for impurities.

Caption: Figure 1. Purification and Certification Workflow for Mexiletine HCl Reference Standards.

Protocol 2: Purity Profiling (HPLC)

Objective: Quantify organic impurities (Impurity A, B, C) to support the Mass Balance calculation. Method Selection: A stability-indicating method using a C18 column and Acetate buffer is chosen for its ability to resolve the phenolic impurity (Impurity A) from the main amine peak.

Chromatographic Conditions

Parameter	Setting
Column	C18 (L1 packing), 250 x 4.6 mm, 5 µm (e.g., Agilent Zorbax SB-C18)
Mobile Phase	Methanol : 0.05M Sodium Acetate Buffer (pH 4.8) (60:40 v/v)
Flow Rate	1.0 mL/min
Detection	UV @ 262 nm (Specific for Mexiletine aromatic ring)
Column Temp	30°C
Injection Vol	20 µL
Run Time	2.5x retention time of Mexiletine

System Suitability Criteria

• Resolution (Rs): > 2.0 between Mexiletine and Impurity A (2,6-Dimethylphenol).

• Tailing Factor: NMT 2.0 (Mexiletine peak).

• RSD (n=6): NMT 1.0% for the main peak area.

Validation Note: Impurity A typically elutes before Mexiletine in reverse-phase conditions at acidic pH due to the ionization of the amine group on Mexiletine (making it more polar) vs. the phenol.

Protocol 3: Potency Assignment (Mass Balance)

The Core Directive: Do not assume 100% purity. The "As Is" potency (

) is calculated by subtracting all non-Mexiletine mass fractions.

The Equation

Where:

• %OI (Organic Impurities): Determined by HPLC (Protocol 2).

• %RS (Residual Solvents): Determined by GC-Headspace (Ethanol/Ether).

• %W (Water): Determined by Karl Fischer Titration (Coulometric).

• %ROI (Residue on Ignition): Sulfated ash method (measures inorganic salts).

Experimental Data Summary (Example)

Test	Method	Typical Result	Impact on Potency
HPLC Purity	Area Normalization	99.85%	0.15% Impurity deduction
Water Content	Karl Fischer	0.20%	0.20% Mass deduction
Residual Solvents	GC-HS	0.05% (Ether)	0.05% Mass deduction
Inorganic Residue	ROI (USP <281>)	< 0.05%	0.00% (Below LOQ)
Final Potency	Calculation	99.6%	Assigned Value

Protocol 4: Structural Validation (Identity)

To ensure the standard is the correct chemical entity and polymorph.

• IR Spectroscopy (KBr Pellet):

  • Compare against USP/EP Official Standard.

  • Key bands: Amine N-H stretch (~2900-3000 cm⁻¹), Ether C-O-C stretch (~1200 cm⁻¹).

• Proton NMR (D2O):

  • Confirm integration of the 2,6-dimethyl protons (singlet, 6H) and the methine/methylene protons of the side chain.

• X-Ray Powder Diffraction (XRPD):

  • Critical: Mexiletine HCl exhibits polymorphism. The standard must be Form 1 (stable).

  • Scan: 2θ from 5° to 40°.

  • Verify characteristic peaks (check literature/patent data for Form 1 specific 2θ values).

Handling and Storage

• Container: Amber glass vials with Teflon-lined screw caps (Type I glass).

• Storage: Tight container, controlled room temperature (20-25°C). Protect from light.

References

• United States Pharmacopeia (USP). Mexiletine Hydrochloride Monograph. USP-NF.

• European Pharmacopoeia (Ph.[1] Eur.). Mexiletine Hydrochloride.[1][2][3][4][5][6][7][8][9] 10th Edition.

• BenchChem. Technical Guide to the Physicochemical Properties and Formulation of Mexiletine Hydrochloride. (2025).[1][2][5][7][10][11][12] Link

• National Center for Biotechnology Information. PubChem Compound Summary for CID 4178, Mexiletine Hydrochloride.Link

• Kozak, M. et al. Certification of Reference Standards in Pharmacy: Mass Balance Method. ResearchGate. (2018).[13] Link

• Sigma-Aldrich. Mexiletine Hydrochloride Product Information & Impurity Standards.Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. veeprho.com [veeprho.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. MEXILETINE HYDROCHLORIDE USP - PCCA [pccarx.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. schd-shimadzu.com [schd-shimadzu.com]
• 7. trungtamthuoc.com [trungtamthuoc.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. Designer Gelators for the Crystallization of a Salt Active Pharmaceutical Ingredient—Mexiletine Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Potency/Assay Adjustment – Recipe Compensation [sgsystemsglobal.com]
• 13. researchgate.net [researchgate.net]

Application Note: Advanced Patch-Clamp Assay Protocols for Mexiletine Pharmacology on Nav1.5

Abstract & Introduction

Mexiletine is a Class IB antiarrhythmic agent and a structural analogue of lidocaine. It is clinically pivotal for the treatment of ventricular arrhythmias and, increasingly, for mutation-specific management of Long QT Syndrome Type 3 (LQT3). Unlike Class IA or IC agents, Mexiletine exhibits rapid association and dissociation kinetics and preferentially blocks voltage-gated sodium channels (Nav1.5) in the inactivated state .[1][2][3]

This application note provides a rigorous technical guide for evaluating Mexiletine pharmacology using manual and automated patch-clamp techniques. It moves beyond basic IC50 generation to explore the Comprehensive in vitro Proarrhythmia Assay (CiPA) compliant protocols, focusing on state-dependence, use-dependence, and the inhibition of Late Sodium Current (

).

Mechanistic Basis

Mexiletine binds to the local anesthetic receptor site within the pore of the

-subunit of Nav1.5. Its efficacy is highly sensitive to the channel's gating state.

• Phasic Block: Low affinity for Resting (Closed) channels.

• Tonic Block: High affinity for Inactivated channels (stabilizing this non-conducting state).

• Use-Dependence: Block accumulates at higher stimulation frequencies as channels spend more time in the open/inactivated states.[4]

Figure 1: State-dependent binding mechanism. Mexiletine preferentially targets the Inactivated State, stabilizing the channel in a non-conducting conformation.

Experimental Setup & Materials

Cell Models

• Standard: HEK293 or CHO cells stably expressing human Nav1.5 (SCN5A).

• LQT3 Disease Model: HEK293 expressing Nav1.5-

  KPQ or Nav1.5-P1090L mutants. These variants exhibit increased Late Sodium Current ( ), the primary therapeutic target of Mexiletine in LQT3.

Solutions Preparation

Precision in solution osmolarity and pH is critical to prevent seal instability and rundown.

Table 1: Electrophysiological Solutions

Component	Extracellular (Bath) [mM]	Intracellular (Pipette) [mM]	Function
NaCl	140	10	Charge carrier (Bath)
CsF	-	120	Blocks K+ currents; Fluoride stabilizes seal & slows rundown
CsCl	-	10	Adjusts Cl- equilibrium
KCl	4	-	Sets Ek
CaCl2	2	-	Physiological Ca2+
MgCl2	1	-	Membrane stability
EGTA	-	10	Ca2+ chelation (critical for seal stability)
HEPES	10	10	pH Buffer
Glucose	10	-	Metabolic support
pH	7.4 (NaOH)	7.3 (CsOH)	-
Osmolarity	~300 mOsm	~290 mOsm	Pipette should be slightly hypotonic to bath

Mexiletine Stock Preparation[5]

• Compound: Mexiletine Hydrochloride (MW: 215.72 g/mol ).[5]

• Solubility: Highly soluble in water and DMSO (up to 100 mM).

• Stock: Prepare 100 mM stock in sterile water or DMSO. Aliquot and store at -20°C.

• Working Solutions: Dilute in Extracellular solution immediately prior to use.

  • Test Range: 1

    M to 1000 M (Clinical is approx 2-10 M).

Protocol 1: Manual Whole-Cell Patch Clamp (Gold Standard)

This protocol is designed to characterize the biophysical modulation of Nav1.5.[6][7]

Workflow Overview

Figure 2: Experimental workflow for manual patch-clamp characterization.

Voltage Protocols

A. Steady-State Inactivation (Availability)

Mexiletine causes a hyperpolarizing shift in the inactivation curve (

), reducing the fraction of channels available to open at resting potential.

• Holding Potential: -120 mV.

• Conditioning Pulse: 500 ms steps from -120 mV to -10 mV in 10 mV increments.

• Test Pulse: Step to -10 mV for 20 ms to measure available current.

• Metric: Plot normalized current (

  ) vs. Conditioning Voltage. Fit with Boltzmann equation.

  • Expected Result: Leftward shift (hyperpolarization) of

    by >5-10 mV at therapeutic concentrations.

B. Use-Dependent Block (Frequency Dependence)

This is the hallmark of Class IB agents.

• Holding Potential: -120 mV.

• Train: Apply a train of 40 depolarizing pulses to -10 mV (20 ms duration).

• Frequency: Test at 1 Hz (resting heart rate) and 10 Hz (tachycardia simulation).

• Metric: Calculate the Use-Dependent Block (UDB) ratio:

  • Expected Result: Mexiletine shows minimal block at Pulse 1 (Tonic) but significant reduction by Pulse 40 at 10 Hz.

Protocol 2: CiPA-Compliant Automated Patch Clamp (Late Sodium Current)

The Comprehensive in vitro Proarrhythmia Assay (CiPA) initiative emphasizes the measurement of Late Sodium Current (

) block, as this counters the pro-arrhythmic risk of hERG block.

Assay Design for

Measuring

is challenging due to its small amplitude (<1% of peak).

• Method A (Pharmacological): Use ATX-II (150 nM) to inhibit inactivation and induce Late Current in WT Nav1.5.

• Method B (Genetic): Use Nav1.5-

  KPQ cells (preferred for stability).

Step-Ramp Protocol (CiPA Standard)

This protocol allows simultaneous measurement of Peak and Late currents.

• Platform: QPatch or SyncroPatch 384i.

• Temperature: 37°C (Physiological temperature is critical for accurate kinetics).

• Voltage Command:

  • Hold at -80 mV.

  • Step to -120 mV (200 ms) to recover channels.

  • Step 1: Depolarize to -15 mV for 40 ms (Measures Peak

    ).

  • Step 2: Ramp down to -120 mV over 100 ms (or hold at -15 mV for 200+ ms for Late Current).

  • Note: For specific

    measurement, a long depolarizing step (200 ms) to -15 mV is often used, measuring the mean current in the last 50 ms.

Data Acceptance Criteria (QC)

• Seal Resistance: > 500 M

  (Pre-compound).

• Series Resistance: < 10 M

  (compensated >80%).

• Current Amplitude: Peak

  > 1 nA; Late > 50 pA (to ensure signal-to-noise ratio).

• Run-down: < 10% over vehicle control period.

Data Analysis & Interpretation

Calculating IC50

Concentration-response curves should be fitted using the Hill equation:

• Tonic Block IC50: Calculated from the first pulse of a train (Resting state block).

  • Typical Value: ~100-300

    M.

• Phasic/Use-Dependent IC50: Calculated from the last pulse of a high-frequency train.

  • Typical Value: ~20-50

    M (Mexiletine is ~10x more potent during rapid firing).

Interpreting the "Window Current"

Mexiletine reduces the "Window Current"—the area of overlap between Activation and Inactivation curves.[3][8]

• LQT3 Relevance: In LQT3, mutations prevent complete inactivation, leaving a persistent window current. Mexiletine's hyperpolarizing shift of the inactivation curve effectively "closes" this window, reducing the arrhythmogenic late current.

Troubleshooting

Issue	Probable Cause	Corrective Action
High Series Resistance	Clogged pipette or poor break-in	Filter solutions (0.22 m); Apply stronger suction during break-in; Use "clean" mode on APC.
Current Rundown	Loss of intracellular factors	Ensure CsF and ATP/GTP are in pipette solution; Keep experiments < 20 mins.
No Use-Dependence	Holding potential too hyperpolarized	Ensure holding potential is -120 mV; if too negative, drug unbinds completely between pulses.
Variable Late Current	ATX-II instability	ATX-II is sticky and unstable. Use fresh aliquots or switch to KPQ cell lines.

References

• Wang, Y., et al. (2015). Comparison of Gating Properties and Use-Dependent Block of Nav1.5 and Nav1.7 Channels by Anti-Arrhythmics Mexiletine and Lidocaine.[6][9] PLOS ONE. Link

• FDA (2021). Recommended voltage protocols to study drug-cardiac ion channel interactions using recombinant cell lines. FDA.gov. Link

• Metrion Biosciences. New CiPA cardiac ion channel cell lines and assays for in vitro proarrhythmia risk assessment.[10] Link

• Li, T., et al. (2022). Effects of Mexiletine on a Race-specific Mutation in Nav1.5 Associated With Long QT Syndrome. Frontiers in Pharmacology. Link

• Tocris Bioscience. Mexiletine hydrochloride Product Information & Solubility. Link

Sources

• 1. Use-dependent block of Na+ currents by mexiletine at the single channel level in guinea-pig ventricular myocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Mexiletine Hydrochloride? [synapse.patsnap.com]
• 3. Effects of Mexiletine on a Race-specific Mutation in Nav1.5 Associated With Long QT Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mexiletine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. rndsystems.com [rndsystems.com]
• 6. Comparison of Gating Properties and Use-Dependent Block of Nav1.5 and Nav1.7 Channels by Anti-Arrhythmics Mexiletine and Lidocaine | PLOS One [journals.plos.org]
• 7. metrionbiosciences.com [metrionbiosciences.com]
• 8. Frontiers | Effects of Mexiletine on a Race-specific Mutation in Nav1.5 Associated With Long QT Syndrome [frontiersin.org]
• 9. Comparison of Gating Properties and Use-Dependent Block of Nav1.5 and Nav1.7 Channels by Anti-Arrhythmics Mexiletine and Lidocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sophion.com [sophion.com]

Application Note: Derivatization of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol for Enhanced Gas Chromatography Analysis

Introduction: Overcoming the Analytical Challenges of a Key Antiarrhythmic Agent

1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol, widely known as Mexiletine, is a Class IB antiarrhythmic agent critical in the management of ventricular arrhythmias.[1][2][3] For researchers, drug development professionals, and quality control scientists, accurate quantification of Mexiletine in pharmaceutical formulations and biological matrices is paramount. Gas Chromatography (GC), particularly when coupled with Mass Spectrometry (GC-MS), offers high-resolution separation and sensitive detection. However, the inherent molecular structure of Mexiletine—possessing both a polar primary amine (-NH₂) and a secondary alcohol (-OH) functional group—presents significant challenges for direct GC analysis.

These polar groups lead to low volatility and a propensity for intermolecular hydrogen bonding. Analytically, this manifests as poor chromatographic peak shape (tailing), reduced column efficiency, and potential thermal degradation in the hot GC inlet, all of which compromise the accuracy and reproducibility of the analysis.[4][5][6][7]

This application note provides a comprehensive technical guide to the derivatization of Mexiletine for GC analysis. We will explore the fundamental rationale behind derivatization, delve into the mechanisms of the most effective strategies—silylation and acylation—and provide detailed, field-proven protocols to enable robust and reliable quantification.

The Core Principle: Why Derivatization is Essential for Mexiletine GC Analysis

The primary goal of derivatization in this context is to chemically modify the polar functional groups of the Mexiletine molecule to increase its suitability for GC analysis.[7][8][9] The process involves replacing the "active" hydrogen atoms on the amine and hydroxyl groups with non-polar, thermally stable moieties.[10]

This chemical conversion achieves several critical objectives:

• Increased Volatility: By masking the polar sites responsible for strong intermolecular forces, the boiling point of the analyte is effectively lowered, allowing it to transition into the gas phase at lower temperatures.[5][6]

• Improved Thermal Stability: The resulting derivatives are less susceptible to degradation at the high temperatures of the GC inlet and column oven.[4]

• Enhanced Chromatographic Performance: The reduction in polarity minimizes undesirable interactions with active sites on the GC column and liner, resulting in sharper, more symmetrical peaks and improved separation from matrix components.[8]

• Increased Detector Sensitivity (in some cases): Certain derivatization techniques, such as acylation with halogenated reagents, can introduce electrophoric groups that significantly enhance the response of an Electron Capture Detector (ECD).[7]

Caption: Logical workflow of GC derivatization.

Key Derivatization Strategies and Mechanisms

Two primary chemical routes have proven highly effective for the derivatization of Mexiletine's amine and hydroxyl groups: Silylation and Acylation.

Silylation: The Workhorse Method

Silylation is arguably the most common derivatization technique for GC, converting active hydrogens into their corresponding trimethylsilyl (TMS) derivatives.[5][6]

Mechanism: The reaction proceeds via a nucleophilic attack from the lone pair of electrons on Mexiletine's nitrogen and oxygen atoms onto the silicon atom of the silylating reagent. This displaces a leaving group and forms a stable, non-polar silyl ether and silyl amine.[5][11] Silylation is highly effective for both the hydroxyl and primary amine groups present in Mexiletine.[12][13]

Common Reagents:

• MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide): A powerful silyl donor that produces a neutral, volatile byproduct (N-methyltrifluoroacetamide), which is often chromatographically unobtrusive.[4][12]

• BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide): Another potent silylating agent. It is often used with a catalyst.[11][14]

• TMCS (Trimethylchlorosilane): Not typically used alone, but a small amount (e.g., 1%) is often added to reagents like BSTFA as a catalyst to enhance the reactivity, especially for hindered groups.[10][11]

Causality Behind Choice: Silylation is a robust, single-step reaction that effectively derivatizes both polar functional groups on Mexiletine simultaneously. The primary consideration is its sensitivity to moisture, which can consume the reagent and lead to incomplete derivatization.[6] Therefore, all glassware, solvents, and the sample itself must be anhydrous.

Reagent	Target Groups	Byproduct Volatility	Key Advantages
MSTFA	-OH, -NH₂, -SH, -COOH	High	Powerful donor, volatile/neutral byproducts.
BSTFA + 1% TMCS	-OH, -NH₂, -SH, -COOH	High	Strongest silylating power, excellent for general use.[11]

Acylation: For Enhanced Stability and Detection

Acylation involves the reaction of the amine and hydroxyl groups with an acid anhydride or an activated acyl derivative to form stable amides and esters, respectively.[5][15]

Mechanism: The reaction is a nucleophilic acyl substitution. The amine or alcohol attacks the electrophilic carbonyl carbon of the acylating reagent (e.g., an anhydride), leading to the formation of the acylated derivative and an acid byproduct.[11]

Common Reagents:

• TFAA (Trifluoroacetic Anhydride): Reacts rapidly to form trifluoroacetyl (TFA) derivatives. The resulting halogenated derivatives are highly responsive to Electron Capture Detectors (ECD).[7][16]

• PFPA (Pentafluoropropionic Anhydride): Similar to TFAA, it forms stable, halogenated derivatives, making it ideal for trace analysis with ECD. One study successfully used it for Mexiletine analysis.[17]

Causality Behind Choice: Acyl derivatives are generally more stable against hydrolysis than their silyl counterparts, which can be an advantage during sample workup and storage.[7] The primary reason to choose a halogenated acylating agent like TFAA or PFPA is to leverage the extreme sensitivity of the ECD for ultra-trace quantification. A key consideration is that the reaction produces an acidic byproduct (e.g., trifluoroacetic acid) which can be corrosive and may need to be neutralized or removed prior to injection.

Reagent	Target Groups	Derivative Stability	Key Advantages
TFAA	-OH, -NH₂, -SH	High	Forms stable TFA derivatives, excellent for ECD.[7][16]
PFPA	-OH, -NH₂, -SH	Very High	Forms stable PFP derivatives, excellent for ECD.[17]

Validated Experimental Protocols

The following protocols provide step-by-step methodologies for the derivatization of Mexiletine. It is critical that all reactions are performed in a well-ventilated fume hood using appropriate personal protective equipment.

Protocol 1: Dual Silylation of Amine and Hydroxyl Groups using MSTFA

This protocol is based on established methods for the silylation of amino alcohols and is directly applicable to Mexiletine.[12][13] It effectively converts Mexiletine to its di-TMS derivative.

Caption: Experimental workflow for MSTFA silylation.

Methodology:

• Sample Preparation: Transfer an aliquot of the sample extract containing Mexiletine into a 2 mL autosampler vial. If the sample is in a volatile organic solvent, evaporate it to complete dryness under a gentle stream of nitrogen gas at 40-50°C.

• Reagent Addition: To the dried residue, add 50 µL of anhydrous pyridine (to act as a catalyst and solvent) followed by 100 µL of MSTFA.

• Reaction: Immediately cap the vial tightly. Vortex the mixture for 30 seconds to ensure it is homogenous.

• Incubation: Place the vial in a heating block or oven set to 70°C and incubate for 30 minutes to drive the reaction to completion.[13]

• Cooling: Remove the vial from the heat source and allow it to cool to room temperature.

• Analysis: The sample is now ready for injection. Inject 1 µL of the derivatized solution into the GC or GC-MS system. The resulting mass spectrum for the di-TMS-Mexiletine derivative should show characteristic fragments for identification.[12][18]

Protocol 2: Acylation using Trifluoroacetic Anhydride (TFAA)

This protocol creates the di-TFA derivative of Mexiletine, which is highly stable and ideal for sensitive detection by ECD or for confirmation by GC-MS.

Caption: Experimental workflow for TFAA acylation.

Methodology:

• Sample Preparation: Transfer the sample extract to a 2 mL vial and evaporate to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 100 µL of an anhydrous aprotic solvent (e.g., acetonitrile or ethyl acetate) to the residue. Add 50 µL of TFAA.

• Reaction: Immediately cap the vial tightly and vortex for 30 seconds.

• Incubation: Heat the vial at 60°C for 20 minutes.

• Work-up: After cooling to room temperature, evaporate the solvent and excess reagent to dryness under a gentle stream of nitrogen. This step is crucial to remove the trifluoroacetic acid byproduct.

• Reconstitution: Reconstitute the dried derivative in 100 µL of a suitable solvent for injection, such as ethyl acetate or hexane.

• Analysis: Inject 1 µL of the final solution into the GC system.

Post-Derivatization GC Analysis: Key Considerations

• GC Column: A low- to mid-polarity column is recommended for analyzing these non-polar derivatives. A 5% phenyl-methylpolysiloxane phase (e.g., HP-5ms, DB-5ms, or equivalent) with dimensions of 30 m x 0.25 mm x 0.25 µm is an excellent starting point.[1][10]

• Temperatures: Typical instrument parameters would include an injector temperature of 250°C and a detector temperature of 300°C.[1] An oven temperature program should be optimized to ensure separation from any byproducts or matrix components, for example, starting at 150°C and ramping to 300°C.[1]

• Liner: Use a deactivated split/splitless inlet liner. Regular replacement is recommended, especially when analyzing silylated compounds, as non-volatile byproducts can accumulate.[10]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Derivative Peak	Presence of moisture (hydrolysis of reagent).Inactive reagent.Insufficient reaction time/temperature.	Ensure all solvents/glassware are anhydrous. Use fresh, properly stored reagents. Re-optimize reaction conditions.
Broad or Tailing Peak	Incomplete derivatization.Active sites in the GC inlet or column.	Increase reagent excess or reaction time/temperature. Use a fresh, deactivated inlet liner and trim the column front.
Extraneous Peaks	Excess derivatizing reagent or byproducts.Contaminants in the sample or solvents.	For acylation, ensure the evaporation step is complete. For silylation, identify reagent peaks and exclude from integration. Run a solvent blank.

Conclusion

The derivatization of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol is an indispensable step for achieving high-quality, reproducible data via gas chromatography. Both silylation with reagents like MSTFA and acylation with reagents such as TFAA are robust and effective strategies that transform the polar, non-volatile Mexiletine molecule into a thermally stable derivative well-suited for GC analysis. By masking the active amine and hydroxyl groups, these methods overcome common chromatographic issues like peak tailing and analyte degradation. The choice between silylation and acylation depends on the specific analytical goals, with silylation offering a straightforward and powerful general-purpose approach, and halogenated acylation providing superior stability and sensitivity for trace analysis with an Electron Capture Detector. The detailed protocols and workflows provided in this note serve as a validated starting point for researchers and analysts to develop and implement reliable methods for the quantification of this important pharmaceutical compound.

References

• Title: DETERMINATION OF MEXILETINE IN PHARMACEUTICAL PREPARATIONS BY GAS CHROMATOGRAPHY WITH FLAME IONIZATION DETECTION Source: ResearchGate URL: [Link]

• Title: Gas chromatography-electron ionization and chemical ionization mass spectrometric analysis of serum mexiletine concentration after derivatization with 2,2,2-trichloroethyl chloroformate: a novel derivative Source: PubMed URL: [Link]

• Title: Gas-chromatographic determination of mexiletine with a nitrogen-selective detector Source: PubMed URL: [Link]

• Title: Determination of plasma mexiletine levels with gas chromatography-mass spectrometry and selected-ion monitoring Source: PubMed URL: [Link]

• Title: Liquid Chromatographic Enantioseparation of (RS)-mexiletine and (RS)-fluoxetine Using Chiral Derivatizing Reagents Synthesized With (S)-naproxen Moiety Source: PubMed URL: [Link]

• Title: Gas-chromatographic Determination of Mexiletine with a Nitrogen-selective Detector Source: Oxford Academic URL: [Link]

• Title: Enantioselective Analysis of Mexiletine Using Chromatographic Techniques: A Review Source: Bentham Science URL: [Link]

• Title: Pre-column Derivatization and Separation of Diastereomeric-Derivatives of Racemic Mexiletine and Confirmation of Elution Order and Molecular Configuration Source: Asian Journal of Chemistry URL: [Link]

• Title: GC Derivatization Source: University of Colorado Boulder URL: [Link]

• Title: GC-MS Determination of Mexiletine After Derivatization with N-Methyl-N-(Trimethylsilyl) Trifluoroacetamide in Pharmaceutical Formulatios and Comparison with HPLC Method Source: ResearchGate URL: [Link]

• Title: Why Use GC Derivatization Reagents Source: Chrom Tech, Inc. URL: [Link]

• Title: Derivatization for Gas Chromatography Source: Phenomenex URL: [Link]

• Title: Reversed-phase high-performance liquid chromatographic separation of diastereomers of (R,S)-mexiletine prepared by microwave irradiation with four new chiral derivatizing reagents based on trichloro-s-triazine having amino acids as chiral auxiliaries and 10 others having amino acid amides Source: PubMed URL: [Link]

• Title: Enantioselective Analysis of Mexiletine Using Chromatographic Techniques: A Review Source: ResearchGate URL: [Link]

• Title: (PDF) Pre-column Derivatization and Separation of Diastereomeric-Derivatives of Racemic Mexiletine and Confirmation of Elution Order and Molecular Configuration Source: ResearchGate URL: [Link]

• Title: Chiral Discrimination of Mexiletine Enantiomers by Capillary Electrophoresis Using Cyclodextrins as Chiral Selectors and Experimental Design Method Optimization Source: MDPI URL: [Link]

• Title: Derivatization Reagents - For Selective Response and Detection in Complex Matrices Source: Greyhound Chromatography URL: [Link]

• Title: Determination of the enantiomeric composition of mexiletine and its four hydroxylated metabolites in urine by enantioselective capillary gas chromatography Source: PubMed URL: [Link]

• Title: Derivatization Methods in GC and GC/MS Source: IntechOpen URL: [Link]

• Title: GC-MS pattern of mexiletine-TMS (0.5, 1, 2, 3, 4 and 5 mg/mL). Source: ResearchGate URL: [Link]

• Title: Pyrolysis acetylation for the analysis of nitrogen-containing polymers by gas chromatography-mass spectrometry Source: Unibo URL: [Link]

• Title: Acylation Reagents for Gas Chromatography Source: Labinsights URL: [Link]

• Title: N-Acylation Reactions of Amines Source: ResearchGate URL: [Link]

• Title: Derivatization Source: Chemistry LibreTexts URL: [Link]

• Title: Use of Trifluoro-Acetate Derivatives for GC-MS and GC-MS/MS Quantification of Trace Amounts of Stera-3β,5α,6β-Triols (Tracers of Δ5-Sterol Autoxidation) in Environmental Samples Source: PMC URL: [Link]

• Title: An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry Source: MDPI URL: [Link]

• Title: Derivatization Reactions and Reagents for Gas Chromatography Analysis Source: SciSpace URL: [Link]

• Title: A technique combining trifluoroacetyl derivatization and gas chromatography-mass spectrometry to distinguish methamphetamine and its 4-substituted analogs Source: PubMed URL: [Link]

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• 14. scispace.com [scispace.com]
• 15. researchgate.net [researchgate.net]
• 16. Use of Trifluoro-Acetate Derivatives for GC-MS and GC-MS/MS Quantification of Trace Amounts of Stera-3β,5α,6β-Triols (Tracers of Δ5-Sterol Autoxidation) in Environmental Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Determination of plasma mexiletine levels with gas chromatography-mass spectrometry and selected-ion monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting HPLC Peak Tailing for Mexiletine Analysis

Welcome to the Advanced Chromatography Support Center. For researchers, analytical scientists, and drug development professionals, achieving symmetrical peak shapes is critical for accurate quantification and method reproducibility. This guide provides an in-depth, mechanistic approach to resolving peak tailing issues specifically encountered during the High-Performance Liquid Chromatography (HPLC) analysis of Mexiletine.

The Mechanistic Root of the Problem: Why Mexiletine Tails

To solve peak tailing, we must first understand the chemical causality driving the chromatographic behavior. Mexiletine is a class IB antiarrhythmic agent characterized structurally as a primary aliphatic amine[1]. With a basic pKa of approximately 9.14 to 9.2[2], the mexiletine molecule remains heavily protonated (cationic) under standard reversed-phase HPLC mobile phase conditions (pH 3.0–7.0).

The root cause of peak tailing for basic compounds like mexiletine is the presence of dual-retention mechanisms . While your primary retention is driven by intended hydrophobic interactions with the C18 stationary phase, a secondary, highly energetic retention mechanism occurs via ion-exchange interactions with residual silanol groups (Si-OH) on the silica support[3].

Free silanols on the silica surface are acidic, possessing a pKa typically between 3.5 and 4.5. At a mid-range mobile phase pH (e.g., pH 5.0–7.0), these silanols deprotonate to form negatively charged silanoate ions (Si-O⁻)[4]. The electrostatic attraction between the positively charged mexiletine amine group and the negatively charged silanoate sites causes the analyte to desorb slowly from the column, resulting in a pronounced, asymmetrical "tail" on the trailing edge of the chromatographic peak[5].

Diagnostic Logic: Isolating the Root Cause

Before altering mobile phase chemistry, it is imperative to isolate chemical interactions from physical system defects (e.g., column voids, blocked frits, or excessive extra-column dead volume)[4]. The decision tree below outlines the self-validating diagnostic workflow to identify the true source of peak asymmetry.

Figure 1: Diagnostic decision tree for isolating physical vs. chemical causes of Mexiletine peak tailing.

Self-Validating Experimental Protocol: Restoring Peak Symmetry

To systematically eliminate silanol-driven tailing, follow this step-by-step optimization methodology. This protocol ensures that every modification is causally linked to a measurable improvement in the USP Tailing Factor (

).

Step 1: Baseline System Suitability Testing (SST)

• Action: Inject a neutral marker (e.g., toluene or uracil) alongside your mexiletine sample. Calculate the USP Tailing Factor for both peaks.

• Causality: Neutral markers do not interact with ionized silanols. If the neutral marker is perfectly symmetrical (

  ≈ 1.0) but mexiletine tails ( > 1.5), the issue is definitively a chemical ion-exchange interaction, ruling out a physical column void or extra-column dispersion[3].

Step 2: Mobile Phase pH Suppression

• Action: Adjust the aqueous portion of your mobile phase buffer to a pH of 2.5 using phosphoric acid or trifluoroacetic acid (TFA).

• Causality: Operating at a pH below 3.0 fully protonates the residual silanols (converting Si-O⁻ back to neutral Si-OH). This neutralizes the active ion-exchange sites, terminating the secondary retention mechanism and significantly sharpening the basic analyte peak[6]. Standard silica columns should be monitored carefully at this pH, though modern columns handle it well[3].

Step 3: Silanol Masking via Amine Competitors (If pH adjustment is restricted)

• Action: If your method requires a mid-range pH, add 10–20 mM Triethylamine (TEA) to the mobile phase.

• Causality: TEA is a small, highly basic amine that aggressively competes with mexiletine for any remaining active silanol sites. By "masking" or occupying these sites, TEA prevents the secondary interactions that cause mexiletine to tail, forcing the analyte to rely solely on primary hydrophobic retention[6],[7].

Step 4: Stationary Phase Upgrades

• Action: If tailing persists despite mobile phase optimization, transition from older Type A silica columns to high-purity Type B base-deactivated, end-capped, or polar-embedded C18 columns[5].

• Causality: Modern end-capped columns undergo exhaustive secondary silanization to convert unreacted silanols into sterically hindered, unreactive trimethylsilyl groups. This drastically reduces the surface activity toward basic drugs, naturally yielding a USP tailing factor closer to the ideal 1.0[3],[8].

Quantitative Impact of Mobile Phase Optimization

The following table summarizes the expected quantitative improvements in chromatographic parameters when applying the troubleshooting steps to a basic amine like mexiletine. Note: Data represents typical system suitability improvements derived from validated pharmaceutical methodologies[7],[8].

Mobile Phase Condition	pH	Additive	USP Tailing Factor ( )	Theoretical Plates ( )	Peak Symmetry Status
40% ACN / 60% Water	6.5	None	2.62	4,200	Severe Tailing (Fail)
40% ACN / 60% Phosphate	3.0	None	1.85	8,500	Marginal (Review)
60% ACN / 40% Phosphate	2.5	None	1.46	12,934	Acceptable (Pass)
60% ACN / 40% Phosphate	3.0	20 mM TEA	1.17	15,400	Excellent (Pass)

Frequently Asked Questions (FAQs)

Q1: Why does my Mexiletine peak tailing progressively worsen over a sequence of 100 injections? A1: Progressive tailing is a classic symptom of stationary phase degradation. If you are operating at a pH < 3.0, the highly acidic environment can slowly hydrolyze the bonded C18 phase and cleave the end-capping reagents, exposing fresh, active silanols over time[3]. Conversely, operating at pH > 7.0 can cause the underlying silica matrix to dissolve. To resolve this, ensure your column utilizes sterically protected or hybrid-silica technology designed for your specific pH range.

Q2: Can I use Triethylamine (TEA) to fix tailing if I am transferring my Mexiletine method to LC-MS? A2: No. While TEA is highly effective for UV-based HPLC detection[7], it causes severe ion suppression in mass spectrometry and will persistently contaminate the MS source. For LC-MS applications, replace TEA with volatile modifiers like 0.1% Formic Acid, or use an ammonium formate buffer (pH 3.0) combined with a highly base-deactivated column.

Q3: How do trace metal impurities in older columns affect Mexiletine analysis? A3: Older column packings (Type A silica) often contain trace metals such as iron and aluminum within the silica matrix. These metals withdraw electron density from adjacent silanol groups, increasing their acidity and exacerbating ion-exchange interactions with basic compounds like mexiletine[5]. Upgrading to ultra-pure, metal-free silica columns (Type B) eliminates this specific vector of peak distortion.

References

• Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?". chromtech.com.[Link]

• Element Lab Solutions. "Peak Tailing in HPLC". elementlabsolutions.com.[Link]

• ACE HPLC. "ACE News - HPLC: Peak Tailing Interaction". hplc.eu. [Link]

• Phenomenex. "How to Reduce Peak Tailing in HPLC?". phenomenex.com.[Link]

• National Center for Biotechnology Information (PMC). "Chiral Discrimination of Mexiletine Enantiomers by Capillary Electrophoresis Using Cyclodextrins as Chiral Selectors and Experimental Design Method Optimization". nih.gov.[Link]

• MDPI. "Comparative Evaluation and Improvement of the Analytical Method for Amiodarone Hydrochloride: Replacing the Pharmacopeial Method with a Validated RP-HPLC Technique". mdpi.com.[Link]

• PubChem. "Mexiletine | C11H17NO | CID 4178". nih.gov. [Link]

• ResearchGate. "Development and application of a validated HPLC method for the analysis of dissolution samples of mexiletine hydrochloride capsules". researchgate.net.[Link]

Sources

• 1. Chiral Discrimination of Mexiletine Enantiomers by Capillary Electrophoresis Using Cyclodextrins as Chiral Selectors and Experimental Design Method Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mexiletine | C11H17NO | CID 4178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromtech.com [chromtech.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. hplc.eu [hplc.eu]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Impurities in Phenoxypropanolamine Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for phenoxypropanolamine synthesis. This resource is designed to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in minimizing impurities during your experiments. As Senior Application Scientists, we understand the critical importance of purity in active pharmaceutical ingredients (APIs) and the challenges that can arise during synthesis.[1][2][3] This guide is structured to explain the "why" behind experimental choices, ensuring you have the knowledge to develop robust and reproducible synthetic processes.

I. Overview of Phenoxypropanolamine Synthesis and Impurity Control

Phenoxypropanolamine is a valuable intermediate in the synthesis of various pharmaceuticals. A common synthetic route involves the reaction of phenyl glycidyl ether with an amine.[4][5] While seemingly straightforward, this reaction can be accompanied by the formation of several impurities that can affect the final product's quality, efficacy, and safety. Understanding and controlling these impurities is a critical aspect of drug development and manufacturing.

This guide will delve into the common impurities encountered, their mechanisms of formation, and proven strategies to minimize their presence.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my phenoxypropanolamine synthesis?

The primary impurities of concern in the synthesis of phenoxypropanolamine from phenyl glycidyl ether and an amine are:

• Unreacted Starting Materials: Residual phenyl glycidyl ether and the amine starting material.

• Di-adduct Impurity (1,3-Diphenoxy-2-propanol): Formed by the reaction of a second molecule of phenyl glycidyl ether with the newly formed secondary amine of the desired product.[]

• Hydrolysis Product (3-Phenoxy-1,2-propanediol): Results from the ring-opening of phenyl glycidyl ether by water.[7]

• Other Side-Reaction Products: Depending on the specific amine and reaction conditions, other byproducts may form.[8][9]

Q2: I am observing a significant amount of the di-adduct impurity (1,3-Diphenoxy-2-propanol). What are the primary causes and how can I minimize it?

The formation of the di-adduct, 1,3-diphenoxy-2-propanol, is a common issue arising from the secondary amine of the desired phenoxypropanolamine product reacting with another molecule of phenyl glycidyl ether.

Causality: The nucleophilicity of the secondary amine in the product is often comparable to or even higher than the primary amine of the starting material, especially at elevated temperatures. This leads to a competitive reaction forming the di-adduct.

Troubleshooting Guide:

Parameter	Recommendation	Scientific Rationale
Stoichiometry	Use a molar excess of the amine starting material (e.g., 1.2 to 2 equivalents).	A higher concentration of the primary amine statistically favors its reaction with the epoxide, reducing the likelihood of the product amine reacting.[10]
Temperature	Maintain a lower reaction temperature (e.g., 50-80°C).[11][12]	The rate of the secondary amine reaction (di-adduct formation) is often more sensitive to temperature increases than the primary amine reaction. Lowering the temperature can selectively slow down the side reaction.
Addition Rate	Add the phenyl glycidyl ether slowly and portion-wise to the reaction mixture containing the amine.	This maintains a low instantaneous concentration of the epoxide, further favoring the reaction with the more abundant primary amine.
Solvent Choice	Use a protic solvent like an alcohol or water if compatible with your starting materials.	Protic solvents can solvate the amine and the transition state, potentially influencing the relative reaction rates. However, this must be balanced against the risk of hydrolysis.

Experimental Protocol: Minimizing Di-adduct Formation

• Charge the reaction vessel with the amine starting material and the chosen solvent.

• Begin stirring and bring the mixture to the target temperature (e.g., 60°C).

• Slowly add phenyl glycidyl ether dropwise or in small portions over a period of 1-2 hours.

• Monitor the reaction progress by a suitable analytical method (e.g., HPLC, TLC) to determine the optimal reaction time.[13]

• Upon completion, proceed with the work-up and purification steps.

Q3: My final product is contaminated with 3-phenoxy-1,2-propanediol. What is the source of this impurity and how can I prevent its formation?

The presence of 3-phenoxy-1,2-propanediol indicates the hydrolysis of the starting material, phenyl glycidyl ether.

Causality: The epoxide ring of phenyl glycidyl ether is susceptible to nucleophilic attack by water, especially under acidic or basic conditions and at elevated temperatures. This ring-opening reaction forms the diol impurity.[7]

Troubleshooting Guide:

Parameter	Recommendation	Scientific Rationale
Solvent and Reagent Purity	Ensure that all solvents and reagents are anhydrous. Use freshly distilled or commercially available dry solvents.	Minimizing the presence of water, the key reactant for hydrolysis, is the most direct way to prevent this impurity.
Reaction Atmosphere	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).	This prevents the absorption of atmospheric moisture into the reaction mixture.
pH Control	Maintain a neutral or slightly basic pH. Avoid acidic conditions.	Both acidic and basic conditions can catalyze the hydrolysis of epoxides. However, the desired amine-epoxide reaction is also base-catalyzed, so careful control is necessary.[14]
Work-up Procedure	Minimize the contact time with aqueous phases during the work-up.	If an aqueous work-up is necessary, perform it quickly and at a lower temperature to reduce the extent of hydrolysis.

Experimental Workflow: Preventing Hydrolysis

Caption: Workflow for minimizing the formation of 3-phenoxy-1,2-propanediol.

Q4: How can I effectively monitor the progress of my reaction and quantify the levels of impurities?

Effective reaction monitoring is crucial for optimizing conditions and ensuring product quality.[1][15]

Analytical Techniques:

• High-Performance Liquid Chromatography (HPLC): This is the most common and powerful technique for separating and quantifying the starting materials, product, and impurities.[16][17] A well-developed HPLC method can provide accurate information on the concentration of each component over time.

• Gas Chromatography (GC): Suitable for analyzing volatile components, including residual solvents and some starting materials.[16][17]

• Thin-Layer Chromatography (TLC): A quick and simple method for qualitative monitoring of the reaction progress. It can help in determining the point of complete consumption of the starting material.[13][17]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to identify the structure of the main product and impurities.[5][14] Quantitative NMR (qNMR) can also be employed for accurate concentration measurements.

• Mass Spectrometry (MS): Often coupled with chromatography (LC-MS or GC-MS), MS provides molecular weight information that is invaluable for identifying unknown impurities.[16][18]

Data Presentation: Example HPLC Monitoring Data

Time (hours)	Phenoxypropanolamine (%)	Phenyl Glycidyl Ether (%)	Di-adduct (%)	Hydrolysis Product (%)
0	0	99.5	0	0.5
1	45.2	53.1	1.2	0.5
2	78.9	18.5	2.1	0.5
4	95.1	1.2	3.2	0.5
6	94.8	<0.1	4.5	0.7

This table illustrates how HPLC can be used to track the formation of the desired product and key impurities over the course of the reaction, enabling the identification of the optimal reaction time.

Q5: What are some general strategies for controlling impurities in pharmaceutical synthesis?

Beyond the specific troubleshooting for phenoxypropanolamine, several overarching principles are essential for impurity control in API manufacturing.[1][2]

• Control of Starting Materials: Use high-quality, pure starting materials. Impurities in the raw materials can carry through to the final product.[1][19]

• Process Optimization: Thoroughly understand and optimize reaction parameters such as temperature, pressure, stoichiometry, and reaction time to minimize side reactions.[15]

• In-Process Controls: Implement analytical checks at various stages of the synthesis to monitor impurity levels and ensure they remain within acceptable limits.[2]

• Robust Purification Methods: Develop and validate effective purification techniques, such as crystallization, chromatography, or distillation, to remove impurities from the final product.

• Stability Studies: Conduct stability studies to identify and quantify degradation products that may form during storage.[15]

Logical Relationship: Impurity Control Strategy

Caption: A comprehensive strategy for impurity control in API synthesis.

III. References

• A novel enantioselective epoxide hydrolase for (R)-phenyl glycidyl ether to generate (R)-3-phenoxy-1,2-propanediol. PubMed. [Link]

• Control of Pharmaceutical Impurities in Pharmaceutical Drug Products. Veeprho. [Link]

• How to Identify and Control Drug Impurities Quickly with a Holistic Approach. Ascendia Pharma. [Link]

• Pharmaceutical Impurities | Detection, Control & Prevention. Proclinical. [Link]

• Mechanism of model phenyl glycidyl ether/dicyandiamide reaction. The Royal Society of Chemistry. [Link]

• Reaction of glycidyl phenyl ether with imines: A model study of latent hardeners of epoxy resins in the presence of water. ResearchGate. [Link]

• 4-Vinylphenyl Glycidyl Ether: Synthesis, RAFT Polymerization, and Postpolymerization Modifications with Alcohols. ACS Publications. [Link]

• Glycidyl Ether Reactions with Amines. ACS Publications. [Link]

• Adducts from amines and di- and polyepoxides. Google Patents.

• Adducts from amines and di- and polyepoxides. FreePatentsOnline. [Link]

• AMINE EPOXY RESIN ADDUCT. FreePatentsOnline. [Link]

• Synthesis and Chemical Modification of Phenylglycidyl Ether. ResearchGate. [Link]

• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain. [Link]

• Assessing the Potential for the Reactions of Epoxides with Amines on Secondary Organic Aerosol Particles. Oberlin College and Conservatory. [Link]

• THE REACTION KINETICS OF PHENYL GLYCIDYL ETHER WITH 2,5-DIMETHYL-2,5-HEXANEDIAMINE. Defense Technical Information Center. [Link]

• Phenyl glycidyl ether. Wikipedia. [Link]

• Determination of phenylpropanolamine in pharmaceutical preparations by second derivative spectrophotometry. Journal of Food and Drug Analysis. [Link]

• Possible phenylpropanolamine (PPA) isomers. ResearchGate. [Link]

• Formation of epoxide-amine oligo-adducts as OH-functionalized initiators for the ring-opening polymerization of ε-caprolactone. Beilstein Journals. [Link]

• Method for preparing phenyl glycidyl ether. Google Patents.

• Recent Trends in Analytical Techniques for Impurity Profiling. Open Access Text. [Link]

• A REVIEW ON IMPURITY PROFILING AND TECHNIQUES USED FOR THEIR IDENTIFICATION. TIJER.org. [Link]

• Impurity Profiling With Use of Hyphenated Techniques. Asian Journal of Research in Chemistry. [Link]

• Side reactions in solid-phase peptide synthesis and their applications. PubMed. [Link]

• Synthesis of New 2-(1,3-Dithianyl)phenols and Hexakis-[p-(1,3-dithian-2-yl)phenoxy]cyclotriphosphazene. MDPI. [Link]

• Process for preparation of optically active l-erythro-2-amino-1-phenyl-1-propanol. Google Patents.

• SUPPORTING INFORMATION FOR. The Royal Society of Chemistry. [Link]

• Adrenergic agents. 4. Substituted phenoxypropanolamine derivatives as potential .beta.-adrenergic agonists. ACS Publications. [Link]

• Impurity Synthesis And Identification. SpiroChem. [Link]

• A process for the preparation of phenoxybenzamine. Google Patents.

• 2-amino-1-phenylpropanols, stereospecific synthesis thereof, and method of optically resolving the same. Google Patents.

• Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. MDPI. [Link]

• (PDF) Side reactions in peptide synthesis: An overview. ResearchGate. [Link]

Sources

• 1. chemoxpharma.com [chemoxpharma.com]
• 2. veeprho.com [veeprho.com]
• 3. fbpharmtech.com [fbpharmtech.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. apps.dtic.mil [apps.dtic.mil]
• 7. A novel enantioselective epoxide hydrolase for (R)-phenyl glycidyl ether to generate (R)-3-phenoxy-1,2-propanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Side reactions in solid-phase peptide synthesis and their applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. AMINE EPOXY RESIN ADDUCT | TREA [trea.com]
• 11. EP0044816A1 - Adducts from amines and di- and polyepoxides - Google Patents [patents.google.com]
• 12. Adducts from amines and di- and polyepoxides - Patent 0044816 [data.epo.org]
• 13. rsc.org [rsc.org]
• 14. www2.oberlin.edu [www2.oberlin.edu]
• 15. How to Identify and Control Drug Impurities Quickly with a Holistic Approach - Regis Technologies [registech.com]
• 16. biotech-spain.com [biotech-spain.com]
• 17. tijer.org [tijer.org]
• 18. biomedres.us [biomedres.us]
• 19. paulrpalmer.com [paulrpalmer.com]

Technical Support Center: Solubility Enhancement &amp; Formulation of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol (Mexiletine)

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, formulation scientists, and drug development professionals overcome the unique physicochemical hurdles associated with 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol, widely known as Mexiletine .

Mexiletine is a Class IB antiarrhythmic agent that functions as a non-selective voltage-gated sodium channel blocker[1]. While its hydrochloride salt form is highly soluble, researchers frequently encounter sudden precipitation, solvent-induced cytotoxicity, and formulation bottlenecks when adapting the drug for physiological assays or sustained-release in vivo models. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure robust experimental reproducibility.

Physicochemical Data & Solubility Profile

To troubleshoot solubility issues, one must first understand the thermodynamic and acid-base properties of the molecule. The table below summarizes the critical quantitative data dictating Mexiletine's behavior in solution.

Parameter	Value	Mechanistic Impact on Solubility & Formulation
pKa (Amine Group)	~9.2	Determines pH-dependent solubility. Highly ionized and soluble in acidic media; vulnerable to precipitation at pH > 7.5[2][3].
Aqueous Solubility (Free Base)	Very Low	Necessitates the use of co-solvents (e.g., DMSO, Ethanol) or chemical conversion to a salt form for aqueous applications[3][4].
Aqueous Solubility (HCl Salt)	Freely Soluble	The optimal state for generating high-concentration aqueous stock solutions and immediate-release oral formulations[3][5].
Log P (Octanol/Water)	~2.57	The lipophilicity of the un-ionized form drives the need for lipid-based nanocarriers or cyclodextrins if the free base must be utilized[4].

Troubleshooting Guide & FAQs

Q1: Why does my Mexiletine solution precipitate immediately upon addition to physiological buffers (e.g., PBS or DMEM at pH 7.4)? Mechanistic Causality: Mexiletine is a weak base with a pKa of approximately 9.2, as documented by [2]. In acidic environments, it exists primarily in its ionized, highly soluble form. However, as the pH approaches physiological levels (pH 7.4), the acid-base equilibrium shifts, exponentially increasing the proportion of the un-ionized free base. The free base has a significantly lower aqueous solubility limit. When the concentration of the un-ionized fraction exceeds this thermodynamic limit, rapid precipitation (crashing out) occurs[3].

Q2: Can I use Dimethyl Sulfoxide (DMSO) to prepare a concentrated stock solution for cell-based assays? Mechanistic Causality: Yes, Mexiletine is highly soluble in DMSO. However, sudden solvent polarity shifts upon dilution into aqueous buffers can trap the drug in an insoluble crystalline state[3]. Furthermore, DMSO concentrations above 0.5% v/v are often cytotoxic and can confound cellular assays. Field-Proven Solution: Prepare a highly concentrated stock (e.g., 10–50 mM) in 100% DMSO to ensure the final assay concentration requires less than a 1:200 dilution. Add the DMSO stock dropwise to a vigorously vortexed aqueous buffer to prevent localized supersaturation micro-environments[3].

Q3: We are developing an oral formulation for preclinical models. Should we use the free base or a salt form? Mechanistic Causality: Always default to the Mexiletine Hydrochloride (HCl) salt for immediate-release oral formulations. While Mexiletine HCl has high intrinsic oral bioavailability (~90%), its rapid absorption and short elimination half-life can cause peak-trough plasma fluctuations[6][7]. Field-Proven Solution: If sustained release is required to minimize dose-dependent side effects, transition from simple aqueous solutions to controlled-release matrices. Strategies outlined in include complexation with ion-exchange resins or encapsulation in polymeric nanovesicles to modulate release kinetics while maintaining gastrointestinal solubility[6][7].

Self-Validating Experimental Protocols

Do not rely on blind mixing. The following protocols are designed as self-validating systems to ensure chemical integrity at every step.

Protocol A: Preparation of a Precipitation-Resistant Aqueous Stock (pH-Titration Method)

Use this protocol when preparing high-concentration aqueous stocks for in vitro assays where DMSO is strictly prohibited.

• Initial Suspension: Weigh the required mass of Mexiletine HCl powder and suspend it in 80% of the final target volume of sterile, deionized water[3].

  • Causality: Starting with a reduced volume allows room for acid/base titrants without overshooting the target molarity.

• Acidification: Dropwise, add 0.1M HCl until the pH drops to ~5.0.

  • Causality: This ensures complete protonation of the primary amine (pKa ~9.2), maximizing solubility and disrupting any transient hydrophobic aggregates[3].

• Equilibration: Stir continuously for 10 minutes until the solution is optically clear.

• Physiological Titration: Slowly titrate back to pH 7.2–7.4 using 0.1M NaOH under continuous, vigorous vortexing.

  • Causality: Gradual adjustment prevents localized micro-environments of high alkalinity, which would cause the free base to irreversibly nucleate and crash out[3].

• Finalization: QS (quantum satis) to the final volume with deionized water and sterile filter through a 0.22 µm PES membrane.

• Validation Checkpoint: Perform a 1:10 test dilution in the target assay buffer (e.g., PBS) and incubate at 37°C for 1 hour. Measure absorbance at 600 nm; an

  confirms the complete absence of micro-precipitates.

Protocol B: Conversion and Purification of Mexiletine Free Base to Mexiletine Hydrochloride

Use this protocol if your lab was supplied with the insoluble free base and you require the highly soluble salt form for formulation.

• Organic Solubilization: Dissolve the Mexiletine free base in a minimal volume of a non-polar organic solvent, such as ethyl acetate or toluene[8].

  • Causality: The lipophilic free base (Log P ~2.57) is highly soluble in organic solvents, providing an ideal, uncontaminated matrix for salt precipitation[4][8].

• Salt Induction: Introduce gaseous HCl or concentrated aqueous HCl dropwise into the stirring solution.

  • Causality: The acid protonates the primary amine, drastically altering the polarity of the molecule and inducing immediate insolubility in the organic phase, causing the crude salt to precipitate[8].

• Recrystallization (Purification): Collect the crude precipitate and dissolve it in a minimal volume of hot ethanol. Slowly add anhydrous diethyl ether (antisolvent) until the solution turns cloudy, then cool to 5°C[8].

  • Causality: Mexiletine HCl is soluble in hot ethanol but insoluble in diethyl ether. Slowly cooling this solvent/antisolvent system selectively crystallizes the pure API while leaving synthesis impurities dissolved in the supernatant[8].

• Validation Checkpoint: Analyze the resulting washed crystals via a melting point apparatus. A sharp melting point at ~203–205°C mathematically validates the successful formation and high purity of the hydrochloride salt.

Workflow Visualization

The following decision matrix illustrates the logical pathways for solubilizing Mexiletine based on the starting material and the target experimental application.

Decision matrix for Mexiletine solubilization based on material form and target application.

References

• PharmaCompass. "Ritalmex | Drug Information, Uses, Side Effects, Chemistry."

• BenchChem. "Technical Support Center: Overcoming Poor Solubility of Mexiletine in Research Buffers."

• BenchChem. "Technical Support Center: Enhancing the Bioavailability of Oral Mexiletine Formulations in Preclinical Models."

• Shandong Octagon Chemicals Limited. "China Mexiletine Hydrochloride API | Manufacturer."

• Deranged Physiology. "Class I antiarrhythmic agents."

• Ovid (British Journal of Pharmacology). "Evaluation of the pharmacological activity of the major mexiletine metabolites on skeletal muscle sodium currents."

• ResearchGate. "Hydroxylated Analogs of Mexiletine as Tools for Structural-Requirements Investigation."

• BenchChem. "Technical Support Center: Refinement of Mexiletine Hydrochloride Synthesis."

• ACS Publications. "Designer Gelators for the Crystallization of a Salt Active Pharmaceutical Ingredient Mexiletine Hydrochloride."

• Google Patents. "EP4351549A1 - Extended-release compositions of mexiletine for oral administration."

Sources

• 1. derangedphysiology.com [derangedphysiology.com]
• 2. Ritalmex | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ovid.com [ovid.com]
• 5. China Mexiletine Hydrochloride API | Manufacturer | Supplier [octagonchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. EP4351549A1 - Extended-release compositions of mexiletine for oral administration - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Mexiletine Oxidative Stability &amp; Degradation Analysis

This technical guide is structured to assist researchers in the identification and characterization of oxidative degradation products of Mexiletine, utilizing LC-MS/MS and forced degradation protocols.

Subject: Identification of Oxidative Degradation Products of Mexiletine (HCl) Applicable For: Analytical Development, Stability Testing, and CMC Teams Version: 2.0 (Current)

Executive Summary

Mexiletine (1-(2,6-dimethylphenoxy)-2-propanamine) is a Class IB anti-arrhythmic agent.[1][2][3] While chemically robust, its primary amine and ether linkage render it susceptible to specific oxidative pathways. Under oxidative stress (peroxide or radical-mediated), Mexiletine degrades primarily via N-oxidation , oxidative deamination , and a unique oxidative cyclization leading to oxazepine derivatives.

This guide provides the troubleshooting frameworks, experimental protocols, and mechanistic insights required to identify these species, distinguishing them from metabolic products and process impurities.

Module 1: Forced Degradation Protocols (Oxidation)

Objective: Generate relevant degradation products (5–20% degradation) without inducing secondary, unrealistic decomposition.

Protocol A: Peroxide-Induced Oxidation (Nucleophilic/Electrophilic)

Target: N-oxides, Hydroxylated species.

• Preparation: Dissolve Mexiletine HCl to a concentration of 1 mg/mL in water/acetonitrile (80:20).

• Stressor: Add Hydrogen Peroxide (

  ) to a final concentration of 3% v/v.

• Incubation: Store at Room Temperature (25°C) for 2–24 hours.

  • Note: Mexiletine is relatively stable.[4] If <5% degradation is observed after 24h, increase temperature to 60°C or

    concentration to 10%.

• Quenching: CRITICAL. Quench with Sodium Sulfite or Catalase prior to injection to prevent on-column oxidation or damage to the stationary phase.

Protocol B: Radical-Mediated Oxidation (AIBN)

Target: C-H abstraction products, radical coupling.

• Preparation: Dissolve Mexiletine in methanol/water.

• Stressor: Add AIBN (Azobisisobutyronitrile) (1–5 mol%).

• Incubation: Reflux at 40–50°C for 12–24 hours under inert atmosphere (to control

  source) or open air.

Troubleshooting Stress Conditions

Issue	Probable Cause	Corrective Action
No Degradation	Molecule is resistant to mild oxidation.	Increase to 10–30% or introduce transition metals ( ) to trigger Fenton chemistry.
Complete Loss of API	"Over-cooking" the sample.	Reduce time points. Check T=0, T=1h, T=4h. Aim for 10–20% loss to see primary degradants.
Ghost Peaks	interference in UV/MS.	Ensure proper quenching. absorbs at low UV wavelengths (<220 nm). Use MS detection.[5][6][7][8][9]

Module 2: Analytical Method (LC-MS/MS)

Objective: Separate and characterize degradants. System: UHPLC coupled with Q-TOF or Triple Quadrupole MS.

Chromatographic Conditions

• Column: C18 or Phenyl-Hexyl (for better selectivity of aromatic oxidation products), 1.7 µm, 2.1 x 100 mm.

• Mobile Phase A: 0.1% Formic Acid or Ammonium Acetate (pH 4.5) in Water.

  • Insight: Ammonium acetate is preferred if N-oxide is suspected, as acidic pH can sometimes reduce N-oxides back to amines in the source.

• Mobile Phase B: Acetonitrile.[10]

• Gradient: 5% B to 95% B over 10–15 minutes.

Mass Spectrometry Settings

• Ionization: ESI Positive Mode (

  ).

• Mexiletine Parent Ion: m/z ~180.14.

• Key Scan Modes: Full Scan (MS1), Product Ion Scan (MS2) of parent and putative degradants, Precursor Ion Scan (for common fragments like m/z 58).

Module 3: Structural Elucidation & Mechanism

The Degradation Pathway Map

The following diagram illustrates the logical flow from the parent molecule to its primary oxidative degradants.

Caption: Pathways of Mexiletine degradation showing N-oxidation (red), Cyclization (green), and Deamination (yellow).

Key Degradation Products & MS/MS Fingerprints

Degradant Type	Observed Mass ( )	Mass Shift ( )	Key MS/MS Fragments	Mechanistic Insight
Mexiletine (Parent)	180.14	0	58 (Side chain amine), 121 (Dimethylphenol)	Cleavage of ether bond yields characteristic tropylium-like ion (m/z 121).
N-Oxide	196.14	+16	180 (Loss of -O), 58 (Weak)	N-oxygenation is reversible in source. Look for neutral loss of 16 Da or 17 Da (-OH).
Hydroxylated (Ring)	196.14	+16	137 (Hydroxylated phenol fragment)	The +16 shift is on the aromatic ring (m/z 121 -> 137). Stable; does not lose oxygen easily.
Oxazepine Derivative	~178 / 194	Var.	Complex rearrangement	Formed via oxidative cyclization (Type I).[6] Often involves loss of hydrogens or incorporation of O into a ring system.
Deaminated Ketone	179.1	-1	121 , 43 (Acetyl)	Loss of ammonia ( ) and oxidation to ketone (1-(2,6-dimethylphenoxy)propan-2-one).

Differentiation Strategy: N-Oxide vs. Hydroxylation

Both species appear at m/z 196 (+16 Da). To distinguish them:

• Fragment Ions:

  • N-Oxide: The oxidation is on the amine.[11] The ether cleavage fragment (m/z 121, dimethylphenol) remains unchanged.

  • Ring Hydroxylation: The oxidation is on the ring. The ether cleavage fragment shifts to m/z 137 (121 + 16).

• In-Source Fragmentation: N-oxides often lose oxygen in the ion source (cone voltage dependent), showing a significant peak at m/z 180 (parent). Hydroxylated species are stable.

Module 4: Troubleshooting & FAQ

Q1: I see a peak at m/z 196, but it disappears when I change the mobile phase pH. Why?

• Answer: This is characteristic of N-oxides . At low pH (acidic), N-oxides can be thermally unstable or undergo reduction in the electrospray source. Try using a neutral buffer (Ammonium Acetate pH 6–7) to stabilize the N-oxide signal.

Q2: How do I distinguish between the "Oxazepine" impurity and simple degradation?

• Answer: The oxazepine derivative is a specific cyclization product described in photochemical and oxidative studies (Type I reaction). It typically elutes later than the parent on Reverse Phase due to increased planarity/hydrophobicity compared to the open-chain amine. Check for a mass that suggests dehydrogenation (M-2) or rearrangement.

Q3: Are these degradants toxic?

• Answer: While specific toxicity data for every degradant is proprietary, the 2,6-dimethylphenol (cleavage product) is a known irritant and has specific pharmacopeial limits. N-oxides are generally considered structural alerts (genotoxicity potential) and must be controlled or qualified if above the ICH Q3B threshold (typically 0.1% or greater).

Q4: My mass balance is poor (<80%). Where is the rest of the drug?

• Answer:

  • Volatiles: Small cleavage products (e.g., volatile amines) may be lost.

  • Polymerization: Radical oxidation can lead to dimers (m/z ~358+). Scan up to m/z 1000 to check for dimers.

  • Precipitation: Highly insoluble oxidative polymers may have precipitated before injection.

References

• Photochemical and chemical oxidation of mexiletine and tocainide. Structure elucidation of the major products. Source: PubMed (Arch Pharm Weinheim) URL:[Link]

• Isolation and characterization of a degradation product of mexiletine hydrochloride using FT-IR, LC-MS and NMR. Source: Taylor & Francis Online URL:[Link][12]

• The identification and analysis of mexiletine and its metabolic products in man. (Context on metabolic vs oxidative products) Source: PubMed (J Pharm Pharmacol) URL:[Link]

• ICH Q1B: Photostability Testing of New Drug Substances and Products. (Regulatory context for oxidative/light stress) Source: ICH.org URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Frontiers | Dual Action of Mexiletine and Its Pyrroline Derivatives as Skeletal Muscle Sodium Channel Blockers and Anti-oxidant Compounds: Toward Novel Therapeutic Potential [frontiersin.org]
• 4. biomedres.us [biomedres.us]
• 5. The identification and analysis of mexiletine and its metabolic products in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Photochemical and chemical oxidation of mexiletine and tocainide. Structure elucidation of the major products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. PVP-H2O2 Complex as a New Stressor for the Accelerated Oxidation Study of Pharmaceutical Solids | MDPI [mdpi.com]
• 9. Enantioselective determination of mexiletine and its metabolites p-hydroxymexiletine and hydroxymethylmexiletine in rat plasma by normal-phase liquid chromatography-tandem mass spectrometry: application to pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. rjptonline.org [rjptonline.org]
• 12. tandfonline.com [tandfonline.com]

Optimizing chiral separation of Mexiletine enantiomers

Welcome to the Mexiletine Enantioseparation Technical Support Center.

User ID: Guest Researcher Subject: Optimization of Chiral Separation for Mexiletine (MXL) Ticket Status: Open Support Level: Tier 3 (Senior Application Scientist)[1]

Introduction: The Mexiletine Challenge

Mexiletine is a Class IB antiarrhythmic agent and a primary amine with a pKa of ~9.2. The chiral challenge lies in its pharmacology: the R(-)-enantiomer is more potent and potentially more toxic than the S(+)-enantiomer.[1]

Because Mexiletine is a primary amine, it suffers from severe peak tailing on traditional silica-based columns due to interaction with residual silanols.[1] Your separation strategy must address two things simultaneously: Enantioselectivity (α) and Peak Shape (Symmetry). [1]

Module 1: Method Selection Strategy

Q: I am starting from scratch. Should I use HPLC or Capillary Electrophoresis (CE)?

A: Use the decision matrix below.

• Choose HPLC if you are doing preparative work, QC release testing, or have standard detection limits (UV).[1]

• Choose CE if you are sample-limited (biological fluids), require high efficiency, or want to avoid expensive chiral columns.[1]

Visualizing the Workflow:

Figure 1: Decision tree for selecting the optimal separation platform based on sample constraints.

Module 2: HPLC Troubleshooting & Optimization

Q: I am using a Crown Ether column (e.g., Crownpak CR-I(+)), but I see no retention or poor resolution.

A: Crown ether columns operate on a host-guest mechanism that requires the amine to be protonated (ammonium ion,

) to fit inside the crown ether ring.[1]

• Root Cause: Your pH is likely too high (neutral or basic).[1]

• Solution: You must use an acidic mobile phase.[1]

• Protocol:

  • Mobile Phase: Perchloric acid (HClO4) is the gold standard here.[1] Try pH 1.5 to 2.0 (e.g., 10-15 mM HClO4 in water/methanol).[1]

  • Temperature: Lower temperatures (10°C - 25°C) generally increase the stability of the ammonium-crown complex, improving resolution.[1]

  • Flow Rate: Reduce to 0.4–0.5 mL/min to allow equilibration of the complex.

Q: I am using a Polysaccharide column (Chiralpak AD-H or OD-H) in Normal Phase, but the peaks are tailing badly.

A: This is the classic "Basic Drug on Silica" problem.

• Root Cause: The basic amine of Mexiletine is interacting with acidic silanols on the silica support, not just the chiral selector.[1]

• Solution: Add a basic modifier.

• Protocol:

  • Mobile Phase: Hexane : IPA (90:10).[1]

  • Additive: Add 0.1% Diethylamine (DEA) or Triethylamine (TEA).[1] This blocks the silanols.[1]

  • Warning: Do not use basic additives if you switch back to a Crown Ether column (you will destroy the separation mechanism).[1]

Data Summary: HPLC Column Selection

CSP Type	Column Example	Mobile Phase Mode	Key Additive	Mechanism
Crown Ether	Crownpak CR-I(+)	Reversed (Acidic)	HClO4 (pH 1.[1]5)	Inclusion Complex (Requires )
Amylose	Chiralpak AD-H	Normal Phase	0.1% DEA/TEA	H-Bonding/Dipole (Requires neutral amine)
Cellulose	Chiralcel OJ-H	Normal Phase	0.1% DEA/TEA	Inclusion/H-Bonding

Module 3: Capillary Electrophoresis (CE) Optimization

Q: My migration times are drifting, and resolution is inconsistent run-to-run.

A: In CE, the separation of Mexiletine relies on the differential binding of enantiomers to a Cyclodextrin (CD) added to the background electrolyte (BGE).[1]

• The "Golden" Standard: Research indicates Heptakis(2,3,6-tri-O-methyl)-β-cyclodextrin (TM-β-CD) is the superior selector for Mexiletine.[1][2][3][4]

• Troubleshooting Steps:

  • Check pH: The optimum is pH 5.0 (Phosphate buffer).[1][3] At this pH, Mexiletine is fully ionized (positively charged), migrating toward the cathode, while the neutral CD moves with the Electroosmotic Flow (EOF).[1]

  • Capillary Conditioning: Rinse with 0.1 M NaOH (2 min) -> Water (2 min) -> BGE (3 min) between every run to reset the capillary wall charge.[1]

  • Temperature: Maintain 20°C. Higher temps increase diffusion and reduce resolution.

Visualizing the CE Mechanism:

Figure 2: The host-guest inclusion mechanism in CE.[1] Differential stability constants (K) between the enantiomers and the cyclodextrin drive the separation.[1]

Module 4: High-Sensitivity Analysis (Derivatization)

Q: I need to detect Mexiletine in plasma at ng/mL levels. UV detection is not sensitive enough. [1]

A: You must derivatize Mexiletine to add a fluorophore. The native molecule has weak fluorescence.[1]

• Reagent: NBD-Cl (4-chloro-7-nitrobenzofurazan) or GITC .[1]

• Why: NBD-Cl reacts with the primary amine to form a highly fluorescent product.[1]

• Protocol (NBD-Cl):

  • Mix Plasma extract + Borate buffer (pH 8.0).

  • Add NBD-Cl solution.[1]

  • Heat at 70°C for 30 mins.

  • Cool and inject onto a Chiralcel OJ-H column (The derivatization changes the chiral recognition requirements; OJ-H often works better for bulky derivatives).[1]

  • Detection: Excitation 470 nm / Emission 540 nm.

References

• Cârcu-Dobrin, M., et al. (2022).[1][4] "Chiral Discrimination of Mexiletine Enantiomers by Capillary Electrophoresis Using Cyclodextrins as Chiral Selectors and Experimental Design Method Optimization." Molecules, 27(17), 5603.[1][3][5]

• Kwong, E., et al. (2014).[1] "Liquid chromatographic resolution of mexiletine and its analogs on crown ether-based chiral stationary phases." Chirality, 26(9), 561-567.[1]

• Vashistha, V. K. (2022).[1] "Enantioselective Analysis of Mexiletine Using Chromatographic Techniques: A Review." Current Analytical Chemistry, 18(4).

• USP Monographs. "Mexiletine Hydrochloride."[6][7] (General reference for pKa and solubility data).

Sources

• 1. Chiral Discrimination of Mexiletine Enantiomers by Capillary Electrophoresis Using Cyclodextrins as Chiral Selectors and Experimental Design Method Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Chiral Discrimination of Mexiletine Enantiomers by Capillary Electrophoresis Using Cyclodextrins as Chiral Selectors and Experimental Design Method Optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. drugs.com [drugs.com]
• 7. Mexitil (Mexiletine HCl): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]

Technical Support Center: Resolving Steric Hindrance in 2,6-Dimethylphenoxy Etherification

Welcome to the Technical Support Center for advanced organic synthesis. This guide is specifically engineered for researchers, scientists, and process chemists facing kinetic and thermodynamic roadblocks when attempting to etherify 2,6-dimethylphenol (DMP) and its derivatives.

The two ortho-methyl groups on DMP create a severe steric shield around the phenoxide oxygen. This structural feature drastically reduces the trajectory angle for nucleophilic attack, making standard etherification protocols prone to stalling, poor yields, or competitive side reactions (such as E2 elimination or C-alkylation). Below, we provide field-proven troubleshooting strategies, mechanistic causality, and self-validating experimental protocols to overcome these barriers.

Part 1: Troubleshooting FAQs & Mechanistic Insights

Q1: Why do standard Williamson etherification conditions fail with 2,6-dimethylphenol when using secondary or bulky electrophiles?

The Causality: In a classic Williamson etherification, the phenoxide must act as a nucleophile in an

displacement. The ortho-methyl groups of DMP physically block the approach of the phenoxide oxygen to the electrophilic carbon. When using secondary alkyl halides, the activation energy for the pathway becomes so high that the basic phenoxide instead abstracts a -proton from the alkyl halide, leading to E2 elimination (alkene formation) rather than etherification[1]. The Fix:

• Solvent Optimization: Switch from standard ethereal solvents to highly polar aprotic solvents like DMSO or DMF. These solvents strongly solvate the counter-cation (e.g.,

  or ), leaving the phenoxide "naked" and significantly more nucleophilic.

• Base Selection: Utilize Cesium Carbonate (

  ) or Sodium Hydride ( ). The larger ionic radius of Cesium creates a looser ion pair, further enhancing the nucleophilicity of the hindered oxygen[1].

Q2: Can the Mitsunobu reaction be used for DMP? My reactions are stalling at room temperature.

The Causality: The Mitsunobu reaction is excellent for secondary alcohols, but with DMP, the reaction often stalls after the formation of the alkoxyphosphonium intermediate. The steric congestion prevents the hindered phenoxide from executing the final

displacement on the activated alcohol. The Fix: Apply high-concentration conditions (up to 3.0 M) combined with ultrasonic irradiation (sonication) . Sonication induces acoustic cavitation—the rapid formation and collapse of microscopic bubbles in the solvent. This generates localized extremes of temperature and pressure that provide the necessary thermodynamic kinetic energy to overcome the steric activation barrier without degrading the sensitive azodicarboxylate reagents (like DIAD or ADDM)[2].

Q3: How do I successfully couple 2,6-dimethylphenol with an unactivated aryl halide (O-Arylation)?

The Causality: Standard

reactions are impossible here unless the aryl ring is highly electron-deficient (e.g., fluoronitrobenzenes). For standard aryl iodides or bromides, transition-metal catalysis is required, but the ortho-methyls inhibit the critical reductive elimination step in the catalytic cycle. The Fix:

• Cu-Catalyzed (Ullmann-type): Use a

  catalyst paired with picolinic acid as a bidentate ligand. The ligand solubilizes the Cu(I) center and forces the phenoxide and aryl group into a tight, reactive geometry, accelerating reductive elimination. Furthermore, using in DMSO is far more efficacious than the traditional /1,4-dioxane system[3].

• Pd-Catalyzed (Buchwald-Hartwig): Utilize bulky, electron-rich biaryl phosphine ligands (such as RockPhos or BrettPhos). These ligands are specifically engineered to prevent catalyst poisoning and strongly favor C-O reductive elimination over unwanted

  -hydride elimination.

Part 2: Decision Tree & Workflow Visualization

The following logical workflow dictates the optimal reaction pathway based on the nature of the electrophile you are attempting to couple with 2,6-dimethylphenol.

Caption: Workflow for selecting and optimizing etherification pathways for sterically hindered 2,6-dimethylphenol.

Part 3: Quantitative Data & Reaction Benchmarks

To assist in experimental planning, the table below summarizes the expected performance of optimized protocols against sterically hindered 2,6-dimethylphenol.

Reaction Type	Electrophile	Catalyst / Reagents	Solvent & Temp	Expected Yield	Key Mechanistic Driver
Williamson	Chloroacetone (Primary)	, (cat.)	DMF, 65°C	80 - 85%	In-situ Finkelstein reaction ( ) accelerates [1].
Mitsunobu	Neopentyl alcohol (Bulky)	, DIAD	THF, 40 kHz Sonication	~70% (15 min)	Cavitation overcomes steric activation barrier[2].
Ullmann (Cu)	2-Iodotoluene (ortho-sub)	5 mol% , 10 mol% Picolinic Acid,	DMSO, 90°C	>95% (24 h)	Picolinic acid ligand facilitates reductive elimination[3].
Ullmann (Cu)	2-Bromotoluene (ortho-sub)	10 mol% , 20 mol% Picolinic Acid,	DMSO, 105°C	75 - 80%	Higher catalyst loading required due to stronger C-Br bond[3].

Part 4: Step-by-Step Experimental Protocols

Protocol A: Sonication-Assisted Mitsunobu Etherification

This protocol is self-validating: a rapid color change and high viscosity indicate successful formation of the betaine intermediate, while sonication ensures the reaction does not stall.[2]

• Preparation: To an oven-dried round-bottomed flask, add 2,6-dimethylphenol (500 mg, 4.10 mmol), the target alcohol (e.g., neopentyl alcohol, 4.30 mmol), and triphenylphosphine (

  , 1.13 g, 4.30 mmol).

• Solvent Addition: Add anhydrous THF (1.4 mL) to create a highly concentrated solution (~3.0 M).

• Sonication Initiation: Lower the reaction vessel into a 40-kHz ultrasonic bath. Sonicate for 2-3 minutes to ensure complete dissolution and mixing. The solution will become clear and highly viscous.

• Activation: While maintaining continuous sonication, add diisopropyl azodicarboxylate (DIAD, 0.854 mL, 4.30 mmol) dropwise over the course of 2 minutes.

• Completion: Continue sonication for 15 minutes. Monitor by TLC. The high concentration and acoustic cavitation will drive the sterically hindered displacement to completion rapidly.

• Workup: Concentrate under reduced pressure and purify via flash column chromatography to separate the ether from triphenylphosphine oxide.

Protocol B: Cu-Catalyzed O-Arylation of 2,6-Dimethylphenol

This protocol utilizes a specific base/solvent combination (

/DMSO) which is mechanistically proven to be vastly superior to traditional /Dioxane for hindered phenols.[3]

• Reagent Charging: In an oven-dried screw-cap test tube equipped with a magnetic stir bar, charge Copper(I) iodide (9.5 mg, 0.05 mmol, 5 mol%), picolinic acid (12.3 mg, 0.10 mmol, 10 mol%),

  (424 mg, 2.0 mmol), and 2,6-dimethylphenol (1.5 mmol).

• Atmosphere Exchange: Evacuate the tube and backfill with Argon. Repeat this sequence three times to ensure strict oxygen-free conditions (crucial to prevent oxidative homocoupling of the phenol).

• Liquid Addition: Under a counterflow of Argon, add the aryl halide (e.g., 2-iodotoluene, 1.0 mmol) followed by anhydrous DMSO (2.0 mL) via syringe.

• Reaction: Seal the tube and place it in a preheated oil bath at 80–90 °C (105 °C if using an aryl bromide). Stir vigorously for 24 hours.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (10 mL) and quench with

  (1 mL). Separate the organic layer, extract the aqueous layer twice more with Ethyl Acetate, dry over , and filter through a pad of silica gel.

References

• An In-depth Technical Guide to the Chemical Synthesis Pathways for Mexiletine Hydrochloride Benchchem URL
• Use of Sonication for the Coupling of Sterically Hindered Substrates in the Phenolic Mitsunobu Reaction The Journal of Organic Chemistry - ACS Publications URL
• Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers The Journal of Organic Chemistry - ACS Publications URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability of Mexiletine in Aqueous Solution

Audience: Researchers, Formulation Scientists, and Analytical Chemists. Scope: Aqueous solubility, chemical degradation pathways, troubleshooting precipitation/discoloration, and analytical method optimization.

Introduction: The Physicochemical Baseline

Before troubleshooting, you must ground your experimental design in the physicochemical reality of Mexiletine Hydrochloride. It is a Class IB antiarrhythmic agent with a primary amine structure that dictates its solubility and stability profile.

Parameter	Value	Implications for Aqueous Stability
Chemical Name	1-(2,6-Dimethylphenoxy)-2-propanamine hydrochloride	Primary amine is the reactive center for oxidation.
pKa	~9.2 (Basic)	Critical: Solubility drops logarithmically as pH approaches 9.0.
Solubility (Water)	Freely soluble (>100 mg/mL at pH < 6)	High solubility in acidic media; risk of precipitation in physiological buffers (pH 7.4).[1]
Hygroscopicity	Non-hygroscopic (Solid)	Solid state is stable, but solution state introduces hydrolytic/oxidative risks.

Module 1: Chemical Stability & Degradation

Q: What are the primary degradation pathways for Mexiletine in solution? A: Mexiletine is relatively stable against hydrolysis but susceptible to oxidation and photolytic degradation .

• Oxidative Degradation:

  • Trigger: Exposure to atmospheric oxygen, peroxides (common impurities in PEGs or Tweens), or metal ions.

  • Mechanism: Radical attack on the ether linkage or the primary amine.

  • Major Products: 2,6-Dimethylphenol (DMP) and oxidative cyclization products (Oxazepine derivatives).

  • Visual Indicator: Advanced oxidation often results in a yellow-to-pink discoloration due to the formation of quinone-like conjugated systems from the phenolic degradation products.

• Photostability:

  • Observation: While the solid form requires light protection, aqueous solutions are also vulnerable. Exposure to UV/VIS light accelerates the oxidative cyclization process.

  • Protocol: Always store stock solutions in amber glass vials or wrap containers in aluminum foil.

Visualizing the Degradation Pathway

The following diagram illustrates the mechanistic flow from the parent compound to its primary degradation products.

Figure 1: Primary degradation pathways of Mexiletine under oxidative and photolytic stress. Note the formation of 2,6-Dimethylphenol and potential color changes.

Module 2: Formulation & Environmental Factors

Q: Why does my Mexiletine solution precipitate when added to cell culture media (pH 7.4)? A: This is a classic pKa-driven solubility crash .

• The Science: Mexiletine has a pKa of ~9.2. At pH 7.4, the ratio of ionized (soluble) to unionized (insoluble) species shifts. While predominantly ionized at pH 7.4, the intrinsic solubility of the free base is low. If your stock concentration is high (e.g., >10 mM), dilution into a pH 7.4 buffer can exceed the saturation limit of the free base.

• The Fix:

  • Prepare stock solutions in water or mild acid (pH 4–5).

  • Keep final experimental concentrations below 100 µM if possible.

  • If higher concentrations are needed, ensure the final vehicle contains a co-solvent (e.g., 0.5% DMSO) or maintain a slightly lower pH (pH 7.0–7.2) if the assay permits.

Q: Is Mexiletine compatible with common excipients? A: Generally, yes, but avoid reducing sugars (e.g., glucose, lactose) in liquid formulations if heating is involved.

• Risk: The primary amine of Mexiletine can react with the aldehyde group of reducing sugars to form a Schiff base (Maillard reaction), leading to brown discoloration and potency loss.

• Safe Alternatives: Use non-reducing polyols like Sorbitol or Mannitol for tonicity adjustment.

Module 3: Analytical Troubleshooting (HPLC)

Q: I see "ghost peaks" or peak splitting in my HPLC chromatogram. Is the drug degrading? A: Not necessarily. Mexiletine is a basic amine, which often interacts with residual silanols on C18 columns.

Troubleshooting Protocol:

Symptom	Probable Cause	Corrective Action
Peak Tailing	Silanol interaction	Add an amine modifier (e.g., Triethylamine ) to the mobile phase or use a "Base-Deactivated" (BDS) column.
Peak Splitting	pH Mismatch	Ensure mobile phase pH is well-controlled (typically pH 4.8 using Acetate buffer). Avoid pH near pKa (9.2).
Extra Peaks (Early)	Oxidation (DMP)	Check for 2,6-Dimethylphenol (elutes earlier than Mexiletine on C18). Confirm with UV spectrum (DMP has distinct absorption).
Drifting Retention	Temperature	Mexiletine retention is sensitive to temperature. Use a column oven (e.g., 30°C or 40°C ).

Recommended Stability-Indicating Method:

• Column: C18 (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: Acetate Buffer (pH 4.8) : Acetonitrile (60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 262 nm (Specific) or 210 nm (High Sensitivity).

Module 4: Storage & Handling Workflow

Q: How should I store my stock solutions? A: Follow the "Cold & Dark" rule.

• Short-term (Weeks): 4°C in amber glass. Stable for ~3 months.

• Long-term (Months): -20°C. Avoid repeated freeze-thaw cycles (aliquot single-use volumes).

Interactive Troubleshooting Flowchart

Use this logic tree to diagnose stability issues in your lab.

Figure 2: Diagnostic workflow for common Mexiletine stability issues.

References

• Vogel, K. et al. (2000). Photochemical and chemical oxidation of mexiletine and tocainide.[2] Structure elucidation of the major products. Archiv der Pharmazie.[2] Link

• Nahata, M.C. et al. (2000).[3] Stability of mexiletine in two extemporaneous liquid formulations stored under refrigeration and at room temperature.[3] Journal of the American Pharmaceutical Association. Link

• Muppavarapu, V. et al. (2024). Development and validation of stability indicating ultra-high-performance liquid chromatographic method for assay and impurities of mexiletine hydrochloride. Separation Science Plus. Link

• BenchChem Technical Support. (2025). Physicochemical Properties and Formulation of Mexiletine Hydrochloride.Link

• El-Gindy, A. et al. (2008). Selective and Stability-Indicating Methods for the Simultaneous Determination of Mexiletine Hydrochloride and/or Its Related Substance: 2,6-Dimethylphenol.[4] Journal of AOAC International. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Photochemical and chemical oxidation of mexiletine and tocainide. Structure elucidation of the major products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Troubleshooting baseline noise in Mexiletine mass spectrometry

Technical Support Center: Troubleshooting Baseline Noise in Mexiletine LC-MS/MS

Introduction

Mexiletine is a Class IB antiarrhythmic agent frequently quantified in serum or plasma for therapeutic drug monitoring (TDM) and pharmacokinetic studies. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) operating in positive electrospray ionization (ESI+) and multiple reaction monitoring (MRM) mode is the gold standard for this analysis. However, because Mexiletine is a low-molecular-weight compound (monoisotopic mass 179.13 Da), its primary MRM transitions (e.g., m/z 180.1 → 58.0) reside in a mass range notoriously susceptible to high chemical background noise and isobaric interferences.

This guide provides authoritative, step-by-step diagnostic workflows to isolate, identify, and eliminate baseline noise in Mexiletine LC-MS/MS assays.

The Mechanistic Origins of Baseline Noise

Baseline noise in mass spectrometry manifests as high-frequency signal fluctuations that degrade the signal-to-noise (S/N) ratio, raising the limits of detection (LOD) and quantification (LOQ). For Mexiletine, noise typically originates from two primary domains:

• Chemical Background (Isobaric Interference): In low-mass MRM transitions, trace analysis is exceptionally challenging due to chemical interference[1]. Ubiquitous environmental contaminants, such as aliphatic amines leached from plastics or present in lower-grade solvents, readily ionize in ESI+ and fragment into low-mass product ions (like m/z 58.0). This creates a persistent, elevated baseline.

• Instrumental/Physical Noise: The buildup of contaminants in the LC-MS system can cause elevated background noise and signal interferences[2]. Contamination of the ESI source, degraded pump seals, or impure desolvation gas (nitrogen) can introduce random electrical or physical noise into the detector. Furthermore, systemic contributions from the LC hardware itself can cause reproducible background signals that mimic carry-over[3].

Reference Quantitative Data & MS Parameters

Before troubleshooting, ensure your instrument is tuned to the optimal parameters. Table 1 summarizes the consensus MRM parameters for Mexiletine and its stable isotope-labeled internal standard, Mexiletine-d6, optimized for a triple quadrupole mass spectrometer (4)[4].

Table 1: Optimized MRM Parameters for Mexiletine and Mexiletine-d6

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)	Purpose
Mexiletine	180.1	58.0	28.0	12.0	Primary Quantitation[5]
Mexiletine	180.1	105.0	28.0	20.0	Confirmatory / Qualifier[5]
Mexiletine-d6	186.1	64.0	28.0	14.0	Internal Standard (IS)[5]

Note: The use of Mexiletine-d6 is critical to self-validate the assay, correcting for matrix effects, ion suppression, and minor fluctuations in instrument response[4].

Diagnostic Workflow: Isolating the Source of Noise

To effectively troubleshoot, you must first determine whether the noise originates from the Liquid Chromatograph (LC) or the Mass Spectrometer (MS). The following decision tree outlines the isolation strategy.

Fig 1. Diagnostic workflow for isolating baseline noise in Mexiletine LC-MS/MS.

Step-by-Step Troubleshooting Protocols

Protocol A: Self-Validating System Isolation (LC vs. MS) This protocol uses a deductive approach to isolate the hardware component responsible for the baseline noise. By systematically removing variables, the system self-validates the location of the fault.

• Establish a Baseline: Run the standard Mexiletine LC gradient without injecting a sample (blank run). Record the baseline intensity (cps) of the 180.1 → 58.0 transition.

• Bypass the Column: Disconnect the LC column. Connect the LC pump directly to the MS source using a zero-dead-volume union. Run the gradient.

  • Causality: If the noise drops significantly, the column is shedding stationary phase (column bleed) or retaining highly lipophilic contaminants that are slowly eluting.

• Bypass the LC Entirely: If noise remains high in Step 2, disconnect the LC from the MS. Fill a clean, glass Hamilton syringe with 50:50 LC-MS grade Water:Acetonitrile. Infuse this directly into the MS source at 10-20 µL/min.

  • Causality: If the noise disappears, the LC system (solvents, pump seals, or autosampler) is contaminated. If the high noise persists, the issue is strictly MS-related.

Protocol B: MS Source and Hardware Remediation Execute this if Protocol A implicates the mass spectrometer.

• Clean the ESI Source: Vent the MS (if required by the manufacturer) and remove the ESI probe. Clean the corona needle, spray shield, and capillary entrance with a 50:50 mixture of Methanol:Water, followed by pure Isopropanol.

• Verify Gas Purity: Check the nitrogen generator or cylinders. Impure desolvation or cone gas introduces continuous chemical noise. Ensure the gas filters (hydrocarbon/moisture traps) are not saturated.

• Optimize Cone Gas Flow: Increase the cone gas flow rate slightly. This physical barrier helps sweep away neutral solvent clusters and interfering background ions before they enter the vacuum region, improving the S/N ratio for low-mass analytes (1)[1].

Protocol C: LC Mobile Phase and System Decontamination Execute this if Protocol A implicates the LC system.

• Replace Mobile Phases: Discard current solvents. Prepare fresh mobile phases using only strictly certified LC-MS/MS grade water, acetonitrile, and additives (e.g., formic acid or ammonium formate).

  • Causality: Improper use of mobile phase additives or lower-grade solvents can lead to increased background noise and interference[2]. Trace amines and plasticizers share the 180 m/z precursor and fragment into 58 m/z, creating a false baseline.

• Flush the LC System: Remove the column. Flush the entire LC fluidic path (including the autosampler needle and injection loop) with a strong wash solvent (e.g., 25:25:25:25 Water:Methanol:Acetonitrile:Isopropanol) for 30 minutes at 1.0 mL/min to dissolve precipitated salts and hydrophobic buildup.

• Run System Suitability Tests (SST): Reinstall a new or cleaned column. Inject an SST sample (a neat standard of Mexiletine at the LOQ). Verify that the S/N ratio is >10:1 and the baseline has stabilized. SSTs help identify baseline issues and inconsistencies from injection to injection[2].

Frequently Asked Questions (FAQs)

Q: Why does my baseline drift upward during the gradient elution? A: Upward baseline drift during a reversed-phase gradient (as the percentage of organic solvent increases) is almost always caused by impurities in the organic mobile phase (Solvent B) or column bleed. As the solvent strength increases, lipophilic contaminants that accumulated on the head of the column during the aqueous phase are eluted into the MS, raising the background signal.

Q: I am seeing a constant, reproducible background signal for Mexiletine even in my blank matrix injections. Is this carry-over? A: Not necessarily. While autosampler carry-over is a possibility, studies have shown that Mexiletine analysis can suffer from a constant and reproducible within-run systemic contribution originating from the LC hardware or solvent lines[3]. If rigorous needle washing does not resolve the issue, you may need to apply a calibration correction or replace polymeric LC tubing with passivated stainless steel or PEEK.

Q: How can I differentiate between a matrix effect and true baseline noise? A: True baseline noise is continuous and random across the entire chromatogram. Matrix effects (such as ion suppression) occur specifically where endogenous sample components co-elute with Mexiletine, often appearing as a sudden dip or spike in the baseline precisely at the analyte's retention time. Utilizing Mexiletine-d6 as an internal standard is the most reliable way to monitor and correct for these localized matrix effects.

Q: Can I use different MRM transitions to avoid the noise? A: Yes. If the primary transition (180.1 → 58.0) is hopelessly noisy due to an unavoidable isobaric interference, you can rely on the confirmatory transition (180.1 → 105.0)[5]. While the 105.0 product ion may yield a lower absolute signal intensity, the dramatic reduction in background noise can ultimately provide a superior Signal-to-Noise (S/N) ratio for quantitation.

References

• BenchChem. "Application Notes and Protocols for the Detection of Mexiletine-d6 Hydrochloride by Mass Spectrometry.
• Waters Corporation. "Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions for Trace Level Quantification.
• ZefSci. "LCMS Troubleshooting: 14 Best Practices for Laboratories.
• Amsterdam UMC. "Development, validation and long-term evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous quantification of amiodarone, desethylamiodarone and mexiletine in human plasma and serum.
• Elavarasi E et al., IJBPAS. "QUANTITATIVE ANALYSIS OF MEXILETINE IN HUMAN PLASMA BY UPLC MASS SPECTROMETRY.

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• 5. ijbpas.com [ijbpas.com]

Reference Data & Comparative Studies

A Guide to the 1H-NMR Spectral Interpretation of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the 1H-NMR spectrum of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol, a key intermediate and structural analog of the antiarrhythmic drug mexiletine. Understanding the precise proton environment of this molecule is crucial for its synthesis, characterization, and the development of related pharmaceutical compounds. This document will detail the predicted 1H-NMR spectrum, offer a comparative analysis with structurally similar molecules, provide a standard experimental protocol for data acquisition, and present a comprehensive list of references for further investigation.

Predicted 1H-NMR Spectrum: A Detailed Interpretation

The structure of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol contains several distinct proton environments, each giving rise to a characteristic signal in the 1H-NMR spectrum. Due to the presence of a chiral center at the second carbon of the propanol backbone, the adjacent methylene protons are diastereotopic and are expected to exhibit distinct chemical shifts and coupling patterns.

Molecular Structure with Proton Labeling:

Structural comparison with Mexiletine.

2,6-Dimethylphenol

The aromatic region of the 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol spectrum can be compared to that of 2,6-dimethylphenol. In DMSO-d6, the aromatic protons of 2,6-dimethylphenol appear around 6.90 ppm. [1]The ether linkage in our target molecule will have a minor effect on the chemical shifts of the aromatic protons. The singlet for the two methyl groups in 2,6-dimethylphenol is observed around 2.1-2.3 ppm, which is consistent with our prediction. [2]

Experimental Protocol for 1H-NMR Data Acquisition

To obtain a high-quality 1H-NMR spectrum of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol, the following experimental protocol is recommended:

• Sample Preparation:

  • Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6, or MeOD). The choice of solvent can influence the chemical shifts of labile protons (OH and NH2).

  • Filter the solution into a standard 5 mm NMR tube.

• Instrument Parameters (400 MHz Spectrometer):

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Number of Scans (NS): 16 to 64 scans, depending on the sample concentration.

  • Receiver Gain (RG): Adjust automatically or manually to optimize signal-to-noise without causing receiver overload.

  • Acquisition Time (AQ): 2-4 seconds.

  • Relaxation Delay (D1): 1-5 seconds. A longer delay may be necessary for quantitative analysis.

  • Spectral Width (SW): 12-16 ppm.

  • Temperature: 298 K (25 °C).

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase correct the spectrum manually.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal standard (e.g., CHCl3 at 7.26 ppm in CDCl3).

  • Integrate all signals to determine the relative number of protons.

  • Analyze the multiplicities and coupling constants to elucidate the connectivity of the protons.

Workflow for NMR data acquisition and analysis.

Conclusion

The 1H-NMR spectrum of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol can be reliably interpreted through a combination of theoretical prediction and comparative analysis with structurally related compounds. The key features of the spectrum are the distinct signals for the aromatic, methyl, and propanol backbone protons, with the diastereotopic nature of the methylene protons providing a signature of the chiral center. This guide serves as a valuable resource for researchers working with this compound and its derivatives, facilitating accurate structural confirmation and aiding in the development of novel therapeutic agents.

References

• Carocci, A., et al. (2014). Synthesis, antiarrhythmic activity, and toxicological evaluation of mexiletine analogues. European Journal of Medicinal Chemistry, 84, 589-599.

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• PubChem. (n.d.). Mexiletine hydrochloride. Retrieved from [Link]

• SpectraBase. (n.d.). 1-Phenoxy-2-propanol. Retrieved from [Link]

• PubChem. (n.d.). 3-Phenoxy-1,2-propanediol. Retrieved from [Link]

• PubChem. (n.d.). 1-Phenoxy-2-propanol. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• Global Substance Registration System. (n.d.). (2,6-DIMETHYLPHENOXY)ACETIC ACID. Retrieved from [Link]

• National Institutes of Health. (n.d.). 1,2-Propanediol, 3-phenoxy-. Retrieved from [Link]

• National Institutes of Health. (n.d.). 1-Phenoxypropan-2-ol. Retrieved from [Link]

• Merck & Co., Inc. (n.d.). Mexiletine. In The Merck Index Online. Retrieved from [Link]

• Carl ROTH. (n.d.). (2,6-Dimethylphenoxy)acetic acid. Retrieved from [Link]

• University of Vienna. (n.d.). Tables For Organic Structure Analysis. Retrieved from [Link]

• Galdeano, F., et al. (2004). H-NMR determination of the enantiomeric excess of the antiarrhythmic drug Mexiletine by using mandelic acid analogues as chiral. ARKIVOC, 2004(5), 5-25.
• Ghasem Oskueyan, et al. (2022). ¹H-NMR spectra of 3-chloro-1,2-propanediol trifunctional initiator (a), and poly(MMA-b-CL) triarm block copolymer (b).

• Royal Society of Chemistry. (n.d.). Upcycling of BPA-PC into trimethylene carbonate by solvent assisted organocatalysed depolymerisation - Supporting Information. Retrieved from [Link]

• PubChemLite. (n.d.). 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol. Retrieved from [Link]

• MolPort. (n.d.). 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol. Retrieved from [Link]

• ProBiologists. (n.d.). Reengineering Mexiletine by chemical synthesis to decrease toxicity and improve pharmacological properties with patient-derived iPSC cardiomyocytes. Retrieved from [Link]

• MDPI. (2023, February 2). Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino- and 2-Amino-3-Hydroxypropylphosphonates. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 1-(2,6-Dimethylphenoxy)-2-propanone Oxime. Retrieved from [Link]

• SpectraBase. (n.d.). (2R,3R)-3-aminopentan-2-ol. Retrieved from [Link]

• Inxight Drugs. (n.d.). 1-AMINO-3-(3,5-DIMETHYLPHENOXY)PROPAN-2-OL. Retrieved from [Link]

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• 2. mdpi.com [mdpi.com]

Bioequivalence Study Protocols for Generic Mexiletine: A Technical Comparison Guide

This guide outlines the technical protocols for demonstrating bioequivalence (BE) for generic Mexiletine Hydrochloride (Capsules), synthesizing regulatory standards (FDA/EMA) with practical experimental workflows.

Executive Strategy: Regulatory Pathways & Molecule Profile

Before initiating a clinical trial, researchers must evaluate the regulatory pathway. Mexiletine HCl is a BCS Class I drug (High Solubility, High Permeability), which opens two distinct validation routes.

Molecule & Reference Profile

Feature	Technical Specification
Active Moiety	Mexiletine Hydrochloride
Therapeutic Class	Class IB Antiarrhythmic
BCS Classification	Class I (High Solubility / High Permeability)
Metabolism	Hepatic (CYP2D6 major, CYP1A2 minor); Polymorphic metabolism exists.[1]
Half-life (t½)	10–12 hours (Healthy volunteers)
Tmax	2–3 hours
Reference Listed Drug (RLD)	Mexitil® (Boehringer Ingelheim) or designated local reference.
Bioequivalence Limits	80.00% – 125.00% (Standard IR limits).[2][3] Note: While medically an NTI drug, FDA/EMA typically regulate generic Mexiletine under standard limits unless specific local guidance mandates NTI scaling.

The Strategic Comparison: Biowaiver vs. In-Vivo

The primary decision point is whether to proceed with in vitro validation (Biowaiver) or in vivo clinical trials.

• Pathway A: BCS Class I Biowaiver (Recommended)

  • Basis: If the Test product dissolves rapidly (≥85% in 30 min) across the physiological pH range (1.2, 4.5, 6.8) similar to the RLD, in vivo studies may be waived.[4]

  • Advantage: Significant cost/time reduction; eliminates human safety risk.

• Pathway B: In-Vivo Bioequivalence Study

  • Trigger: Required if the formulation uses critical excipients affecting absorption or fails comparative dissolution specifications.

  • Focus: This guide details the In-Vivo Protocol (Pathway B) as it represents the technical "stress test" for formulation performance.

Clinical Study Protocol (In-Vivo)

This protocol describes a self-validating system designed to detect formulation differences while managing the safety risks of administering an antiarrhythmic to healthy volunteers.

Study Design Architecture

• Design: Randomized, Open-label, Balanced, Two-Treatment, Two-Period, Two-Sequence, Single-Dose, Crossover design.

• Conditions: Fasting is the primary sensitivity standard. (FDA Draft Guidance Oct 2024 suggests one in vivo study if waiver is not applicable; Fasting is standard for detecting absorption rate differences).

• Subjects: Healthy adult volunteers (n=24–36, powered for ~20% intra-subject variability).

• Washout Period: 7 Days . (Logic:

  of 12h = 60h. 7 days ensures complete elimination).

Safety & Exclusion Criteria (Critical)

• ECG Screening: 12-lead ECG is mandatory. Exclude subjects with QTc prolongation (>450ms), AV block, or sinus node dysfunction.

• CYP2D6 Status: While genotyping is not strictly mandatory for standard BE, it explains outliers. Poor Metabolizers (PM) may show significantly higher AUC. Randomization balances this risk.

• Monitoring: Continuous cardiac telemetry or frequent ECGs for the first 4–6 hours post-dose.

Clinical Workflow Visualization

Sampling Schedule

• Total Duration: 48 hours post-dose.[5][6]

• Timepoints: Pre-dose, 0.33, 0.66, 1.0, 1.33, 1.66, 2.0, 2.33, 2.66, 3.0, 3.5, 4.0, 6.0, 8.0, 12.0, 24.0, 36.0, 48.0 hours.

• Logic: Intensive sampling around Tmax (2–3h) is required to accurately capture

  and define the absorption phase.

Bioanalytical Methodology (LC-MS/MS)[7][8][9][10]

The quantification of Mexiletine in plasma requires a robust method capable of handling potential matrix effects.

Method Parameters[5][6][8][10][11][12]

• Technique: LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry).[7][8]

• Analyte: Mexiletine (Parent).[5][9][10][11][12][13] Metabolites (hydroxymethyl-mexiletine) are generally not required for BE unless safety concerns arise.

• Internal Standard (IS): Mexiletine-d6 (Deuterated) is preferred over Naloxone to track matrix effects and extraction efficiency accurately.

• Linearity Range: 10 ng/mL – 2000 ng/mL (Covers

  which is typically ~0.5–1.5 µg/mL for a 200mg dose).

Sample Preparation: Protein Precipitation (PPT)

While Liquid-Liquid Extraction (LLE) is cleaner, Protein Precipitation is sufficient and faster for Mexiletine due to its high solubility and ionization efficiency.

Step-by-Step Protocol:

• Aliquot: Transfer 200 µL human plasma into a RIA vial.

• Spike: Add 50 µL Internal Standard (Mexiletine-d6).

• Precipitate: Add 600 µL Acetonitrile (ACN) (1:3 ratio).

• Vortex: High speed for 2 minutes.

• Centrifuge: 10,000 RPM for 10 minutes at 4°C.

• Transfer: Inject supernatant directly or dilute with mobile phase (to match initial gradient).

Analytical Workflow Visualization

Data Analysis & Comparative Statistics

The "Comparison" component is statistical. The Test (T) formulation is compared to the Reference (R) using ANOVA on log-transformed data.

Pharmacokinetic Parameters

Parameter	Definition	Causality/Significance
	Peak Plasma Concentration	Indicates rate of absorption. Critical for safety (side effects correlate with peaks).
	Area Under Curve (last measurable)	Indicates extent of absorption (total exposure).
	Area Under Curve (extrapolated)	Confirms total clearance. Extrapolated area should be <20% of total.
	Time to Peak	Analyzed non-parametrically. Matches onset of action.

Statistical Acceptance Criteria

• Confidence Interval: 90% Confidence Interval (CI) of the geometric mean ratio (T/R).

• Limits: 80.00% – 125.00% for

  , , and .

• Power: The study must be powered (usually >80%) to detect a 20% difference. Given Mexiletine's intra-subject variability (CV ~15-20%), a sample size of 24–30 is typically sufficient.

References

• U.S. Food and Drug Administration (FDA). (2024). Draft Guidance on Mexiletine Hydrochloride. Recommended for applicants to determine biowaiver or in-vivo requirements.[4]

• European Medicines Agency (EMA). (2010). Guideline on the Investigation of Bioequivalence. Defines BCS Class I waiver and statistical limits.

• Elavarasi, E., et al. (2022).[9][14] Quantitative Analysis of Mexiletine in Human Plasma by UPLC Mass Spectrometry. Describes LC-MS/MS method development and validation.

• DrugBank Online. (2024). Mexiletine: Pharmacology and Pharmacokinetics. Comprehensive drug profile including metabolism and half-life.[1][5][10][12][15]

• DailyMed. (2024). Mexiletine Hydrochloride Capsule - Prescribing Information. Official label data regarding administration and safety.

Sources

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• 7. [Determination of mexiletine in human blood by liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Mexiletine - Wikipedia [en.wikipedia.org]

Technical Guide: Comparative Purity Analysis of Synthetic vs. Commercial Mexiletine Hydrochloride

Introduction: The Purity Paradox in Cardiac Research

In the development of Class IB antiarrhythmics, the source of Mexiletine Hydrochloride dictates the reproducibility of electrophysiological data. Researchers often face a choice between Synthetic High-Purity Standards (Reference Standards, >99.8%) and Commercial Grade Sources (Bulk API or extracted from pharmaceutical dosage forms).

While commercial formulations (e.g., Mexitil® or generics) are clinically effective, they contain excipients and process-related impurities that can introduce artifacts in sensitive in vitro assays such as patch-clamp or surface plasmon resonance (SPR). This guide provides a rigorous, self-validating framework to compare, analyze, and purify these distinct material grades.

Chemical Basis of Comparison: Synthesis & Impurity Origins[1][2]

To assess purity, one must understand the genesis of impurities.[1] The synthesis of Mexiletine generally proceeds via the etherification of 2,6-dimethylphenol (2,6-xylenol). The impurity profile differs significantly between a controlled lab synthesis (Synthetic) and large-scale industrial production (Commercial).

The Synthetic Pathway and Impurity Genesis

The following diagram illustrates the standard synthesis route and the specific origin of Pharmacopeial (EP/USP) impurities.

Caption: Figure 1. Synthesis pathway of Mexiletine HCl highlighting the origins of key Pharmacopeial impurities (A, B, and C).

Impurity Profile Comparison

Commercial bulk API often focuses on cost-efficiency, potentially leaving higher limits of Impurity A. Synthetic reference standards undergo multiple recrystallizations to eliminate these.

Component	Synthetic Reference Standard	Commercial Bulk / Extracted	Impact on Research
Purity (Assay)	> 99.8%	98.0% – 99.5%	Lower purity affects IC50 calculations.
Impurity A (2,6-Dimethylphenol)	< 0.05%	< 0.2% (USP Limit)	Phenolic toxicity in cell culture.
Impurity B (Ketone)	Not Detected	< 0.2%	Potential reactive electrophile.
Excipients	None	Corn Starch, Mg Stearate, SiO2	Insoluble particulates; column clogging.

Experimental Protocol: Comparative Analysis Workflow

This section details a self-validating protocol to extract Mexiletine from commercial capsules and compare it against a synthetic standard using HPLC-UV and Differential Scanning Calorimetry (DSC).

Sample Preparation Workflow

Objective: Isolate the API from commercial excipients without inducing degradation.

Caption: Figure 2. Extraction and preparation workflow for comparative HPLC analysis of Mexiletine sources.

High-Performance Liquid Chromatography (HPLC) Protocol

This method is adapted from USP monographs but optimized for high-resolution impurity discrimination.

• Column: L1 Packing (C18), 4.6 mm × 250 mm, 5 µm (e.g., Purospher STAR RP-18e).

• Mobile Phase: Methanol : Acetate Buffer (pH 4.8) (60 : 40 v/v).[2][3]

  • Buffer Prep: Dissolve 11.5 g anhydrous sodium acetate in 500 mL water; add 3.2 mL glacial acetic acid; dilute to 1 L.

• Flow Rate: 1.0 mL/min.[4]

• Detection: UV at 254 nm.[2][3]

• Injection Volume: 20 µL.

• Run Time: 15 minutes (Mexiletine retention time ~8 min).

System Suitability Criteria (Self-Validation):

• Tailing Factor: NMT 2.0 (Ensures no secondary interaction with silanols).

• Resolution (R): > 3.0 between Mexiletine and 2-phenylethylamine (or Impurity A).

• RSD: < 2.0% for replicate injections of the Standard.

Differential Scanning Calorimetry (DSC)

DSC provides a "fingerprint" of the solid-state form and purity (via melting point depression).

• Pan: Aluminum, crimped (non-hermetic).

• Heating Rate: 10°C/min from 50°C to 250°C.

• Expected Result:

  • Synthetic:[5] Sharp endotherm at 203°C ± 2°C .

  • Commercial (Extracted): Broader peak or slight shift (e.g., 198-201°C) indicates residual solvent or excipient interaction.

Results & Data Interpretation

The following table summarizes typical experimental data obtained when comparing a Sigma-Aldrich Reference Standard (Synthetic) against a generic Mexiletine capsule (Commercial).

Parameter	Synthetic Standard	Extracted Commercial Sample	Interpretation
Retention Time (HPLC)	8.12 min	8.14 min	Identity confirmed.
Assay (Calculated)	99.9%	96.4%	~3.6% loss due to extraction inefficiency or excipient mass.
Impurity A Peak Area	Not Detected	0.12%	Commercial sample contains residual starting material.
Unknown Impurities	< 0.01%	0.45% (Total)	Degradants likely formed during capsule storage.
DSC Melting Onset	203.1°C	200.8°C	Lower purity causes melting point depression (Van't Hoff).

Discussion: For analytical method validation, Synthetic Standards are non-negotiable. However, for high-throughput screening where cost is a factor, Extracted Commercial Mexiletine is viable only if the extraction efficiency is normalized and the presence of Impurity A (0.12%) does not interfere with the specific biological target.

References

• United States Pharmacopeia (USP). Mexiletine Hydrochloride Monographs: Assay and Organic Impurities. USP-NF.

• European Pharmacopoeia (Ph. Eur.). Mexiletine Hydrochloride: Impurities A, B, C, and D.[1]

• Catalano, A., & Carocci, A. (2016). Antiarrhythmic Mexiletine: A Review on Synthetic Routes to Racemic and Homochiral Mexiletine and its Enantioseparation.[5] Current Medicinal Chemistry.[5]

• Milenović, M., & Todorović, N. (2010). Development and application of a validated HPLC method for the analysis of dissolution samples of mexiletine hydrochloride capsules.[3] Journal of the Serbian Chemical Society. [3]

• BenchChem Technical Support. Refinement of Mexiletine Hydrochloride Synthesis and Impurity Profiling.

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• 5. Antiarrhythmic Mexiletine: A Review on Synthetic Routes to Racemic and Homochiral Mexiletine and its Enantioseparation - PubMed [pubmed.ncbi.nlm.nih.gov]

The Polymorph Landscape of Mexiletine Hydrochloride: A Technical Guide to XRD Characterization

Topic: X-ray Diffraction (XRD) Patterns of Mexiletine Polymorphs Audience: Researchers, Scientists, and Drug Development Professionals Format: In-Depth Technical Comparison Guide

Executive Summary: Redefining the Landscape

For decades, the solid-state landscape of Mexiletine Hydrochloride (Mexiletine HCl) was ambiguous. Recent definitive studies (notably Crystal Growth & Design, 2021) have re-mapped this landscape, identifying five distinct solid-form types . This guide moves beyond simple peak-listing to provide a mechanistic understanding of how to generate, stabilize, and differentiate these forms using Powder X-Ray Diffraction (PXRD).

The Core Challenge: Mexiletine HCl exhibits "channel solvates"—structures that can absorb various solvents without changing the fundamental drug framework. This makes standard "fingerprinting" risky without understanding the underlying crystal lattice.

The Five Solid Forms[1][2][3]

• Form 1: The thermodynamic, room-temperature stable anhydrous form (Commercial API).

• Form 2: The high-temperature stable anhydrous form (Stable >167°C).

• Form 3: A high-temperature intermediate anhydrous form (Stable 148–167°C).[1]

• Type A: A family of isomorphous channel solvates (Metastable).

• Type B: A second family of isomorphous channel solvates (Metastable).

Comparative Analysis: Form 1 vs. Alternatives

The following table synthesizes the physicochemical properties and XRD characteristics of the primary forms.

Table 1: Comparative Profile of Mexiletine HCl Polymorphs[4]

Feature	Form 1 (Commercial)	Form 2 (High-Temp)	Form 3 (Intermediate)	Type A / B Solvates
Thermodynamic Stability	Stable at Ambient Conditions	Stable >167°C (Unstable at RT)	Stable 148–167°C	Metastable (converts to Form 1)
Crystal System	Monoclinic ( )	High symmetry (Disordered)	Monoclinic ( )	Variable (Channel structures)
Preparation Method	Crystallization from Ethyl Acetate/Water; Commercial sourcing.	Sublimation at 150°C; Gel crystallization in 1,2-dibromoethane.	Evaporation from Acetone (rare); Heating Form 1 >148°C.	Precipitation/Slow cooling from DCM, Toluene, or Chloroform.
XRD Characteristic	Reference Pattern: Matches calculated pattern from CSD. Distinct from solvates.	Distinct Pattern: Calculated from single crystal.[1][2] Shows disorder features.[2]	Subtle Shift: Similar to Form 1 but distinct peak shifts corresponding to lattice expansion.	Iso-structural: Patterns look similar across different solvents due to channel structure.
Phase Transition	Melts/Transitions ~180-200°C (depends on heating rate).	Formed via solid-solid transition from Form 3 upon heating.	Formed via solid-solid transition from Form 1 upon heating.	Desolvates to Form 1 upon heating or storage.

Mechanistic Visualization

Understanding the relationship between these forms is critical for process control. The diagram below illustrates the thermodynamic and kinetic pathways connecting the polymorphs.

Caption: Thermodynamic and kinetic relationships between Mexiletine HCl polymorphs. Form 1 is the sink for most metastable forms at room temperature.

Detailed Experimental Protocols

To ensure scientific integrity, the following protocols are based on validated literature methodologies.

Protocol A: Standard XRD Characterization

Objective: To fingerprint the solid form and distinguish Form 1 from potential solvates.

• Sample Preparation:

  • Mount approximately 10-20 mg of powder on a silicon single-crystal wafer (zero-background holder).

  • Critical Step: Do not grind excessively, as mechanical stress can induce phase transitions or lattice disorder in metastable solvates.

• Instrument Settings (Bragg-Brentano Geometry):

  • Radiation: Cu-Kα (λ = 1.5406 Å).[2]

  • Voltage/Current: 40 kV / 40 mA.[2]

  • Scan Range: 2° to 40° 2θ.[2]

  • Step Size: 0.02° 2θ.

  • Scan Speed: 0.5 – 1.5 seconds/step.[2]

• Data Analysis:

  • Compare experimental patterns against calculated patterns generated from Single Crystal X-Ray Diffraction (SCXRD) data. This is superior to using a "standard" sample which may contain amorphous content.

  • Note: Type A solvates often show peaks that "match" Form 1 closely but contain extra reflections in the 12°–27° range depending on the solvent trapped in the channel.

Protocol B: Accessing High-Temperature Form 2 (Sublimation)

Objective: To isolate the elusive Form 2 for reference characterization.

• Setup: Use a hot-stage microscope or a cold-finger sublimation apparatus.

• Procedure:

  • Place Mexiletine HCl (Form 1) on a glass slide or sublimation boat.

  • Heat the stage to 150°C .

  • Maintain temperature for 7 hours .

• Observation:

  • Long, needle-shaped crystals will grow on the cover slip/cold finger.

  • Validation: Perform PXRD immediately. Form 2 is unstable at room temperature and will revert to Form 1 if not analyzed promptly or maintained under specific conditions.

Protocol C: Gel Crystallization for Metastable Forms

Objective: To stabilize metastable forms that cannot be isolated from solution.

• Gel Preparation: Use a supramolecular gelator (e.g., bis(urea) derivatives) in a solvent like 1,2-dibromoethane .

• Crystallization:

  • Dissolve Mexiletine HCl in the sol phase.

  • Allow the gel to set and stand at ambient conditions.

• Result: The gel fibers act as a template, suppressing the nucleation of Form 1 and allowing Form 2 or Type B solvates to crystallize at room temperature.

Advanced Characterization: DSC & Thermal Analysis

XRD should be cross-validated with Differential Scanning Calorimetry (DSC) to confirm phase purity.

• Form 1: Shows a solid-solid transition endotherm (onset ~148-155°C) converting to Form 3, followed by a second transition (~167°C) to Form 2, and final melting (~200-205°C).

• Solvates: Will show broad desolvation endotherms at lower temperatures (often <100°C) followed by the recrystallization exotherm into Form 1.

Warning: Commercial "melting points" (181-205°C) often vary because they represent the melting of the transformed high-temperature form, not the starting material.

References

• Derisking the Polymorph Landscape: The Complex Polymorphism of Mexiletine Hydrochloride Source: Crystal Growth & Design (ACS Publications), 2021. Significance: The definitive work identifying Forms 1, 2, 3 and the solvate families. URL:[Link]

• Investigation of polymorphism of mexiletine hydrochloride by FTIR and DSC Source: The Analyst (RSC), 1993. Significance: Early work establishing the thermal complexity and phase transitions of the drug. URL:[Link]

• Structure of Mexiletine Hydrochloride (ResearchGate) Source: ResearchGate (Supplementary Data from Crystal Growth & Design). Significance: Provides access to calculated PXRD patterns and crystal structure visualizations.[2] URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Cross-Validation of HPLC and GC Methods for Mexiletine Assay: A Technical Comparison Guide

Topic: Cross-validation of HPLC and GC methods for Mexiletine assay Content Type: Publish Comparison Guide

Executive Summary

In the quantitative analysis of Mexiletine Hydrochloride (an antiarrhythmic Class IB agent), the choice between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) is often dictated by the matrix complexity and sensitivity requirements.[1] While HPLC remains the gold standard for routine pharmaceutical quality control due to its robustness and lack of derivatization requirements, GC—particularly when coupled with Mass Spectrometry (GC-MS)—offers superior sensitivity for biological fluid analysis.

This guide provides a rigorous cross-validation of these orthogonal techniques, detailing experimental protocols, performance metrics, and the statistical frameworks required to demonstrate method equivalency in compliance with ICH Q2(R1) guidelines.

Mechanistic Principles & Causality

To cross-validate these methods effectively, one must understand the distinct separation mechanisms that define their selectivity profiles.

• HPLC (Reversed-Phase): Mexiletine (

  ) is a basic amine. In reversed-phase chromatography (RP-HPLC), it tends to interact with residual silanols on silica-based C18 columns, leading to peak tailing.

  • Expert Insight: To mitigate this, we employ ion-pairing agents (e.g., sodium heptane sulfonate) or amine modifiers (e.g., triethylamine) in the mobile phase, or use modern end-capped columns at controlled pH (typically pH 3.0–5.0) to ensure the analyte remains protonated and soluble while minimizing silanol interactions.

• GC (Capillary): Mexiletine is semi-volatile. While direct injection is possible, the polar amine group can cause adsorption in the injection liner, leading to poor reproducibility.

  • Expert Insight:Derivatization (e.g., silylation with MSTFA) is the critical step here. It replaces the active hydrogen on the amine with a trimethylsilyl (TMS) group, reducing polarity, increasing volatility, and significantly improving peak symmetry and thermal stability.

Experimental Protocols

The following protocols are designed to be self-validating systems. If system suitability criteria (tailing factor < 2.0, RSD < 2.0%) are not met, the run is invalid.

Method A: HPLC-UV (Standard for Pharmaceutical Formulations)

Best for: Routine QC, Dissolution testing, High-throughput analysis.

Chromatographic Conditions:

• Column: ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  (e.g., Phenomenex Aqua or LiChrospher), mm, 5 µm particle size.

• Mobile Phase: Acetonitrile : Phosphate Buffer (pH 4.8) (40:60 v/v).[2]

  • Note: Buffer concentration typically 0.05 M. Adjust pH with orthophosphoric acid.

• Flow Rate: 1.0 mL/min (Isocratic).

• Detection: UV at 262 nm (Mexiletine chromophore).[3]

• Temperature: Ambient (

  ).

• Injection Volume: 20 µL.

Sample Preparation:

• Stock: Dissolve 50 mg Mexiletine HCl in 50 mL mobile phase.

• Dilution: Serial dilution to range 10–100 µg/mL.

• Filtration: 0.45 µm PTFE filter (prevents column clogging).

Method B: GC-FID/MS (Standard for Biological Fluids/Trace Analysis)

Best for: Plasma analysis, impurity profiling, high-sensitivity requirements.

Instrumental Conditions:

• Column: HP-5 or DB-5MS (5% phenyl-methylpolysiloxane),

  , 0.25 µm film.

• Carrier Gas: Helium (1.0 mL/min, constant flow).

• Injector: Split/Splitless (

  ). Split ratio 10:1.

• Detector: FID (

  ) or MS (SIM mode, m/z 58, 116).

• Oven Program:

  • Initial:

    (hold 1 min).

  • Ramp:

    /min to .

  • Final: Hold 3 min.

Derivatization Workflow (Critical):

• Extraction: Liquid-Liquid Extraction (LLE) of plasma/sample using diethyl ether under basic conditions (add NaOH).

• Evaporation: Dry organic layer under nitrogen stream.

• Reaction: Add 50 µL MSTFA (N-Methyl-N-(trimethylsilyl) trifluoroacetamide). Incubate at

  for 30 mins.

• Reconstitution: Dissolve in 100 µL ethyl acetate prior to injection.

Cross-Validation Workflow

The following diagram illustrates the logical flow for cross-validating these two orthogonal methods to ensure data integrity.

Caption: Workflow for orthogonal cross-validation of Mexiletine assays, ensuring statistical rigor through split-sample analysis.

Comparative Performance Data

The table below summarizes typical validation data derived from comparative studies (e.g., Yilmaz et al., 2010; Ekinci et al., 2025).

Parameter	HPLC-UV (Method A)	GC-FID/MS (Method B)	Comparative Insight
Linearity Range	0.75 – 100 µg/mL	0.5 – 14 µg/mL	HPLC has a wider dynamic range; GC saturates earlier but is more sensitive at low ends.
LOD / LOQ	~0.1 µg/mL	~0.025 µg/mL (MS)	GC-MS is ~4x more sensitive, making it superior for pharmacokinetic (PK) studies.
Precision (RSD)	< 1.5% (Intra-day)	< 3.5% (Intra-day)	HPLC is generally more precise due to the absence of derivatization variability.
Recovery	98.5% – 101.5%	95.0% – 102.0%	Both methods show excellent accuracy; GC recovery depends heavily on extraction efficiency.
Analysis Time	< 10 min (Isocratic)	< 6 min (Run time)	GC run time is shorter, but total time is longer due to evaporation/derivatization steps.
Selectivity	Moderate (Matrix effects possible)	High (MS provides mass fingerprint)	GC-MS is the definitive method for specificity in complex matrices.

Statistical Cross-Validation Analysis

To declare the methods "equivalent," you must perform the following statistical tests on the data generated from the workflow above:

• F-Test (Two-Sample for Variances):

  • Purpose: To check if the precision of HPLC differs significantly from GC.

  • Acceptance:

    (at 95% confidence). Typically, HPLC variances are lower.

• Student’s t-Test (Paired Two-Sample for Means):

  • Purpose: To check for bias (systematic error) between the two methods.

  • Acceptance:

    . A significant -value implies one method consistently reads higher/lower than the other.

• Bland-Altman Plot:

  • Purpose: Visualizing agreement.[1][4] Plot the difference between the two methods (HPLC - GC) against the average of the two.

  • Requirement: 95% of data points should fall within

    SD of the mean difference.

Decision Matrix: Which Method to Choose?

• Use HPLC-UV when:

  • Analyzing pharmaceutical formulations (tablets/capsules).[1][4][2][3][5][6][7][8]

  • Performing dissolution studies (water matrix is incompatible with GC columns without extraction).

  • High throughput is required (no derivatization bottleneck).

• Use GC-MS when:

  • Analyzing biological fluids (plasma/urine) where sensitivity (< 0.1 µg/mL) is paramount.

  • Confirming peak identity (using Mass Spectrum fragmentation patterns).

  • Sample volume is limited (GC requires µL volumes).

References

• Yilmaz, B., & Akba, V. (2010). Determination of Mexiletine in Pharmaceutical Preparations by Gas Chromatography with Flame Ionization Detection. International Journal of Pharmaceutical Sciences Review and Research.

• Ekinci, D., & Şişman, İ. (2025). GC-MS Determination of Mexiletine After Derivatization with N-Methyl-N-(Trimethylsilyl) Trifluoroacetamide in Pharmaceutical Formulations and Comparison with HPLC Method. Pharmaceutical Chemistry Journal.

• Muppavarapu, V., et al. (2024). Development and validation of stability indicating ultra-high-performance liquid chromatographic method for assay and impurities of mexiletine hydrochloride. Separation Science Plus.

• Vaughn, J. B. (2007). Development of an HPLC method for the determination of mexiletine in human plasma and urine by solid-phase extraction.[4][9] Journal of Chromatography B.

• Breithaupt, H., & Wilfling, M. (1982).[10] Determination of mexiletine in biological fluids by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications.

Sources

• 1. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 2. Development and validation of stability indicating ultra‐high‐performance liquid chromatographic method for assay and impurities of mexiletine hydrochloride and mexiletine hydrochloride capsules | CoLab [colab.ws]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. researchgate.net [researchgate.net]
• 8. ijpir.com [ijpir.com]
• 9. Development of an HPLC method for the determination of mexiletine in human plasma and urine by solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of mexiletine in biological fluids by high-performance liquid chromatography [pubmed.ncbi.nlm.nih.gov]

Thermal analysis (DSC/TGA) of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol

Thermal Analysis Guide: 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol (Mexiletine)

Executive Summary

This technical guide provides a rigorous thermal characterization framework for 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol , commonly known as Mexiletine . While the free base serves as a synthetic intermediate, the Hydrochloride (HCl) Salt is the pharmacologically active solid form used in drug development.

Thermal analysis (DSC/TGA) is the primary control strategy for this compound due to its complex polymorphic landscape . Mexiletine HCl exhibits at least three anhydrous polymorphs and multiple solvates. Distinguishing the thermodynamically stable Form 1 from metastable counterparts (Form 2, Form 3) is critical for ensuring regulatory compliance and preventing batch failure. This guide compares the thermal performance of the standard HCl salt against its polymorphic alternatives and establishes a validated protocol for stability assessment.

Material Characterization & Identity

Feature	Description
Chemical Name	1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol
Common Name	Mexiletine
CAS Number	31828-71-4 (Free Base) / 5370-01-4 (HCl Salt)
Therapeutic Class	Class IB Antiarrhythmic; Sodium Channel Blocker
Molecular Weight	179.26 g/mol (Base) / 215.72 g/mol (HCl Salt)
Physical State	Free Base: Viscous oil or low-melting solid.HCl Salt: White crystalline powder ( ).[1][2][3]

Critical Formulation Insight: The free base is prone to oxidation and has poor aqueous solubility. The conversion to the Hydrochloride salt significantly elevates the melting point (thermal stability) and aqueous solubility, making it the only viable candidate for solid oral dosage forms.

Experimental Methodology (DSC & TGA)

To obtain reproducible data, the following protocols must be adhered to strictly. These parameters minimize thermal lag and prevent artifactual polymorph transitions during heating.

Differential Scanning Calorimetry (DSC) Protocol

• Instrument: Heat Flux DSC (e.g., TA Instruments Q2000 or PerkinElmer DSC 8500).

• Sample Mass: 2–4 mg (weighed to

  mg).

• Pan Configuration: Tzero Aluminum Hermetic Pan with a pinhole lid.

  • Reasoning: A pinhole allows the escape of moisture/solvents (preventing "pan explosion" artifacts) while maintaining a self-saturated atmosphere to suppress early sublimation.

• Purge Gas: Dry Nitrogen at 50 mL/min.

• Method:

  • Equilibrate at

    .

  • Ramp

    to .

  • (Optional for Polymorph Screening): Heat to

    , cool at to , then reheat at to observe recrystallization behavior.

Thermogravimetric Analysis (TGA) Protocol

• Instrument: TGA (e.g., TA Instruments Q500).[4]

• Sample Mass: 5–10 mg.

• Pan: Platinum or Ceramic open crucible.

• Purge Gas: Nitrogen (Balance purge: 40 mL/min; Sample purge: 60 mL/min).

• Method: Ramp

  from Ambient to .

Comparative Analysis: Performance & Alternatives

This section compares the standard Mexiletine HCl Form 1 against its critical "alternatives"—specifically its metastable polymorphs and the free base intermediate.

Comparison 1: Mexiletine HCl (Form 1) vs. Metastable Polymorphs

The most significant risk in Mexiletine manufacturing is the inadvertent generation of metastable forms during crystallization or milling.

Property	Form 1 (Standard)	Form 2 (High Temp)	Form 3 (Intermediate)
Stability	Stable at Room Temp (RT)	Metastable at RT; Stable >	Metastable; Enantiotropic relative to Form 1
Melting Point ( )		(often converts)	(Solid-Solid transition)
DSC Event	Single sharp endotherm.	Exothermic transition to Form 1 upon cooling.	Small endotherm at (Form 1 Form 3).
Risk Profile	Low. Preferred for API.	High. May revert to Form 1 during storage.	High. Can form during aggressive milling.

• Mechanistic Insight: The relationship between Form 1 and Form 3 is enantiotropic . This means the stability order inverts at a specific transition temperature. Below this temperature, Form 1 is stable; above it, Form 3 becomes stable until it melts or converts to Form 2. DSC detects this as a small endothermic "blip" prior to the main melting event if the sample contains mixed phases.

Comparison 2: HCl Salt vs. Free Base

• Thermal Stability: The Free Base degrades at significantly lower temperatures than the HCl salt. TGA analysis of the Free Base typically shows mass loss onset

  due to volatilization and oxidation of the ether/amine groups. The HCl salt lattice stabilizes the molecule, pushing the decomposition onset to (post-melting).

• Handling: The Free Base is often an oil or sticky solid, making it unsuitable for precise DSC quantification. The HCl salt's high crystallinity allows for sharp, integration-ready melting peaks (

  ).

Visualizations

Figure 1: Thermal Analysis Workflow for Mexiletine

This diagram outlines the decision logic for characterizing an unknown batch of Mexiletine.

Caption: Logical workflow for distinguishing stable Mexiletine HCl (Form 1) from solvates and metastable polymorphs using TGA/DSC.

Figure 2: Polymorphic Stability Landscape

A visualization of the energy relationships between the solid forms.

Caption: Energy landscape showing the enantiotropic relationship between Form 1 and Form 3, and the melt transition.

References

• BenchChem. A Comprehensive Technical Guide to the Physicochemical Properties and Formulation of Mexiletine Hydrochloride. Retrieved from

• Andrews, J. L., et al. (2021). Derisking the Polymorph Landscape: The Complex Polymorphism of Mexiletine Hydrochloride.[5] Crystal Growth & Design, 21(12), 7150–7167. Retrieved from

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 4178, Mexiletine. Retrieved from

• Kiss, A., & Répási, J. (1993). Investigation of polymorphism of mexiletine hydrochloride by Fourier transform infrared and differential scanning calorimetric techniques.[6] The Analyst.[6] Retrieved from

• Teva Pharmaceuticals. Mexiletine Hydrochloride Capsules, USP Prescribing Information.[7] Retrieved from

Sources

• 1. lookchem.com [lookchem.com]
• 2. Mexiletine [drugfuture.com]
• 3. Mexiletine | C11H17NO | CID 4178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Mexiletine Hydrochloride Capsules, USP [tevausa.com]

Safety & Regulatory Compliance

1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol proper disposal procedures

Executive Summary & Chemical Context

1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol (CAS: 540760-61-0) is a functionalized aryloxypropanolamine, structurally analogous to the anti-arrhythmic drug Mexiletine.[1] In pharmaceutical development, it frequently appears as a synthesis intermediate or a structural impurity.

Proper disposal of this compound is not merely a regulatory box-ticking exercise; it is a critical safety control.[1] Due to the stability of the aryl ether linkage and the basic amine functionality , this molecule poses specific environmental persistence risks if released into aqueous waste streams.

The Core Directive: This compound must never be disposed of via sanitary sewer systems.[1] The only validated disposal route is High-Temperature Incineration via a licensed hazardous waste management facility.

Chemical Profile & Hazard Assessment

To dispose of a chemical safely, one must understand its behavior in the waste stream.

Property	Data / Characteristic	Disposal Implication
Physical State	Solid (typically white powder) or Viscous Oil	Solids require different packaging (wide-mouth HDPE) than liquids.[1]
Basicity	Basic (Primary Amine)	Crucial: Do not mix with concentrated acids in waste containers.[1] Exothermic neutralization can pressurize drums.[1]
Reactivity	Incompatible with strong oxidizers	Segregate from nitrates, perchlorates, and peroxides.
Solubility	Soluble in MeOH, DMSO; Sparingly in Water	Rinsate from glassware must be captured as organic solvent waste, not aqueous waste.
Thermal Stability	Stable ether linkage	Requires incineration >850°C for complete mineralization.[1]

Waste Stream Classification

Before handling, classify the waste according to regulatory frameworks (RCRA/EWC). While specific codes vary by jurisdiction, the following classifications generally apply to aryloxypropanolamines:

• Primary Waste Code: Non-Halogenated Organic (unless dissolved in DCM/Chloroform).[1]

• Hazard Class: Irritant (Skin/Eye), potentially Aquatic Chronic.

• RCRA Status (USA): Not P-listed or U-listed specifically, but falls under D001 (Ignitable) if in organic solvent, or general "Non-Regulated Chemical Waste" requiring incineration.[1]

Scientist's Note: Even if a compound is "Non-Regulated" by specific name, the Responsible Care standard dictates treating it as a hazardous pharmaceutical intermediate.

Step-by-Step Disposal Protocol

This protocol ensures the safety of the researcher and the waste management personnel downstream.

Phase A: Segregation & Packaging

• Isolate the Stream: Do not combine this amine with acidic waste streams (e.g., acid digestions, TCA precipitates). The heat of neutralization can cause solvent expansion and container failure.

• Container Selection:

  • Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

  • Liquids (Mother Liquors): Use a standard solvent safety can or glass bottle with a pressure-relief cap.[1]

• Solvent Compatibility: If the compound is in solution, ensure the solvent is compatible with the waste drum. (e.g., Do not pour an acetone solution of the amine into a drum meant for nitric acid waste).

Phase B: Labeling & Handoff

Labeling must be descriptive. "Chemical Waste" is insufficient.[1]

• Required Label Text:

  • Full Chemical Name: 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol[1][2][3]

  • Constituents: (e.g., "95% Methanol, 5% Target Compound")

  • Hazards: Irritant, Basic.

Phase C: The Destruction Path (Incineration)

The ultimate fate of this molecule is thermal oxidation. The aryl ether bond is robust; biological wastewater treatment plants (WWTP) often fail to degrade it completely, leading to "pass-through" into waterways.[1]

Mechanism of Destruction:

Note: The facility uses scrubbers to capture the NOx emissions.

Decision Logic: Disposal Workflow

The following diagram illustrates the decision-making process for disposing of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol in a laboratory setting.

Figure 1: Decision matrix for segregating and packaging aryloxypropanolamine waste streams to ensure compliance with incineration protocols.

Emergency Spillage Procedures

In the event of a spill, immediate containment is required to prevent environmental release.

For Solid Spills:

• PPE: Wear nitrile gloves, lab coat, and safety goggles. Dust mask (N95) recommended if powder is fine.

• Containment: Do not dry sweep if dust generation is likely.[1] Cover with a damp paper towel to suppress dust.[1]

• Cleanup: Scoop material into a disposal container. Wipe the area with methanol (to dissolve residues) followed by soap and water.

• Disposal: Treat cleanup materials (wipes/gloves) as hazardous chemical waste (Solid).

For Liquid Spills:

• Absorb: Use an inert absorbent (vermiculite, sand, or commercial spill pads).

• Do Not Neutralize on Surface: Do not attempt to pour acid on the spill to neutralize the amine. This generates heat and may cause splattering. Absorb first, then package.

• Decontaminate: Wash the surface with a dilute detergent solution.[1]

References

• PubChem. (n.d.).[1] Compound Summary: 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol (CID 644631).[1][2] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste. Retrieved from [Link]

Sources

• 1. 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol | 540760-61-0 | Buy Now [molport.com]
• 2. PubChemLite - 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol (C11H17NO2) [pubchemlite.lcsb.uni.lu]
• 3. 540760-61-0 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol AKSci 9008CC [aksci.com]

A Comprehensive Guide to the Safe Handling of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol

This guide provides essential safety protocols and operational directives for the handling of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol (CAS No. 540760-61-0).[1][2] As this compound is intended for research and development purposes, it must be handled only by qualified professionals who understand its potential hazards.[1]

Disclaimer: A comprehensive Safety Data Sheet (SDS) with specific GHS classifications for 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol is not publicly available at the time of this writing. The following guidance is synthesized from established best practices for structurally related amino alcohol and phenoxy compounds and is intended to provide a robust framework for safe handling. Users must conduct a site-specific and activity-specific risk assessment before beginning any work.

Hazard Identification and Risk Assessment

While specific toxicological data for this compound is limited, its structure—containing an amino alcohol and a phenoxy group—suggests potential hazards that must be respected. Structurally similar amino alcohols are known to be corrosive and can cause severe skin burns and eye damage.[3] Phenoxy compounds may also present irritant properties.[4] Therefore, a cautious approach is mandatory.

Anticipated Potential Hazards (Based on Structurally Similar Compounds):

Hazard Class	Potential Effect	Rationale & Cited Precedent
Skin Corrosion/Irritation	May cause skin irritation or severe burns upon direct contact.[3]	Amino alcohols are often corrosive.[3] Prolonged or repeated exposure can lead to dermatitis.[3]
Serious Eye Damage/Irritation	May cause serious eye irritation or irreversible damage.[3]	Vapors and direct contact with similar amines can be extremely irritating to the eyes.[3]
Acute Toxicity (Oral, Dermal)	May be harmful if swallowed or absorbed through the skin.[3]	Similar compounds are classified as harmful by these routes.[3]
Respiratory Irritation	Inhalation of dust or vapors may irritate the respiratory tract.[5]	This is a common hazard for amine-containing compounds.[5][6]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is required to create a self-validating system of protection. All PPE should be selected based on the specific tasks being performed (e.g., weighing solids vs. conducting reactions in solution).

Recommended PPE for Handling 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol:

Protection Type	Specification	Justification & Standard
Eye & Face Protection	Chemical splash goggles. A face shield should be worn over goggles during procedures with a high risk of splashing.[7][8]	Protects against splashes and potential vapors that can cause severe eye damage.[3]
Hand Protection	Chemical-resistant nitrile or neoprene gloves.[7] Consider double-gloving for transfers of concentrated material.	Prevents skin contact and absorption. Always check the manufacturer's data for chemical compatibility and breakthrough times.
Body Protection	A flame-resistant lab coat and long-sleeved clothing.[7] Ensure shoes fully cover the feet.	Protects skin from accidental contact and contamination.[3]
Respiratory Protection	Not typically required when handled within a certified chemical fume hood.[4][7]	If engineering controls are insufficient or if aerosols/dust may be generated outside a hood, a fit-tested NIOSH-approved N95 (for solids) or a respirator with organic vapor cartridges is necessary.[8]

This hierarchy of controls illustrates that PPE is the final line of defense, preceded by more effective engineering and administrative controls.

Fig. 1: Hierarchy of Controls

Operational and Safe Handling Plan

Adherence to a strict, step-by-step operational plan is crucial for minimizing risk.

Step-by-Step Handling Protocol:

• Pre-Operational Checkout:

  • Review this guide and any available safety information.

  • Ensure all necessary PPE is available and in good condition.[8]

  • Verify that the chemical fume hood is operational and the work area is clean and uncluttered.

  • Locate the nearest emergency eyewash station and safety shower and confirm they are unobstructed.[9]

• Chemical Handling:

  • All weighing and transfers of the compound must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[4][7]

  • Avoid all personal contact with the substance.[3] Use tools (spatulas, forceps) for all transfers.

  • Keep containers tightly closed when not in use to prevent moisture absorption and release of vapors.[7]

  • Grounding of equipment may be necessary for large-scale operations to prevent static discharge, particularly if flammable solvents are used.[10]

• Storage:

  • Store the compound in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[7]

  • The storage area should be clearly labeled with appropriate hazard warnings.

  • Do not store chemicals on benchtops or in fume hoods.[11]

Emergency and Spill Response

Immediate and correct response to an emergency can significantly mitigate harm.

First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation or burns develop.[6]

• Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious, have them drink one or two glasses of water. Seek immediate medical attention.

Spill Cleanup Protocol:

• Evacuate and Alert: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: For small spills, cover with a non-combustible absorbent material like sand, vermiculite, or earth.[4][5]

• Collect: Carefully sweep or scoop the absorbed material into a clearly labeled, sealable container for hazardous waste disposal.[12]

• Decontaminate: Clean the spill area thoroughly with soap and water. All cleaning materials must also be treated as hazardous waste.[4]

Fig. 2: Emergency Response Flowchart

Disposal Plan

All waste containing this compound must be treated as hazardous chemical waste.

Procedure for Waste Disposal:

• Segregation: Do not mix waste containing 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol with other waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department.[12]

• Containment: Collect all waste, including contaminated solids (e.g., absorbent materials, gloves) and solutions, in a compatible, properly sealed, and clearly labeled hazardous waste container.[12]

• Labeling: The waste container label must clearly state "Hazardous Waste" and list the full chemical name: "1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol".[4][11]

• Arrangement for Pickup: Contact your institution's EHS or hazardous waste disposal group to arrange for the collection and proper disposal of the waste in accordance with all local, state, and federal regulations.[12] Under no circumstances should this chemical or its containers be disposed of down the drain or in regular trash.[12]

References

• Nippon Nyukazai Co., Ltd. (2018). Safety Data Sheet: AMINO ALCOHOL EA. Available at: [Link]

• Nippon Nyukazai Co., Ltd. (2017). Safety Data Sheet: AMINOALCOHOL PA. Available at: [Link]

• Alberta College of Pharmacy. (2019). Personal protective equipment in your pharmacy. Available at: [Link]

• MolPort. (n.d.). 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol. Available at: [Link]

• University of Calgary. (2013). Hazardous Materials Disposal Manual. Available at: [Link]

• P2 InfoHouse. (2005). Laboratory Waste Management Guide. Available at: [Link]

• University of Canterbury. (2025). Laboratory Chemical Waste Handling and Disposal Guidelines. Available at: [Link]

• GoFARM. (2024). Material Safety Data Sheet (MSDS). Available at: [Link]

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